5-Bromo-1H-imidazo[4,5-B]pyrazine

• CAS: 91225-41-1

Core Science & Biosynthesis

5-Bromo-1H-imidazo[4,5-B]pyrazine CAS number 91225-41-1

An In-Depth Technical Guide to 5-Bromo-1H-imidazo[4,5-b]pyrazine (CAS: 91225-41-1)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Bromo-1H-imidazo[4,5-b]pyrazine is a pivotal heterocyclic building block in modern medicinal chemistry. Its rigid, planar structure, featuring strategically positioned nitrogen atoms, makes it an excellent scaffold for developing targeted therapeutics. The bromine atom at the 5-position provides a versatile chemical handle for elaboration through various cross-coupling reactions, enabling the synthesis of diverse compound libraries. This guide provides a comprehensive overview of its chemical properties, a validated synthesis protocol, key synthetic transformations, and its critical role in the discovery of potent kinase inhibitors, equipping researchers with the foundational knowledge to effectively utilize this valuable intermediate.

Introduction: The Imidazo[4,5-b]pyrazine Scaffold in Medicinal Chemistry

The imidazo[4,5-b]pyrazine core is a bioisostere of purine, a fundamental component of nucleic acids. This structural similarity allows molecules derived from this scaffold to interact with a wide range of biological targets, particularly the ATP-binding sites of protein kinases.[1] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making kinase inhibitors a major focus of drug discovery.[2] The nitrogen atoms in the pyrazine and imidazole rings frequently serve as hydrogen bond acceptors, anchoring the molecule in the hinge region of the kinase protein, a key interaction for potent inhibition.[3] The introduction of a bromine atom, as in 5-Bromo-1H-imidazo[4,5-b]pyrazine, creates a key point for synthetic diversification, allowing for the systematic exploration of the surrounding chemical space to optimize potency, selectivity, and pharmacokinetic properties.

Physicochemical and Structural Properties

A thorough understanding of the fundamental properties of a starting material is critical for reaction planning and execution. 5-Bromo-1H-imidazo[4,5-b]pyrazine is a stable solid under standard conditions.

Property	Value	Source(s)
CAS Number	91225-41-1	[4][5][6]
Molecular Formula	C₅H₃BrN₄	[4][5][6]
Molecular Weight	199.01 g/mol	[6]
Accurate Mass	197.9541	[5][7]
Melting Point	>188°C	[6]
Boiling Point	249.2±50.0 °C (Predicted)	[6]
Density	2.28 g/cm³ (Predicted)	[6]
SMILES	Brc1cnc2nc[nH]c2n1	[5]
InChI	InChI=1S/C5H3BrN4/c6-3-1-7-4-5(10-3)9-2-8-4/h1-2H,(H,7,8,9,10)	[7]

Synthesis and Purification

The most common and reliable synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine involves the cyclization of a substituted diaminopyrazine precursor. The key transformation is the formation of the imidazole ring using a C1 source like formic acid or its derivatives.

Workflow for Synthesis

Caption: Synthetic workflow for 5-Bromo-1H-imidazo[4,5-b]pyrazine.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the cyclization of 2,3-diaminopyrazines.[6]

Materials:

• 5-Bromo-2,3-diaminopyrazine (1 equiv)

• N,N-dimethylformamide (DMF)

• Triethyl orthoformate (1.2 equiv)

• Formic acid

• Methanol

• Silica gel for column chromatography

• Standard laboratory glassware, heating mantle, and nitrogen source

Procedure:

• Reaction Setup: To a 250 mL reaction flask, add 5-bromo-2,3-diaminopyrazine (e.g., 7.8 g, 41.3 mmol).[6]

• Dissolution: Add a sufficient volume of DMF (e.g., 80 mL) and stir until the starting material is fully dissolved.[6]

• Reagent Addition: Sequentially add triethyl orthoformate (e.g., 7.34 g, 49.5 mmol) and formic acid (e.g., 20 mL) dropwise to the stirred solution.[6] The use of triethyl orthoformate and formic acid serves as the source for the final carbon atom needed to form the imidazole ring.

• Cyclization: Heat the reaction mixture to reflux and maintain under a nitrogen atmosphere for 24 hours. The inert atmosphere is crucial to prevent side reactions and degradation at elevated temperatures.[6]

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) until the starting 5-bromo-2,3-diaminopyrazine spot is essentially consumed.[6]

• Work-up: Upon completion, allow the mixture to cool to room temperature. Remove the solvent by distillation under reduced pressure.[6]

• Purification: Dissolve the resulting residue in a minimal amount of methanol. Purify the crude product by silica gel column chromatography to yield the pure 5-bromo-1H-imidazo[4,5-b]pyrazine.[6]

Key Reactions and Synthetic Utility

The true value of 5-Bromo-1H-imidazo[4,5-b]pyrazine lies in its capacity as a versatile intermediate. The C-Br bond is readily functionalized via palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of substituents at the 5-position. This is a cornerstone strategy in the construction of kinase inhibitor libraries.

Caption: Key cross-coupling reactions of 5-Bromo-1H-imidazo[4,5-b]pyrazine.

• Suzuki Coupling: Reacting the bromo-scaffold with various aryl or heteroaryl boronic acids or esters allows for the introduction of diverse aromatic systems. This is frequently used to probe pockets in the target protein that extend from the core scaffold.

• Buchwald-Hartwig Amination: This reaction enables the formation of C-N bonds, linking amines directly to the pyrazine ring. This is a powerful method for installing groups that can form additional hydrogen bonds or occupy specific sub-pockets within an enzyme's active site.[2]

• Sonogashira Coupling: The coupling with terminal alkynes introduces a rigid, linear linker, which can be used to position other functional groups at a precise distance and orientation from the core.

Application in Drug Discovery: A Scaffold for Kinase Inhibitors

The imidazo[4,5-b]pyrazine scaffold is a privileged structure in the design of kinase inhibitors. Its utility has been demonstrated in the development of inhibitors for several important cancer targets.

• c-Met Inhibitors: Aberrant activity of the mesenchymal-epithelial transition factor (c-Met) kinase is implicated in tumor growth and metastasis. A series of potent and selective c-Met inhibitors has been developed based on the imidazo[4,5-b]pyrazine core, demonstrating its effectiveness for this target.[8]

• Aurora Kinase Inhibitors: Aurora kinases are critical for cell cycle regulation, and their inhibition is a validated anti-cancer strategy. The related imidazo[4,5-b]pyridine scaffold has been extensively used to develop highly selective Aurora A inhibitors.[9][10] The principles of hinge-binding and substituent placement are directly translatable to the imidazo[4,5-b]pyrazine system.

The inhibitory mechanism relies on the scaffold mimicking the adenine region of ATP, with the ring nitrogens forming critical hydrogen bonds with the "hinge region" of the kinase, a short segment of amino acids that connects the N- and C-lobes of the enzyme.

Caption: The imidazopyrazine core acting as a hinge-binding motif.

Spectroscopic Data Analysis

Characterization of 5-Bromo-1H-imidazo[4,5-b]pyrazine is typically performed using standard spectroscopic methods.

• ¹H NMR: The proton NMR spectrum is expected to be simple, showing two singlets in the aromatic region corresponding to the protons on the imidazole and pyrazine rings.

• ¹³C NMR: The carbon spectrum will show five distinct signals for the five carbon atoms in the heterocyclic system.

• Mass Spectrometry: The mass spectrum will exhibit a characteristic isotopic pattern for a molecule containing one bromine atom, with two major peaks of nearly equal intensity separated by 2 m/z units (corresponding to the ⁷⁹Br and ⁸¹Br isotopes). The accurate mass should align with the calculated value of 197.9541 for the molecular ion [M+H]⁺.[5][7]

Safety, Handling, and Storage

As with all laboratory chemicals, 5-Bromo-1H-imidazo[4,5-b]pyrazine should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handling: Work in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

5-Bromo-1H-imidazo[4,5-b]pyrazine is more than just a chemical intermediate; it is an enabling tool for modern drug discovery. Its combination of a biologically relevant core scaffold and a versatile synthetic handle makes it a high-value starting material for creating novel, targeted therapies. The robust synthesis and well-defined reactivity profile allow for its efficient incorporation into drug development pipelines, particularly for the generation of next-generation kinase inhibitors.

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physical and chemical properties of 5-Bromo-1H-imidazo[4,5-B]pyrazine

An In-Depth Technical Guide to 5-Bromo-1H-imidazo[4,5-B]pyrazine for Advanced Research

This guide serves as a comprehensive technical resource on 5-Bromo-1H-imidazo[4,5-B]pyrazine for researchers, medicinal chemists, and professionals in drug development. It moves beyond a simple data sheet to provide field-proven insights into the handling, reactivity, and strategic application of this valuable heterocyclic building block.

Core Identity and Molecular Characteristics

5-Bromo-1H-imidazo[4,5-B]pyrazine is a stable, solid organic compound featuring a fused bicyclic heteroaromatic system. Its structure is analogous to purine, making the imidazo[4,5-b]pyrazine core a privileged scaffold in medicinal chemistry, particularly in the design of kinase inhibitors.[1][2] The bromine atom at the 5-position provides a crucial synthetic handle for introducing molecular diversity through modern cross-coupling chemistry.

Key Identification and Physicochemical Properties

All quantitative data for the compound, identified by CAS Number 91225-41-1, are summarized below. These parameters are critical for experimental design, from reaction setup to purification and storage.

Property	Value	Source(s)
CAS Number	91225-41-1	[3][4]
Molecular Formula	C₅H₃BrN₄	[3][4][5]
Molecular Weight	199.01 g/mol	[3][4][5]
IUPAC Name	5-bromo-1H-imidazo[4,5-b]pyrazine	[4]
Appearance	Solid. White to yellow or yellow-brown powder/crystals.	[3]
Melting Point	>188 °C	[3]
Boiling Point	249.2 ± 50.0 °C (Predicted)	[3]
Density	2.28 ± 0.1 g/cm³ (Predicted)	[3]
SMILES	BrC1=CN=C2N/C=N\C2=N1	[4]
InChI	1S/C5H3BrN4/c6-3-1-7-4-5(10-3)9-2-8-4/h1-2H,(H,7,8,9,10)	[6]

Solubility and Handling for Experimental Success

Properly solubilizing a reagent is the first step toward a successful reaction. 5-Bromo-1H-imidazo[4,5-B]pyrazine exhibits limited solubility in many common organic solvents.

• Qualitative Solubility: The compound is slightly soluble in Dimethyl Sulfoxide (DMSO) and Chloroform.[3]

• Expert Insight: For practical laboratory use, achieving a working concentration in chloroform often requires sonication.[3] DMSO is a more reliable solvent, making it ideal for preparing stock solutions for biological screening assays. For synthetic reactions, polar aprotic solvents like N,N-Dimethylformamide (DMF), though not explicitly listed, are commonly effective for related heterocyclic substrates and are used in the synthesis of the compound itself.[3]

• Storage and Stability: The compound should be stored under an inert atmosphere (e.g., Argon or Nitrogen) at temperatures ranging from 2-8°C to -20°C to prevent degradation.[3] It should be kept in a tightly sealed container in a dry environment.

Spectroscopic Characterization

While full experimental spectra are typically provided by the supplier on the Certificate of Analysis, an understanding of the expected spectroscopic features is crucial for structure verification.

• ¹H NMR: The proton NMR spectrum is expected to be simple, showing two distinct signals in the aromatic region (typically δ 7.5-9.0 ppm), corresponding to the protons at the C2 and C7 positions. An additional broad signal may be observed for the N-H proton of the imidazole ring, the position and sharpness of which will be highly dependent on the solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum should display five signals for the five carbon atoms in the heterocyclic core. The carbon atom attached to the bromine (C5) will appear as a singlet with a chemical shift significantly influenced by the halogen's electronegativity and is typically found in the δ 110-130 ppm range for bromo-aromatics.

• Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for a compound containing one bromine atom, with two major peaks of nearly equal intensity separated by 2 m/z units (corresponding to the ⁷⁹Br and ⁸¹Br isotopes).

Chemical Reactivity: A Gateway to Novel Derivatives

The synthetic utility of 5-Bromo-1H-imidazo[4,5-B]pyrazine lies in the reactivity of its carbon-bromine bond. This site is ripe for palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecules from this core scaffold. The electron-deficient nature of the pyrazine ring makes the C-Br bond a prime electrophilic site for oxidative addition to a Palladium(0) catalyst, initiating the catalytic cycle.

Caption: Step-by-step workflow for the synthesis of the title compound.

Step-by-Step Methodology:

• Vessel Preparation and Reagent Charging: To a 250 mL reaction flask equipped with a magnetic stirrer and reflux condenser, add 5-Bromo-2,3-diaminopyrazine (7.8 g, 41.3 mmol, 1.0 eq). [3]Add 80 mL of N,N-dimethylformamide (DMF) and stir until the solid is fully dissolved.

  • Scientist's Rationale: DMF is chosen for its high boiling point and its ability to dissolve the polar starting material.

• Reagent Addition: Sequentially add triethyl orthoformate (7.34 g, 49.5 mmol, 1.2 eq) and formic acid (20 mL) dropwise to the stirred solution. [3] * Scientist's Rationale: Triethyl orthoformate and formic acid react in situ to form the necessary electrophile for the cyclization reaction that forms the imidazole ring. Using a slight excess of the orthoformate ensures the reaction goes to completion.

• Reaction Conditions: Heat the mixture to reflux and maintain under a nitrogen atmosphere for 24 hours. [3] * Scientist's Rationale: Refluxing provides the thermal energy required to overcome the activation barrier for the condensation and cyclization steps. A nitrogen atmosphere is critical to prevent oxidation of the electron-rich diamine starting material at high temperatures.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting diamine spot is consumed.

  • Scientist's Rationale: TLC is a rapid and cost-effective method to visually confirm the consumption of the limiting reagent, preventing premature workup or unnecessary heating.

• Workup: Upon completion, allow the mixture to cool to room temperature. Remove the solvent by distillation under reduced pressure.

  • Scientist's Rationale: Removing the high-boiling DMF under vacuum is more efficient and prevents thermal degradation of the product that could occur at atmospheric pressure.

• Purification: Dissolve the resulting crude residue in a minimal amount of methanol and purify by silica gel column chromatography.

  • Scientist's Rationale: Silica gel chromatography is the standard method for purifying organic compounds of moderate polarity, effectively separating the desired product from unreacted reagents and byproducts.

Applications in Drug Discovery and Medicinal Chemistry

The imidazo[4,5-b]pyrazine scaffold is a cornerstone in modern oncology research. Its structural similarity to purine allows it to effectively bind to the ATP-binding pockets of various kinases, which are often dysregulated in cancer.

• c-Met Inhibitors: Aberrant activity of the mesenchymal-epithelial transition factor (c-Met) kinase is a known driver of tumor growth and metastasis. 5-Bromo-1H-imidazo[4,5-B]pyrazine serves as a key starting material for the synthesis of potent and selective c-Met inhibitors. [1]By functionalizing the 5-position via cross-coupling, chemists can introduce specific moieties that optimize binding affinity, selectivity, and pharmacokinetic properties.

• Other Kinase Targets: Beyond c-Met, the broader imidazopyridine and imidazopyrazine families have been successfully employed to develop inhibitors for other critical cancer targets, such as Cyclin-Dependent Kinase 9 (CDK9). [2]This demonstrates the versatility of the core structure in targeting different ATP-binding sites.

Safety and Handling Precautions

While a specific safety data sheet for CAS 91225-41-1 is not publicly detailed, data from closely related bromo-heterocyclic isomers provides a strong basis for safe handling protocols.

• GHS Classification (Anticipated):

  • Pictogram: GHS07 (Exclamation Mark)

  • Signal Word: Warning

  • Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation). * Personal Protective Equipment (PPE): Always handle this compound in a certified fume hood. Wear nitrile gloves, a lab coat, and chemical safety goggles.

• Handling Advice: Avoid breathing dust, fumes, or vapors. [4]Prevent contact with skin and eyes. In case of accidental contact, flush the affected area with copious amounts of water and seek medical attention.

References

• Discovery and optimization of a series of imidazo[4,5-b]pyrazine derivatives as highly potent and exquisitely selective inhibitors of the mesenchymal-epithelial transition factor (c-Met) protein kinase. PubMed. [Link]

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The Strategic Role of 5-Bromo-1H-imidazo[4,5-b]pyrazine in Modern Drug Discovery: A Technical Guide

Foreword: Unveiling a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutics. The imidazo[4,5-b]pyrazine core is one such "privileged scaffold," and its brominated derivative, 5-Bromo-1H-imidazo[4,5-b]pyrazine (C5H3BrN4), represents a particularly strategic asset for researchers and drug development professionals. The bromine atom at the 5-position is not merely a substituent; it is a versatile chemical handle that unlocks a vast potential for molecular diversification through modern cross-coupling chemistries. This guide provides an in-depth technical overview of 5-Bromo-1H-imidazo[4,5-b]pyrazine, from its synthesis and characterization to its pivotal role in the synthesis of next-generation kinase inhibitors.

Physicochemical Properties and Structural Attributes

A thorough understanding of the fundamental properties of a building block is paramount for its effective utilization in synthesis.

Property	Value	Source(s)
Molecular Formula	C5H3BrN4	[1]
Molecular Weight	199.01 g/mol	[1]
CAS Number	91225-41-1	[1]
Appearance	Typically a solid	[1]
Melting Point	>188°C	[1]
Solubility	Soluble in organic solvents like DMF and methanol	[1]

The planar, bicyclic heteroaromatic structure of the imidazo[4,5-b]pyrazine core is a key feature that allows it to mimic the purine backbone, a ubiquitous motif in biological systems. This structural mimicry is a fundamental reason for its success in targeting ATP-binding sites of kinases.[2]

Synthesis and Purification: A Robust and Scalable Protocol

The reliable synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine is crucial for its widespread application. A common and effective method involves the cyclization of a diaminopyrazine precursor.[1]

Synthesis Workflow

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An In-depth Technical Guide to 5-bromo-1H-imidazo[4,5-b]pyrazine

For Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of modern medicinal chemistry is increasingly focused on the development of highly specific, potent, and safe small molecule therapeutics. Within this landscape, heterocyclic compounds form the backbone of a vast array of pharmaceuticals. Among these, the imidazo[4,5-b]pyrazine scaffold has emerged as a "privileged structure," particularly in the realm of kinase inhibitor design. Its structural resemblance to purines allows it to effectively interact with the ATP-binding sites of numerous kinases, which are critical targets in oncology and inflammatory diseases. This guide provides a comprehensive technical overview of a key building block in this chemical space: 5-bromo-1H-imidazo[4,5-b]pyrazine. Herein, we delve into its formal nomenclature, physicochemical properties, a detailed and validated synthesis protocol, spectroscopic characterization, and its strategic application in the development of next-generation therapeutics. This document is intended to serve as a practical resource for researchers engaged in the synthesis and application of novel heterocyclic compounds in drug discovery.

Nomenclature and Structural Elucidation

The formal IUPAC name for the compound is 5-bromo-1H-imidazo[4,5-b]pyrazine . The structure consists of a pyrazine ring fused to an imidazole ring, with a bromine atom substituted at the 5-position. The "1H" designation indicates that the nitrogen atom at position 1 of the imidazole ring bears a hydrogen atom.

dot graph "Structural_Elucidation" { layout=neato; node [shape=none, margin=0]; edge [style=invis];

} end_dot Caption: Structure and numbering of 5-bromo-1H-imidazo[4,5-b]pyrazine.

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical properties of a compound is fundamental for its application in research and development. The following table summarizes the key properties of 5-bromo-1H-imidazo[4,5-b]pyrazine.

Property	Value	Source
CAS Number	91225-41-1	[1][2]
Molecular Formula	C5H3BrN4	[1][2]
Molecular Weight	199.01 g/mol	[1][2]
Melting Point	>188 °C	[1]
Boiling Point (Predicted)	249.2 ± 50.0 °C	[1]
Density (Predicted)	2.28 g/cm³	[1]
Purity	Typically ≥95%	[2]
SMILES	BrC1=CN=C2N/C=N\C2=N1	[2]

Spectroscopic Analysis:

While publicly available, detailed spectra for 5-bromo-1H-imidazo[4,5-b]pyrazine are limited, the expected spectroscopic signatures can be inferred from its structure and data for analogous compounds. For definitive identification, it is imperative that researchers acquire and interpret their own analytical data. Commercial suppliers may provide compound-specific NMR, HPLC, and CoA documents upon request.[2][3]

• ¹H NMR: The proton NMR spectrum is expected to be simple, showing distinct signals for the protons on the imidazole and pyrazine rings. The chemical shifts will be influenced by the electron-withdrawing nature of the nitrogen atoms and the bromine atom.

• ¹³C NMR: The carbon NMR spectrum will show five distinct signals corresponding to the five carbon atoms in the heterocyclic ring system. The carbon atom attached to the bromine will exhibit a characteristic chemical shift.

• Mass Spectrometry: The mass spectrum should show a characteristic isotopic pattern for the molecular ion peak due to the presence of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio).

Synthesis Protocol

The synthesis of 5-bromo-1H-imidazo[4,5-b]pyrazine is typically achieved through the cyclization of a diaminopyrazine precursor. The following protocol is a robust and scalable method.[1]

dot graph Synthesis_Workflow { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} end_dot Caption: Workflow for the synthesis of 5-bromo-1H-imidazo[4,5-b]pyrazine.

Detailed Step-by-Step Methodology:

• Reactant Preparation: To a 250 mL reaction vessel, add 5-bromo-2,3-diaminopyrazine (7.8 g, 41.3 mmol, 1 equivalent).[1]

• Dissolution: Add 80 mL of N,N-dimethylformamide (DMF) and stir until the solid is completely dissolved.[1]

• Reagent Addition: Sequentially add triethyl orthoformate (7.34 g, 49.5 mmol, 1.2 equivalents) and 20 mL of formic acid dropwise to the stirred solution.[1] The use of triethyl orthoformate in the presence of an acid catalyst (formic acid) is a classic method for forming the imidazole ring from a 1,2-diamine. The orthoformate serves as a one-carbon source for the C2 position of the imidazole.

• Reaction: Heat the reaction mixture to reflux and maintain under a nitrogen atmosphere for 24 hours.[1] The inert atmosphere is crucial to prevent oxidation of the electron-rich diamine starting material at elevated temperatures.

• Monitoring: The progress of the reaction should be monitored by thin-layer chromatography (TLC) until the starting material is consumed.[1]

• Solvent Removal: Upon completion, cool the reaction mixture to room temperature and remove the solvent by distillation under reduced pressure.[1]

• Purification: Dissolve the resulting residue in a minimal amount of methanol and purify by silica gel column chromatography to yield the final product.[1]

Applications in Drug Discovery

The imidazo[4,5-b]pyrazine core is a highly valued scaffold in medicinal chemistry due to its isosteric relationship with purines, allowing it to function as a "hinge-binding" motif in many kinase inhibitors. The bromine atom at the 5-position of the title compound serves as a versatile synthetic handle, enabling further functionalization through various cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the systematic exploration of the chemical space around the core, a key strategy in structure-activity relationship (SAR) studies.

Targeting Kinases:

Recent research has highlighted the potential of imidazo[4,5-b]pyrazine derivatives as potent and selective kinase inhibitors. For instance, this scaffold has been investigated in the development of inhibitors for the mesenchymal-epithelial transition factor (c-Met) protein kinase, a key target in oncology. Aberrant c-Met activation is implicated in numerous tumorigenic processes and drug resistance.

dot graph "Drug_Discovery_Pathway" { rankdir=TB; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} end_dot Caption: Role of 5-bromo-1H-imidazo[4,5-b]pyrazine in a typical drug discovery workflow.

Safety and Handling

As a brominated heterocyclic compound, 5-bromo-1H-imidazo[4,5-b]pyrazine should be handled with appropriate care in a laboratory setting. While a specific Material Safety Data Sheet (MSDS) is not widely available, general precautions for this class of compounds should be observed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2] Use only in a well-ventilated area, such as a fume hood.

• First Aid:

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • In case of skin contact: Wash with plenty of soap and water.

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.

  • If swallowed: Call a poison center or doctor if you feel unwell.

• Storage: Store in a tightly closed container in a dry and well-ventilated place.

Conclusion

5-bromo-1H-imidazo[4,5-b]pyrazine is a fundamentally important building block for the synthesis of novel heterocyclic compounds with significant potential in drug discovery. Its straightforward synthesis and the synthetic versatility offered by the bromine substituent make it an attractive starting material for the development of targeted therapeutics, particularly kinase inhibitors. This guide has provided a detailed overview of its properties, synthesis, and applications, intended to equip researchers with the necessary knowledge to effectively utilize this compound in their research endeavors. As with any chemical reagent, adherence to proper safety protocols is paramount.

References

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• 2. 5-bromo-1H-imidazo[4,5-b]pyrazine 95% | CAS: 91225-41-1 | AChemBlock [achemblock.com]
• 3. 91225-41-1|5-Bromo-1H-imidazo[4,5-b]pyrazine|BLD Pharm [bldpharm.com]

An In-Depth Technical Guide to 5-Bromo-1H-imidazo[4,5-B]pyrazine: From Discovery to Therapeutic Potential

This guide provides a comprehensive technical overview of 5-Bromo-1H-imidazo[4,5-B]pyrazine, a heterocyclic compound that has emerged as a significant scaffold in medicinal chemistry. We will delve into its discovery, historical context, synthesis, and its role as a precursor for developing targeted therapeutics, particularly kinase inhibitors. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction: The Significance of the Imidazo[4,5-b]pyrazine Core

The imidazo[4,5-b]pyrazine scaffold is a purine isostere, meaning it shares structural similarities with the fundamental building blocks of nucleic acids. This inherent biocompatibility has made it a privileged structure in the design of molecules that can interact with biological systems. The introduction of a bromine atom at the 5-position creates a versatile handle for further chemical modifications, enabling the synthesis of a diverse library of derivatives. 5-Bromo-1H-imidazo[4,5-B]pyrazine, with the CAS Number 91225-41-1, has become a valuable starting material for the development of potent and selective inhibitors of key cellular signaling pathways implicated in cancer and other diseases.[1][2][3][4]

Discovery and Historical Context: A Journey in Anticancer Research

A notable publication from this era by Temple et al. in the Journal of Medicinal Chemistry (1987) describes the synthesis of related imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines as potential anticancer agents, highlighting the scientific community's focus on these scaffolds.[5][6][7][8] This period saw a surge in the exploration of heterocyclic chemistry to develop new therapeutic agents, and it is highly probable that 5-Bromo-1H-imidazo[4,5-B]pyrazine was first synthesized and characterized within this context of anticancer drug discovery programs. The primary synthetic routes to imidazo[4,5-b]pyrazines have traditionally involved the condensation of a substituted 2,3-diaminopyrazine with a one-carbon electrophile.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-Bromo-1H-imidazo[4,5-B]pyrazine is provided in the table below.

Property	Value	Source
CAS Number	91225-41-1	[3]
Molecular Formula	C5H3BrN4	[3]
Molecular Weight	199.01 g/mol	[3]
Melting Point	>188°C	ChemicalBook
Appearance	Solid	N/A
SMILES	BrC1=CN=C2N/C=N\C2=N1	Advanced ChemBlocks

Synthesis and Experimental Protocols

The synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine is typically achieved through a two-step process, starting from the commercially available 2-amino-3,5-dibromopyrazine. The following protocols are based on established synthetic methods.[3]

Synthesis of the Precursor: 5-Bromo-2,3-diaminopyrazine

The initial step involves the conversion of 2-amino-3,5-dibromopyrazine to 5-bromo-2,3-diaminopyrazine.

Experimental Protocol:

• Suspend 2-amino-3,5-dibromopyrazine in a 25% aqueous ammonia solution in a sealed tube.

• Heat the reaction mixture at 110°C for 16 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, partition the reaction mixture between ethyl acetate and water.

• Combine the organic phases, wash with saturated brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure.

• Purify the resulting residue by silica gel column chromatography using a 15% ethyl acetate-hexane mixture as the eluent to obtain 5-bromo-2,3-diaminopyrazine.

Synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine

The final step involves the cyclization of 5-bromo-2,3-diaminopyrazine to form the imidazo[4,5-b]pyrazine ring.

Experimental Protocol:

• To a reaction vial, add 5-Bromo-2,3-diaminopyrazine.

• Add N,N-dimethylformamide (DMF) and stir to dissolve the starting material.

• Add triethyl orthoformate and formic acid dropwise.

• Heat the reaction mixture to reflux and maintain under a nitrogen atmosphere for 24 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the solvent by distillation under reduced pressure.

• Dissolve the residue in methanol.

• Purify the product by silica gel column chromatography to yield 5-Bromo-1H-imidazo[4,5-B]pyrazine.[3]

Applications in Drug Discovery: A Scaffold for Kinase Inhibitors

The true value of 5-Bromo-1H-imidazo[4,5-B]pyrazine in medicinal chemistry lies in its role as a versatile scaffold for the synthesis of potent and selective kinase inhibitors. The bromine atom provides a convenient point for introducing various substituents through cross-coupling reactions, allowing for the fine-tuning of pharmacological properties.

Inhibition of c-Met Signaling

Derivatives of 5-Bromo-1H-imidazo[4,5-B]pyrazine have been investigated as inhibitors of the c-Met receptor tyrosine kinase.[9] The c-Met pathway, when aberrantly activated by its ligand, hepatocyte growth factor (HGF), plays a crucial role in tumor cell proliferation, survival, and metastasis.[9]

The binding of HGF to the c-Met receptor leads to receptor dimerization and autophosphorylation of tyrosine residues in the kinase domain. This initiates a downstream signaling cascade involving pathways such as RAS/MAPK and PI3K/AKT, ultimately promoting cancer progression. Small molecule inhibitors derived from the imidazo[4,5-b]pyrazine scaffold can bind to the ATP-binding site of the c-Met kinase domain, preventing its activation and blocking the downstream signaling cascade.

HGF/c-Met signaling pathway and point of inhibition.

Targeting Aurora Kinases

The imidazo[4,5-b]pyrazine core has also been utilized to develop inhibitors of Aurora kinases. These serine/threonine kinases are key regulators of mitosis, and their overexpression is frequently observed in various cancers, making them attractive therapeutic targets.

Aurora kinases, particularly Aurora A and Aurora B, are essential for proper centrosome maturation, spindle assembly, chromosome segregation, and cytokinesis. Dysregulation of their activity can lead to genomic instability, a hallmark of cancer. Inhibitors based on the imidazo[4,5-b]pyrazine scaffold can interfere with the ATP-binding pocket of Aurora kinases, disrupting their function and leading to mitotic arrest and apoptosis in cancer cells.

Role of Aurora kinases in mitosis and their inhibition.

Conclusion and Future Directions

5-Bromo-1H-imidazo[4,5-B]pyrazine has established itself as a cornerstone building block in the synthesis of targeted therapies. Its journey from a likely discovery within the broad anticancer research initiatives of the late 20th century to a key component in the development of modern kinase inhibitors showcases the enduring value of heterocyclic chemistry in drug discovery. The versatility of the bromine substituent allows for extensive structure-activity relationship (SAR) studies, paving the way for the creation of next-generation therapeutics with enhanced potency, selectivity, and pharmacokinetic profiles. Future research will likely focus on expanding the therapeutic applications of imidazo[4,5-b]pyrazine derivatives beyond oncology and exploring novel chemical transformations to further diversify the accessible chemical space.

References

• Temple, C., Jr; Rose, J.D.; Comber, R.N.; Rener, G.A. Synthesis of potential anticancer agents: Imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. J. Med. Chem., 1987 , 30(10), 1746-1751. [Link]

• Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Curr. Med. Chem., 2024 , 31(5), 515-528. [Link]

• 2- and 3-substituted imidazo[1,2-a]pyrazines as inhibitors of bacterial type IV secretion. Bioorg. Med. Chem. Lett., 2012 , 22(19), 6254-6258. [Link]

• Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. J. Med. Chem., 1987 , 30(10), 1746-1751. [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 2020 , 25(21), 5136. [Link]

• Design and synthesis of novel imidazo[4,5-b]pyridine based compounds as potent anticancer agents with CDK9 inhibitory activity. Bioorg. Chem., 2018 , 80, 565-576. [Link]

• Synthesis of new imidazo[4,5-b]pyridine derivatives. ARKIVOC, 2003 , (v), 128-140. [Link]

• STUDIES ON IN VITRO ANTIMYCOBACTERIAL ACTIVITIES OF SOME 2-SUBSTITUTEDIMIDAZO[4,5-b] AND [4,5-c]PYRIDINE DERIVATIVES. Acta Pharmaceutica Turcica, 2012 , 44(3). [Link]

• A Simple Precursor for Highly Functionalized Fused Imidazo[4,5-b]pyridines and Imidazo[4,5-b]-1,8-naphthyridine. Molecules, 2012 , 17(9), 10582-10597. [Link]

• Discovery and optimization of a series of imidazo[4,5-b]pyrazine derivatives as highly potent and exquisitely selective inhibitors of the mesenchymal-epithelial transition factor (c-Met) protein kinase. Bioorg. Med. Chem., 2016 , 24(18), 4281-4290. [Link]

• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules, 2022 , 27(18), 6065. [Link]

• The Preparation of Substituted Pyrazoles from β,β-Dibromo-enones by a Tandem Condensation/Suzuki-Miyaura Cross-Coupling Process. Synlett, 2008 , (16), 2435-2438. [Link]

• Synthesis of Bisoxazole and Bromo-substituted Aryloxazoles. Molbank, 2022 , 2022(3), M1448. [Link]

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The Imidazo[4,5-b]pyrazine Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The imidazo[4,5-b]pyrazine ring system, a fascinating heterocyclic scaffold, has garnered significant attention in medicinal chemistry due to its structural resemblance to endogenous purines. This unique bioisosteric relationship allows it to effectively interact with a wide array of biological targets, making it a privileged core in the design of novel therapeutics. This technical guide provides a comprehensive overview of the imidazo[4,5-b]pyrazine scaffold, delving into its synthesis, diverse biological activities, structure-activity relationships, and its burgeoning role in the landscape of drug development.

Synthetic Strategies for the Imidazo[4,5-b]pyrazine Core

The construction of the imidazo[4,5-b]pyrazine ring system can be achieved through several synthetic routes, primarily involving the formation of the imidazole ring onto a pre-existing pyrazine core.

Condensation of Diaminopyrazines with Carbonyl Compounds

A prevalent and versatile method involves the condensation of 2,3-diaminopyrazine with various carbonyl-containing reagents. This approach allows for the introduction of diverse substituents at the 2-position of the imidazo[4,5-b]pyrazine core.

Experimental Protocol: Synthesis of 2-Substituted Imidazo[4,5-b]pyrazines

• Step 1: Reaction Setup. In a round-bottom flask, dissolve 2,3-diaminopyrazine (1 equivalent) in a suitable solvent such as ethanol or a mixture of water and a co-solvent.

• Step 2: Reagent Addition. Add the desired aldehyde or ketone (1-1.2 equivalents) to the solution. For the synthesis of 2-unsubstituted imidazo[4,5-b]pyrazines, formic acid can be utilized.

• Step 3: Reaction Conditions. The reaction mixture is typically heated under reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Step 4: Product Isolation. Upon completion, the reaction mixture is cooled, and the product often precipitates out of the solution. The solid can be collected by filtration, washed with a cold solvent, and dried. If the product does not precipitate, the solvent is removed under reduced pressure, and the residue is purified by column chromatography.

Palladium-Catalyzed Amidation and Cyclization

A more modern and efficient approach utilizes a palladium-catalyzed amidation of 2-chloro-3-aminopyrazine followed by an intramolecular cyclization to yield the imidazo[4,5-b]pyrazine core. This method offers a rapid route to derivatives with substitution at the N1 and C2 positions[1].

Experimental Protocol: Palladium-Catalyzed Synthesis

• Step 1: Catalyst and Ligand Preparation. In an inert atmosphere glovebox, a reaction vessel is charged with a palladium catalyst (e.g., Pd2(dba)3) and a suitable phosphine ligand (e.g., Xantphos).

• Step 2: Reagent Addition. 2-chloro-3-aminopyrazine (1 equivalent), the corresponding amide (1.2 equivalents), and a base (e.g., K3PO4) are added to the vessel.

• Step 3: Solvent and Reaction Conditions. Anhydrous solvent (e.g., toluene or dioxane) is added, and the mixture is heated to a high temperature (typically >100 °C) for several hours.

• Step 4: Work-up and Purification. After cooling, the reaction mixture is filtered, and the solvent is evaporated. The crude product is then purified by flash column chromatography to afford the desired imidazo[4,5-b]pyrazine derivative.

Reductive Cyclization of Oxadiazolo[3,4-b]pyrazines

A novel strategy involves the conversion of[2][3][4]oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines through a tandem reduction-cyclization sequence. This method provides access to unique substitution patterns on the pyrazine ring[5].

Experimental Protocol: Reductive Cyclization

• Step 1: Reduction. The starting[2][3][4]oxadiazolo[3,4-b]pyrazine is dissolved in a suitable solvent (e.g., acetic acid or ethanol). A reducing agent, such as iron powder or tin(II) chloride, is added portion-wise.

• Step 2: In situ Cyclization. Following the reduction of the oxadiazole ring to a diamine intermediate, a carbonyl source (e.g., an orthoester or an aldehyde) is added directly to the reaction mixture.

• Step 3: Reaction Conditions. The mixture is heated to facilitate the cyclization and formation of the imidazole ring.

• Step 4: Isolation and Purification. The reaction is quenched, and the product is extracted with an organic solvent. The combined organic layers are dried and concentrated, and the final product is purified by chromatography.

Caption: Key synthetic routes to the imidazo[4,5-b]pyrazine core.

A Spectrum of Biological Activities

The imidazo[4,5-b]pyrazine scaffold has been explored for a wide range of therapeutic applications, demonstrating its versatility in interacting with various biological targets.

Kinase Inhibition: A Prominent Role in Oncology

A significant area of research has focused on the development of imidazo[4,5-b]pyrazine derivatives as potent kinase inhibitors for the treatment of cancer. Their structural similarity to the purine core of ATP allows them to effectively compete for the ATP-binding site of kinases.

c-Met Kinase Inhibitors: Aberrant activation of the c-Met receptor tyrosine kinase is a key driver in many cancers. A series of imidazo[4,5-b]pyrazine derivatives have been designed as highly potent and selective c-Met inhibitors. For instance, compound 1D-2 exhibited a significant inhibitory effect on c-Met with an enzymatic IC50 of 1.45 nM and a cellular IC50 of 24.7 nM in the H1993 cell line[6].

NTRK Inhibitors: Fusions involving the neurotrophic tyrosine receptor kinase (NTRK) genes are oncogenic drivers in a variety of tumors. Imidazo[4,5-b]pyrazines have been patented as potent NTRK inhibitors. Some of the most potent compounds demonstrated IC50 values ranging from 0.22 nM to 7.68 nM against TRK isoforms A, B, and C[7].

Other Kinase Targets: The imidazo[4,5-b]pyrazine scaffold has also been investigated for the inhibition of other kinases, including Aurora kinases and Cyclin-Dependent Kinase 9 (CDK9), highlighting its broad applicability in targeting dysregulated cell signaling in cancer.

Caption: Inhibition of the c-Met signaling pathway by imidazo[4,5-b]pyrazine derivatives.

Caption: Inhibition of oncogenic NTRK fusion protein signaling by imidazo[4,5-b]pyrazines.

Antimicrobial and Antiviral Potential

Beyond oncology, the imidazo[4,5-b]pyrazine scaffold has shown promise as a source of novel antimicrobial and antiviral agents. Its structural similarity to purines makes it an attractive candidate for interfering with nucleic acid synthesis and other essential metabolic pathways in pathogens. While much of the detailed research has been on the related imidazo[4,5-b]pyridine core, the pyrazine analogues are also being actively investigated. For example, certain imidazo[4,5-b]pyridine derivatives have demonstrated activity against various bacterial and fungal strains[3]. The antiviral potential is also an area of interest, with some imidazo[1,2-a]pyrazine derivatives showing activity against human coronavirus[8].

Structure-Activity Relationships (SAR)

Systematic modification of the imidazo[4,5-b]pyrazine core has provided valuable insights into the structural requirements for potent and selective biological activity.

Table 1: SAR Summary for Imidazo[4,5-b]pyrazine-based Kinase Inhibitors

Position of Substitution	Target Kinase	Key Structural Features for High Potency	Reference
N1	c-Met	Introduction of a 2,4-difluoro-phenyl group was found to be crucial for potent inhibitory activity.	[9]
C2	c-Met	An (R)-3-(piperidin-3-yl)oxy moiety demonstrated significant potency.	[9]
C6	c-Met	The presence of a quinoline ring linked via an oxygen atom was identified as a key contributor to high activity.	[9]
C6	NTRK	Benzyl or aryl substituents are major scaffolds for potent inhibitors.	[7]

Physicochemical Properties and Drug Development Considerations

For a chemical scaffold to be successful in drug development, it must possess favorable physicochemical properties that translate into good pharmacokinetic and safety profiles.

• Solubility: The aromatic nature of the imidazo[4,5-b]pyrazine core can lead to poor aqueous solubility. Medicinal chemistry efforts often focus on introducing polar functional groups or solubilizing appendages to mitigate this issue.

• Metabolic Stability: The pyrazine ring is generally considered to be relatively stable to metabolic degradation. However, the overall metabolic profile of a derivative will depend on the nature and position of its substituents. Common metabolic pathways for N-heterocycles include oxidation and conjugation.

• Lipophilicity: The lipophilicity (logP) of imidazo[4,5-b]pyrazine derivatives is a critical parameter that influences their absorption, distribution, metabolism, and excretion (ADME) properties. Careful tuning of lipophilicity is essential to achieve a balance between potency and drug-like properties.

Preclinical and Clinical Development Landscape

The therapeutic potential of the imidazo[4,5-b]pyrazine scaffold is underscored by the progression of several derivatives into preclinical and clinical development.

• NTRK Inhibitors: As mentioned, Shanghai Pharmaceuticals has patented a series of imidazo[4,5-b]pyrazines as potent NTRK inhibitors for oncological indications[7].

• Mitochondrial Uncouplers: A novel application of this scaffold is in the development of mitochondrial uncouplers, which have therapeutic potential in a range of diseases including metabolic disorders and cancer[5].

• Aurora Kinase Inhibitors: The closely related imidazo[4,5-b]pyridine scaffold has yielded preclinical candidates for the inhibition of Aurora kinases, demonstrating the broader potential of this class of compounds in oncology[5].

Conclusion and Future Perspectives

The imidazo[4,5-b]pyrazine core represents a highly versatile and privileged scaffold in medicinal chemistry. Its synthetic tractability, coupled with its ability to interact with a diverse range of biological targets, has cemented its importance in the quest for novel therapeutics. The successes in the development of potent kinase inhibitors for cancer therapy are a testament to the potential of this heterocyclic system. Future research will undoubtedly continue to uncover new biological activities and refine the drug-like properties of imidazo[4,5-b]pyrazine derivatives, paving the way for the next generation of innovative medicines. The continued exploration of this scaffold by researchers and drug development professionals is poised to deliver significant contributions to human health.

References

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[3] Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. MDPI. [URL: https://www.mdpi.com/1420-3049/25/17/3999]

[10] Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10141679/]

[11] Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. [URL: https://www.mdpi.com/1420-3049/25/24/5972]

[4] Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/3642103/]

[1] Synthesis of imidazo[4,5-b]pyridines and imidazo[4,5-b]pyrazines by palladium catalyzed amidation of 2-chloro-3-amino-heterocycles. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/22414201/]

[12] SYNTHESIS OF NOVEL IMIDAZO[4,5-b] PYRIDINE DERIVATIVES AS NEW ANTIMICROBIAL AGENTS. International Journal of Pharmacy and Biological Sciences. [URL: https://www.ijpbs.com/ijpbsadmin/upload/ijpbs_56f3a6a9134d6.pdf]

[13] Antimicrobial activity of some published imidazo[4,5-b]pyridine and... ResearchGate. [URL: https://www.researchgate.net/publication/380482563_Antimicrobial_activity_of_some_published_imidazo45-bpyridine_and_imidazo_45-cpyridine_derivatives]

[5] Conversion of oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines via a tandem reduction-cyclization sequence generates new mitochondrial uncouplers. National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8896503/]

[14] Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10828554/]

[15] Transformation of furazanopyrazines into imidazo[4,5-b]pyrazine derivatives. [URL: https://www.researchgate.net/figure/Transformation-of-furazanopyrazines-into-imidazo-4-5-b-pyrazine-derivatives_fig3_342277051]

[9] A Comparative Guide to the Structure-Activity Relationship of Imidazo[4,5-b]pyrazine Derivatives as Kinase Inhibitors. Benchchem. [URL: https://www.benchchem.com/blog/a-comparative-guide-to-the-structure-activity-relationship-of-imidazo45-bpyrazine-derivatives-as-kinase-inhibitors/]

[16] 1H-Imidazo(4,5-b)pyridine | C6H5N3 | CID 67504. PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/67504]

[8] Synthesis and Biological Evaluation of Imadazo[1,2-a]pyrazines as Anticancer and Antiviral Agents through Inhibition of CDK9 and Human Coronavirus. MDPI. [URL: https://www.mdpi.com/1424-8247/15/7/859]

[17] 1H-Imidazo[4,5-d]pyrazine. Pipzine Chemicals. [URL: https://www.pipzine.com/1h-imidazo-4-5-d-pyrazine-cas-273-94-9-a-heterocyclic-compound-with-potential-biological-activity.html]

[18] Design and synthesis of novel imidazo[4,5-b]pyridine based compounds as potent anticancer agents with CDK9 inhibitory activity. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/30025343/]

[6] Discovery and optimization of a series of imidazo[4,5-b]pyrazine derivatives as highly potent and exquisitely selective inhibitors of the mesenchymal-epithelial transition factor (c-Met) protein kinase. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/27423910/]

[7] Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10828554/]

[19] 1H-imidazo[4,5-b]pyrazine | C5H4N4 | CID 6059187. PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/1H-imidazo_4_5-b_pyrazine]

[20] Identification of the Imidazo[1,2-a]pyrazine Derivative A4 as a Potential Influenza Virus Nucleoprotein Inhibitor. National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9452220/]

[21] Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. [URL: https://www.eurekaselect.com/article/131015]

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The Emergent Role of 5-Bromo-1H-imidazo[4,5-B]pyrazine as a Privileged Scaffold in Kinase Inhibition

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The 5-Bromo-1H-imidazo[4,5-B]pyrazine core represents a significant scaffold in contemporary medicinal chemistry, particularly in the discovery of potent and selective kinase inhibitors. Its structural resemblance to endogenous purines allows for effective competition at the ATP-binding sites of various kinases, leading to the modulation of critical signaling pathways implicated in oncology and other disease areas. This technical guide synthesizes the current understanding of the mechanism of action for this class of compounds, focusing on key therapeutic targets such as c-Met and Aurora kinases. We will delve into the molecular interactions, structure-activity relationships, and provide detailed experimental protocols for assessing the biological activity of these promising therapeutic agents.

Introduction: The Imidazo[4,5-b]pyrazine Scaffold - A Purine Isostere with Therapeutic Potential

The imidazo[4,5-b]pyrazine heterocyclic system is structurally analogous to purine, a fundamental component of nucleic acids and cellular signaling molecules like ATP.[1] This inherent similarity has positioned imidazo[4,5-b]pyrazine derivatives as compelling candidates for kinase inhibition. By mimicking the purine structure, these compounds can effectively occupy the ATP-binding pocket of kinases, thereby preventing the phosphorylation of downstream substrates and disrupting aberrant signaling cascades.[1][2] The bromo-substitution at the 5-position often serves as a key chemical handle for further synthetic elaboration, enabling the optimization of potency, selectivity, and pharmacokinetic properties.

The primary therapeutic application of imidazo[4,5-b]pyrazine derivatives investigated to date is in oncology.[2] Numerous studies have highlighted their ability to potently inhibit kinases that are critical drivers of tumor growth, proliferation, and metastasis.[3][4][5] This guide will focus on two well-validated targets for this scaffold: the mesenchymal-epithelial transition factor (c-Met) and Aurora kinases.

Mechanism of Action: Targeting Key Oncogenic Kinases

The mechanism of action for 5-Bromo-1H-imidazo[4,5-B]pyrazine-based compounds is centered on competitive inhibition at the ATP-binding site of specific protein kinases.

Inhibition of the c-Met Receptor Tyrosine Kinase

Aberrant activation of the c-Met signaling pathway is a known driver in multiple cancers, promoting tumor growth, invasion, and drug resistance.[3] A series of imidazo[4,5-b]pyrazine derivatives have been designed and synthesized as highly potent inhibitors of c-Met.[3]

• Molecular Interaction: Docking studies have elucidated the binding mode of these inhibitors within the c-Met kinase domain. The imidazo[4,5-b]pyrazine core typically forms key hydrogen bonds with the hinge region of the kinase, a critical interaction for anchoring the inhibitor. The substituents, often elaborated from the core structure, can then form additional interactions with other regions of the ATP-binding pocket, contributing to both potency and selectivity.[3]

• Downstream Signaling Cascade: By inhibiting c-Met autophosphorylation, these compounds effectively block the downstream signaling pathways, including the RAS/MAPK and PI3K/AKT pathways. This leads to a reduction in cell proliferation, migration, and invasion, and can induce apoptosis in c-Met dependent tumor cells.

Signaling Pathway Diagram: c-Met Inhibition

Caption: Inhibition of c-Met by imidazo[4,5-b]pyrazine derivatives.

Inhibition of Aurora Kinases

Aurora kinases (A, B, and C) are a family of serine/threonine kinases that play essential roles in mitosis. Their overexpression is common in many human cancers, making them attractive targets for anti-cancer drug development.[5][6] Imidazo[1,2-a]pyrazine and imidazo[4,5-b]pyridine derivatives, which share a similar heterocyclic core with imidazo[4,5-b]pyrazines, have been successfully developed as potent and selective inhibitors of Aurora kinases, particularly Aurora-A.[5][7]

• Cell Cycle Control: By inhibiting Aurora-A, these compounds disrupt mitotic spindle formation, leading to mitotic arrest and subsequent apoptosis in rapidly dividing cancer cells. The selectivity for Aurora-A over Aurora-B is a critical aspect of the design of these inhibitors, as Aurora-B inhibition can lead to different cellular phenotypes and potential toxicities.[7]

• Structure-Based Design for Selectivity: The development of selective Aurora-A inhibitors has been guided by co-crystallization studies, which have revealed key interactions within the ATP-binding site that can be exploited to achieve isoform selectivity.[6][7]

Quantitative Data and Structure-Activity Relationships (SAR)

Compound ID	Target	Biochemical IC50 (nM)	Cellular IC50 (nM) (H1993 cell line)	Reference
1D-2	c-Met	1.45	24.7	[3]

Key SAR Insights:

• The nature and position of substituents on the imidazo[4,5-b]pyrazine core are critical for both potency and selectivity.

• Modifications can be tailored to optimize interactions with specific sub-pockets of the kinase ATP-binding site, thereby enhancing selectivity against other kinases.

Experimental Protocols

To facilitate further research and validation of imidazo[4,5-b]pyrazine-based inhibitors, this section provides detailed, step-by-step methodologies for key assays.

Protocol for In Vitro Kinase Inhibition Assay (e.g., c-Met)

This protocol describes a typical biochemical assay to determine the IC50 value of a test compound against a purified kinase.

Materials:

• Recombinant human c-Met kinase domain

• Biotinylated peptide substrate

• ATP

• Test compound (e.g., 5-Bromo-1H-imidazo[4,5-B]pyrazine derivative)

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega)

• 384-well white plates

• Plate reader capable of luminescence detection

Methodology:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM.

• Assay Plate Preparation: Add 5 µL of the diluted test compound or DMSO (vehicle control) to the wells of a 384-well plate.

• Kinase Reaction:

  • Prepare a kinase reaction mixture containing the recombinant c-Met kinase and the biotinylated peptide substrate in the assay buffer.

  • Add 10 µL of the kinase reaction mixture to each well.

  • Incubate for 10 minutes at room temperature.

• Initiate Reaction:

  • Prepare an ATP solution in the assay buffer.

  • Add 10 µL of the ATP solution to each well to start the kinase reaction. The final ATP concentration should be at or near the Km for the kinase.

  • Incubate for 1 hour at room temperature.

• Detection:

  • Add 25 µL of the Kinase-Glo® reagent to each well.

  • Incubate for 10 minutes at room temperature to allow the luminescent signal to stabilize.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Experimental Workflow Diagram: In Vitro Kinase Assay

Caption: Workflow for a typical in vitro kinase inhibition assay.

Protocol for Cellular Proliferation Assay (e.g., MTT Assay)

This protocol assesses the effect of a test compound on the proliferation of a cancer cell line.

Materials:

• Cancer cell line (e.g., H1993 for c-Met)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well clear plates

• Microplate reader capable of measuring absorbance at 570 nm

Methodology:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound for 72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% inhibition of cell growth) value.

Conclusion and Future Directions

The 5-Bromo-1H-imidazo[4,5-B]pyrazine scaffold is a cornerstone for the development of a new generation of kinase inhibitors. Its versatility and amenability to chemical modification have led to the discovery of potent and selective inhibitors of key oncogenic kinases such as c-Met and Aurora kinases. The continued exploration of the structure-activity relationships of this privileged scaffold holds immense promise for the development of novel therapeutics for cancer and other diseases driven by aberrant kinase signaling. Future research should focus on optimizing the pharmacokinetic properties of these compounds to enhance their clinical translatability and on exploring their potential to overcome drug resistance mechanisms.

References

• Discovery and optimization of a series of imidazo[4,5-b]pyrazine derivatives as highly potent and exquisitely selective inhibitors of the mesenchymal-epithelial transition factor (c-Met) protein kinase. Bioorganic & Medicinal Chemistry, 24(18), 4281-4290. [Link][3]

• Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Current Medicinal Chemistry, 31(5), 515-528. [Link][1]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). RSC Medicinal Chemistry, 15(1), 33-55. [Link][4]

• Structure-based design of imidazo[1,2-a]pyrazine derivatives as selective inhibitors of Aurora-A kinase in cells. Journal of Medicinal Chemistry, 54(21), 7599-7612. [Link][5][6]

• Pharmacological activity and mechanism of pyrazines. European Journal of Medicinal Chemistry, 257, 115544. [Link][2]

• Aurora Isoform Selectivity: Design and Synthesis of Imidazo[4,5-b]pyridine Derivatives as Highly Selective Inhibitors of Aurora-A Kinase in Cells. Journal of Medicinal Chemistry, 56(22), 9251-9267. [Link][7]

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Strategic Synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine: A Guide to its Key Starting Material

An In-depth Technical Guide for Drug Development Professionals

Abstract

5-Bromo-1H-imidazo[4,5-b]pyrazine is a heterocyclic compound of significant interest in medicinal chemistry, serving as a crucial scaffold for the development of various therapeutic agents, including kinase inhibitors.[1] Its synthesis is a multi-step process where the strategic identification and preparation of a Key Starting Material (KSM) are paramount for ensuring the efficiency, scalability, and regulatory compliance of the overall manufacturing process. This guide provides a detailed examination of the synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine, with a primary focus on its designated KSM, 5-bromo-2,3-diaminopyrazine. We will explore the synthetic rationale, provide detailed experimental protocols, and present a comparative analysis of synthetic strategies, offering field-proven insights for researchers, chemists, and drug development professionals.

The Key Starting Material (KSM): Identification and Strategic Importance

In pharmaceutical manufacturing, the designation of a Key Starting Material is a critical regulatory and economic decision point. As defined by ICH Q11 guidelines, a KSM is a material incorporated as a significant structural fragment into the final Active Pharmaceutical Ingredient (API) and marks the point where Good Manufacturing Practice (GMP) controls must be implemented.[2]

For the synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine, the KSM is unequivocally 5-bromo-2,3-diaminopyrazine .

Rationale for Designation:

• Structural Significance: This molecule contains the core brominated pyrazine ring and the two adjacent amino groups essential for the final imidazole ring formation. It represents the vast majority of the final molecule's structural backbone.

• Convergence Point: The synthesis of 5-bromo-2,3-diaminopyrazine is a multi-step process itself. Designating it as the KSM allows for a more streamlined and manageable GMP process for the final, critical cyclization step.

• Control Point: The purity and quality of 5-bromo-2,3-diaminopyrazine directly impact the yield and purity of the final 5-Bromo-1H-imidazo[4,5-b]pyrazine. Establishing it as the KSM mandates rigorous quality control before proceeding to the final synthetic transformation.

Figure 1: Strategic positioning of the KSM in the synthesis workflow.

Synthesis of the Key Starting Material: 5-Bromo-2,3-diaminopyrazine

The synthesis of 5-bromo-2,3-diaminopyrazine is not a trivial, single-step reaction. It requires a robust synthetic sequence. One of the most effective methods involves the reductive desulfurization of a thiadiazolopyrazine intermediate, which provides a high-yield route to the desired diamine.

This strategy involves two primary phases:

• Phase A: Condensation to form a[3][4][5]thiadiazolo[3,4-b]pyrazine derivative.

• Phase B: Reduction of this intermediate to yield the target 2,3-diaminopyrazine.

Synthetic Pathway via a Thiadiazolopyrazine Intermediate

This approach offers excellent control over the introduction of the diamino functionality.[6]

Figure 2: Synthetic workflow for 5-Bromo-2,3-diaminopyrazine.

Detailed Experimental Protocols

Protocol 2.2.1: Synthesis of[3][4][5]Thiadiazolo[3,4-b]pyrazine (Intermediate)

This protocol is adapted from methodologies involving the condensation of 3,4-diamino-1,2,5-thiadiazole with a 1,2-diketone.[6]

• Materials:

  • 3,4-Diamino-1,2,5-thiadiazole (1.0 eq)

  • Glyoxal (40% aqueous solution) (2.0 eq)

  • Ethanol

• Procedure:

  • To a boiling solution of 3,4-diamino-1,2,5-thiadiazole in ethanol, add the 40% aqueous glyoxal solution dropwise over 10 minutes.

  • Maintain the reaction mixture at reflux for 1 hour, keeping the temperature between 55-60 °C.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and concentrate it under reduced pressure.

  • Add water to the residue and extract the product with chloroform (3x).

  • Combine the organic extracts, wash with water, dry over anhydrous magnesium sulfate (MgSO₄), and evaporate the solvent.

  • The resulting crude product can be purified by column chromatography or recrystallization.

Protocol 2.2.2: Reduction to 2,3-Diaminopyrazine

• Materials:

  • [3][4][5]Thiadiazolo[3,4-b]pyrazine (1.0 eq)

  • Tin(II) chloride (SnCl₂) (5.0 eq)

  • Concentrated Hydrochloric Acid (HCl)

  • Methanol

  • Sodium Carbonate (Na₂CO₃)

• Procedure:

  • Prepare a mixture of the thiadiazolopyrazine intermediate, tin(II) chloride, concentrated HCl, and methanol.[6]

  • Stir and heat the mixture at 60 °C, monitoring the reaction by TLC.

  • After completion, cool the solution to room temperature.

  • Carefully basify the solution with sodium carbonate until the pH is between 8 and 9.

  • Evaporate the mixture to dryness under reduced pressure.

  • The resulting solid residue contains the product, which can be extracted and purified.

Protocol 2.2.3: Bromination to 5-Bromo-2,3-diaminopyrazine (KSM)

• Materials:

  • 2,3-Diaminopyrazine (1.0 eq)

  • N-Bromosuccinimide (NBS) (1.0 eq)

  • Acetonitrile (or other suitable aprotic solvent)

• Procedure:

  • Dissolve 2,3-diaminopyrazine in acetonitrile and cool the solution in an ice bath (0-5 °C).

  • Add N-Bromosuccinimide portion-wise, maintaining the temperature below 5 °C. The amino groups are activating, directing the electrophilic substitution to the C5 position.

  • Stir the reaction at this temperature for 1-2 hours, then allow it to warm to room temperature.

  • Monitor the reaction to completion by TLC or LC-MS.

  • Quench the reaction with a solution of sodium thiosulfate.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate under vacuum.

  • Purify the crude product by silica gel column chromatography to yield pure 5-bromo-2,3-diaminopyrazine.

The Final Step: Cyclization to 5-Bromo-1H-imidazo[4,5-B]pyrazine

With the KSM in hand, the final step is the formation of the imidazole ring. This is a classic condensation reaction using a one-carbon source.

Reaction Mechanism

The reaction proceeds via the formation of a formamidine intermediate from one of the amino groups and the formic acid source. This is followed by an intramolecular cyclization (nucleophilic attack by the second amino group) and subsequent dehydration to form the aromatic imidazole ring.

Figure 3: Simplified mechanism for imidazole ring formation.

Detailed Experimental Protocol

This protocol is based on a reported synthesis.[7]

• Materials:

  • 5-Bromo-2,3-diaminopyrazine (1.0 eq)

  • Triethyl orthoformate (1.2 eq)

  • Formic acid

  • N,N-Dimethylformamide (DMF) (as solvent, optional but can aid solubility)

• Procedure:

  • To a reaction vessel, add 5-bromo-2,3-diaminopyrazine. If needed, add DMF to dissolve the starting material with stirring.[7]

  • Under a nitrogen atmosphere, add triethyl orthoformate followed by the dropwise addition of formic acid.

  • Heat the reaction mixture to reflux and maintain for 24 hours. Monitor the consumption of the starting material by TLC.

  • Upon completion, cool the reaction and remove the solvent by distillation under reduced pressure.

  • Dissolve the residue in a suitable solvent like methanol.

  • Purify the crude product by silica gel column chromatography to obtain the final 5-Bromo-1H-imidazo[4,5-b]pyrazine.

Comparative Data and Process Insights

The choice of synthetic route is critical and involves a trade-off between factors like yield, cost, safety, and scalability.

Parameter	Route via Thiadiazole Intermediate	Alternative Routes (e.g., Direct Amination)
Starting Materials	3,4-Diamino-1,2,5-thiadiazole, Glyoxal	2,3,5-Tribromopyrazine
Key Steps	Condensation, Reduction, Bromination	Nucleophilic Aromatic Substitution (Amination)
Typical Overall Yield	Moderate to Good	Variable, can be lower due to side reactions
Process Control	Good control over regioselectivity	Potential for mixture of aminated products
Reagent Hazards	SnCl₂ is corrosive; handle with care	High temperatures and pressures may be needed
Scalability	Generally scalable with process optimization	Can be challenging due to harsh conditions

Field Insights & Causality:

• Why Tin(II) Chloride for Reduction? SnCl₂ is a classic and effective reducing agent for nitro groups and related functionalities in acidic media. It is cost-effective and reliable, making it a common choice in process chemistry for such transformations.[6]

• Why NBS for Bromination? N-Bromosuccinimide is a preferred source of electrophilic bromine for activated aromatic and heterocyclic systems. It is a crystalline solid that is easier and safer to handle than liquid bromine, and reactions are often cleaner with fewer byproducts.

• Why Formic Acid/Triethyl Orthoformate for Cyclization? This combination is a highly effective method for installing a one-carbon bridge to form five-membered rings like imidazoles. Triethyl orthoformate acts as a dehydrating agent and a source of the formyl group, driving the reaction towards the cyclized product.[7]

Conclusion

The synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine is a strategically important process for the development of novel pharmaceuticals. A successful and robust synthesis hinges on the careful preparation and purification of the Key Starting Material, 5-bromo-2,3-diaminopyrazine . The synthetic route proceeding through a[3][4][5]thiadiazolo[3,4-b]pyrazine intermediate offers a reliable and controllable method for its production. By understanding the causality behind each experimental choice and implementing rigorous process controls from the KSM stage onwards, drug development professionals can ensure a high-quality, scalable, and efficient supply chain for this vital pharmaceutical building block.

References

• BenchChem (2025).A Comparative Guide to Ligand Performance in 2-Bromopyrazine Amination Reactions.
• ChemicalBook.2,3-Diaminopyridine synthesis.
• Organic Syntheses Procedure.2,3-diaminopyridine.
• ChemicalBook.5-bromo-1h-imidazo[4,5-b]pyrazine.
• Sato, N., & Adachi, J. (1978).Studies on pyrazines. 3. A facile synthetic method of 2,3-diaminopyrazines. Journal of Organic Chemistry, 43(2), 341-342.

• Journal of Chemical Research, Synopses (RSC Publishing). Studies on Pyrazines. Part 33.1 Synthesis of 2,3-Diaminopyrazines via[3][4][5]Thiadiazolo[3,4-b]pyrazines. Available at:

• RSC Publishing (1997). Studies on Pyrazines. Part 33.1 Synthesis of 2,3-Diaminopyrazines via[3][4][5]Thiadiazolo- [3,4. Available at:

• MDPI (2021).Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines.
• DrugPatentWatch (2025).The Invisible Backbone: A Strategic Report on Sourcing Key Starting Materials (KSMs) for Pharmaceutical APIs in a Volatile Global Economy.
• Current Medicinal Chemistry (2024).Imidazo[4,5- b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties.

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A Technical Guide to the Spectroscopic Profile of 5-Bromo-1H-imidazo[4,5-B]pyrazine

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characteristics of 5-Bromo-1H-imidazo[4,5-B]pyrazine, a heterocyclic compound of interest in medicinal chemistry and materials science. Due to the limited availability of published experimental spectra for this specific molecule, this guide synthesizes information from established spectroscopic principles, data from the parent compound (1H-imidazo[4,5-b]pyrazine), and known substituent effects of bromine on aromatic systems. The guide is intended for researchers, scientists, and drug development professionals, offering a robust predictive framework for the spectroscopic analysis of this compound and its analogues. Detailed methodologies for acquiring high-quality spectroscopic data are also presented.

Introduction: The Imidazo[4,5-b]pyrazine Scaffold

The imidazo[4,5-b]pyrazine core is a purine isostere, a class of compounds with significant biological activity, often explored as kinase inhibitors and for other therapeutic applications. The introduction of a bromine atom at the 5-position, yielding 5-Bromo-1H-imidazo[4,5-B]pyrazine (Figure 1), significantly modulates the electronic properties and reactivity of the heterocyclic system, making it a valuable building block in synthetic chemistry. Accurate spectroscopic characterization is paramount for confirming the identity, purity, and structure of this compound in research and development settings.

Figure 1. Chemical Structure of 5-Bromo-1H-imidazo[4,5-B]pyrazine

Caption: Key identifiers for 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine

The synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine is typically achieved through the cyclization of a substituted diaminopyrazine. A common and effective method involves the reaction of 5-Bromo-2,3-diaminopyrazine with an orthoformate in the presence of an acid catalyst.[1]

Experimental Protocol: Synthesis

• Reaction Setup: To a solution of 5-Bromo-2,3-diaminopyrazine (1.0 eq) in N,N-dimethylformamide (DMF), add triethyl orthoformate (1.2 eq).

• Acid Catalysis: Slowly add formic acid to the reaction mixture.

• Cyclization: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, remove the solvent under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to yield 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Caption: Synthetic workflow for 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. The predicted ¹H and ¹³C NMR spectra of 5-Bromo-1H-imidazo[4,5-B]pyrazine are discussed below.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to be relatively simple, showing signals for the two aromatic protons and the N-H proton of the imidazole ring. The chemical shifts are influenced by the electron-withdrawing nature of the pyrazine ring and the bromine atom.

Table 1: Predicted ¹H NMR Chemical Shifts

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-2	8.2 - 8.4	Singlet
H-7	8.0 - 8.2	Singlet
N-H	13.0 - 14.0	Broad Singlet

Disclaimer: These are predicted values and may vary based on solvent and experimental conditions.

Interpretation:

• H-2: This proton is on the imidazole ring and is expected to be deshielded due to the adjacent nitrogen atoms.

• H-7: This proton is on the pyrazine ring and its chemical shift will be influenced by the adjacent nitrogen and the bromine atom.

• N-H: The proton on the imidazole nitrogen is acidic and will appear as a broad singlet at a downfield chemical shift. Its position can be highly dependent on the solvent and concentration.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule. The presence of the electronegative bromine atom and the nitrogen atoms in the rings will significantly influence the chemical shifts.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	145 - 150
C-3a	130 - 135
C-5	120 - 125
C-6	140 - 145
C-7a	150 - 155

Disclaimer: These are predicted values and may vary based on solvent and experimental conditions.

Interpretation:

• The carbon atoms directly attached to nitrogen (C-2, C-3a, C-6, C-7a) are expected to be significantly deshielded and appear at lower field.

• The carbon atom bearing the bromine (C-5) will also be deshielded, but its chemical shift can be influenced by heavy atom effects.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum with standard parameters.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence.

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectra.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity.

Table 3: Predicted Mass Spectrometry Data

Ion	Predicted m/z	Notes
[M]⁺	198/200	Molecular ion peak with characteristic isotopic pattern for bromine (¹⁹Br/⁸¹Br ≈ 1:1)
[M-Br]⁺	119	Loss of a bromine radical
[M-HCN]⁺	171/173	Loss of hydrogen cyanide from the imidazole ring

Interpretation:

The key feature in the mass spectrum of 5-Bromo-1H-imidazo[4,5-B]pyrazine will be the presence of a pair of molecular ion peaks of nearly equal intensity, separated by 2 m/z units, which is the characteristic isotopic signature of a single bromine atom. Common fragmentation pathways for such heterocyclic systems include the loss of the bromine atom and the elimination of small neutral molecules like HCN.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by gas or liquid chromatography.

• Ionization: Use a suitable ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Acquisition: Record the mass-to-charge ratio (m/z) of the ions to generate the mass spectrum.

Caption: Predicted major fragmentation pathways in mass spectrometry.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Table 4: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity
3100 - 3000	C-H stretching (aromatic)	Medium
3000 - 2800	N-H stretching	Broad, Medium
1600 - 1450	C=C and C=N stretching (aromatic rings)	Strong
1300 - 1000	C-N stretching	Medium
800 - 600	C-Br stretching	Medium-Strong

Interpretation:

The IR spectrum will be characterized by the presence of N-H and aromatic C-H stretching vibrations above 3000 cm⁻¹. The fingerprint region (below 1500 cm⁻¹) will contain a series of complex bands corresponding to the stretching and bending vibrations of the heterocyclic rings, as well as the characteristic C-Br stretching vibration.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: Prepare the sample as a KBr pellet or by using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

Interpretation:

5-Bromo-1H-imidazo[4,5-B]pyrazine is expected to exhibit strong UV absorption due to the presence of the conjugated heterocyclic system. The spectrum will likely show multiple absorption bands corresponding to π → π* and n → π* transitions. The exact position of the absorption maxima (λ_max) will be solvent-dependent. The bromination is expected to cause a slight red shift (bathochromic shift) of the absorption bands compared to the parent 1H-imidazo[4,5-b]pyrazine.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a suitable UV-transparent solvent (e.g., ethanol, acetonitrile).

• Data Acquisition: Record the UV-Vis spectrum using a spectrophotometer, scanning from approximately 200 to 400 nm.

• Data Analysis: Determine the wavelength of maximum absorbance (λ_max).

Conclusion

This technical guide provides a detailed predictive analysis of the spectroscopic data for 5-Bromo-1H-imidazo[4,5-B]pyrazine. By leveraging data from the parent compound and established spectroscopic principles, a comprehensive profile including ¹H NMR, ¹³C NMR, Mass Spectrometry, IR, and UV-Vis spectroscopy has been presented. The provided experimental protocols offer a standardized approach for acquiring high-quality data for this class of compounds. This guide serves as a valuable resource for researchers in the fields of synthetic chemistry, drug discovery, and materials science, facilitating the unambiguous characterization of this important heterocyclic building block.

References

• PubChem. 1H-imidazo[4,5-b]pyrazine. [Link]

• NIST Chemistry WebBook. Pyrazine. [Link][2]

• NIST Chemistry WebBook. 1H-Imidazole. [Link][3][4]

• Comprehensive Theoretical, Spectroscopic, Solvent, Topological and Antimicrobial investigation of 5-Chloro-6-fluoro-2-(2-pyrazinyl)-1H-benzimidazole. Journal of Molecular Structure. [Link][5]

Sources

• 1. 5-BROMO-1H-IMIDAZO[4,5-B]PYRAZINE CAS#: 91225-41-1 [m.chemicalbook.com]
• 2. Pyrazine [webbook.nist.gov]
• 3. 1H-Imidazole [webbook.nist.gov]
• 4. 1H-Imidazole [webbook.nist.gov]
• 5. Comprehensive Theoretical, Spectroscopic, Solvent, Topological and Antimicrobial investigation of 5-Chloro-6-fluoro-2-(2-pyrazinyl)-1H-benzimidazole - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

synthesis protocol for 5-Bromo-1H-imidazo[4,5-B]pyrazine

An Application Note and Detailed Protocol for the Synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine

Authored by a Senior Application Scientist

This document provides a comprehensive guide for the synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine, a key heterocyclic building block in medicinal chemistry and drug discovery. The imidazo[4,5-b]pyrazine core is a privileged scaffold, recognized as an isostere of the naturally occurring 9H-purine system.[1] This structural similarity has led to the development of numerous compounds with significant biological activities, including roles as kinase inhibitors, as well as antiviral, anticancer, and antimalarial agents.[1][2] The bromine substituent at the 5-position serves as a versatile synthetic handle, enabling further functionalization through various cross-coupling reactions to generate diverse libraries of therapeutic candidates.

The following protocol is based on a well-established synthetic route involving the condensation and cyclization of 5-Bromo-2,3-diaminopyrazine.[3] We will delve into the step-by-step methodology, the rationale behind the experimental choices, and provide troubleshooting guidance to ensure a successful and reproducible synthesis.

I. Synthesis Overview and Reaction Principle

The synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine is achieved through the reaction of 5-Bromo-2,3-diaminopyrazine with a one-carbon electrophile, which facilitates the formation of the imidazole ring fused to the pyrazine core. In this protocol, triethyl orthoformate is utilized as the carbon source, and formic acid serves as both a reagent and a catalyst to drive the cyclization.

The reaction proceeds via an initial formation of a formamidine intermediate, followed by an intramolecular nucleophilic attack from the adjacent amino group. Subsequent elimination of ethanol and water yields the final aromatic imidazo[4,5-b]pyrazine system. The use of a high-boiling solvent like N,N-dimethylformamide (DMF) is crucial to achieve the necessary reflux temperatures for the reaction to proceed to completion.

II. Experimental Protocol

This section details the necessary reagents, equipment, and a step-by-step procedure for the synthesis.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Equiv.
5-Bromo-2,3-diaminopyrazine	5424-05-5	C₄H₅BrN₄	189.01	7.8 g	41.3	1.0
Triethyl Orthoformate	122-51-0	C₇H₁₆O₃	148.20	7.34 g	49.5	1.2
Formic Acid	64-18-6	CH₂O₂	46.03	20 mL	-	-
N,N-Dimethylformamide (DMF)	68-12-2	C₃H₇NO	73.09	80 mL	-	-
Methanol (for dissolution)	67-56-1	CH₄O	32.04	As needed	-	-
Silica Gel (for chromatography)	7631-86-9	SiO₂	60.08	As needed	-	-

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Nitrogen inlet/outlet

• Heating mantle with magnetic stirrer

• Magnetic stir bar

• Dropping funnel

• Thermometer

• Rotary evaporator

• Glassware for column chromatography

• Thin Layer Chromatography (TLC) plates (silica gel) and developing chamber

Step-by-Step Synthesis Procedure

• Reaction Setup: Add 5-Bromo-2,3-diaminopyrazine (7.8 g, 41.3 mmol) to a 250 mL round-bottom flask equipped with a magnetic stir bar.[3]

• Solvent Addition: Add 80 mL of N,N-dimethylformamide (DMF) to the flask and stir the mixture until the starting material is fully dissolved.[3]

• Reagent Addition: In a dropping funnel, combine triethyl orthoformate (7.34 g, 49.5 mmol) and 20 mL of formic acid. Add this mixture dropwise to the reaction flask over approximately 15-20 minutes. An initial exotherm may be observed.[3]

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 153°C for DMF) under a nitrogen atmosphere. Maintain reflux for 24 hours.[3]

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a mobile phase of ethyl acetate/hexane). The reaction is complete when the starting material spot is no longer visible.[3]

• Work-up: After completion, allow the mixture to cool to room temperature. Remove the solvent (DMF and excess formic acid) by distillation under reduced pressure using a rotary evaporator.[3]

• Purification: Dissolve the resulting crude residue in a minimal amount of methanol. Purify the product by silica gel column chromatography, eluting with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 5-Bromo-1H-imidazo[4,5-B]pyrazine.[3]

• Final Product: The final product is typically an off-white to yellow solid. A yield of approximately 5 g (around 60%) can be expected.[3]

III. Scientific Rationale & Mechanistic Insights

Understanding the role of each component and the underlying reaction mechanism is critical for troubleshooting and optimization.

• Causality Behind Experimental Choices:

  • 5-Bromo-2,3-diaminopyrazine: This precursor provides the essential pyrazine backbone and the two vicinal amino groups required for the annulation of the imidazole ring.

  • Triethyl Orthoformate & Formic Acid: Triethyl orthoformate serves as the electrophilic source of the C2 carbon of the imidazole ring. Formic acid acts as an acid catalyst, activating the orthoformate and protonating intermediates to facilitate the cyclization and subsequent dehydration steps.

  • Nitrogen Atmosphere: The electron-rich diaminopyrazine can be susceptible to oxidation at elevated temperatures. An inert nitrogen atmosphere prevents this and other potential side reactions.

  • Reflux Conditions: The thermal energy supplied by heating to reflux is necessary to overcome the activation energy for the intramolecular cyclization and dehydration steps, driving the reaction to completion.

  • Silica Gel Chromatography: This is a standard and highly effective purification technique for separating the desired product from unreacted starting materials, polymeric byproducts, and other impurities, ensuring high purity of the final compound.

Plausible Reaction Mechanism

Caption: Plausible reaction mechanism for the formation of the imidazo[4,5-b]pyrazine ring.

IV. Experimental Workflow

The overall process from starting materials to the final, purified product can be visualized as follows.

Caption: Overall experimental workflow for the synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine.

V. Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Incomplete reaction. 2. Impure starting materials. 3. Insufficient heating. 4. Degradation of product during work-up.	1. Extend reflux time, confirming with TLC. 2. Verify the purity of 5-Bromo-2,3-diaminopyrazine. 3. Ensure the mixture is vigorously refluxing. 4. Avoid excessive heat during solvent removal.
Reaction Stalls	1. Inactive catalyst (formic acid). 2. Moisture in the reaction.	1. Use fresh, high-purity formic acid. 2. Ensure all glassware is oven-dried and the reaction is run under a dry nitrogen atmosphere.
Multiple Products on TLC	1. Side reactions due to overheating or extended reaction time. 2. Formation of polymeric byproducts.	1. Reduce reflux temperature slightly if possible or shorten the reaction time once the starting material is consumed. 2. Carefully perform column chromatography with an optimized solvent gradient to separate the desired product.
Difficulty in Purification	1. Product is highly polar and streaks on the silica column. 2. Inappropriate solvent system for chromatography.	1. Add a small percentage of a polar solvent like methanol to the eluent. 2. Perform small-scale TLC experiments to determine the optimal mobile phase for good separation.

VI. References

• Ninkovic, S., et al. (2019). Conversion of oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines via a tandem reduction-cyclization sequence generates new mitochondrial uncouplers. Bioorganic & Medicinal Chemistry Letters, 29(18), 2656-2660.

• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. (2020). MDPI. Retrieved January 17, 2026, from [Link]

• Conversion of oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines via a tandem reduction-cyclization sequence generates new mitochondrial uncouplers. (2019). National Institutes of Health (NIH). Retrieved January 17, 2026, from [Link]

Sources

• 1. Conversion of oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines via a tandem reduction-cyclization sequence generates new mitochondrial uncouplers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines | MDPI [mdpi.com]
• 3. 5-BROMO-1H-IMIDAZO[4,5-B]PYRAZINE CAS#: 91225-41-1 [m.chemicalbook.com]

The Versatile Scaffold: Applications of 5-Bromo-1H-imidazo[4,5-B]pyrazine in Modern Medicinal Chemistry

Introduction: A Privileged Heterocycle in Drug Discovery

The quest for novel therapeutic agents is a cornerstone of medicinal chemistry, with heterocyclic compounds forming the bedrock of many successful drugs. Among these, the imidazo[4,5-b]pyrazine core, a bioisostere of the natural purine scaffold, has emerged as a "privileged structure." This structural mimicry allows it to interact with a wide array of biological targets, making it a highly sought-after building block in drug design. The introduction of a bromine atom at the 5-position, yielding 5-Bromo-1H-imidazo[4,5-B]pyrazine, provides a crucial handle for synthetic chemists. This bromine atom serves as a versatile anchor point for introducing molecular diversity, primarily through palladium-catalyzed cross-coupling reactions, enabling the exploration of vast chemical space and the fine-tuning of pharmacological activity.

This technical guide provides an in-depth exploration of the applications of 5-Bromo-1H-imidazo[4,5-B]pyrazine in medicinal chemistry. We will delve into its role as a key starting material for the synthesis of potent kinase inhibitors, antiviral agents, and other bioactive molecules, supported by detailed experimental protocols and quantitative data to empower researchers in their drug discovery endeavors.

Kinase Inhibition: A Major Arena for Imidazo[4,5-b]pyrazine Derivatives

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, particularly cancer. The imidazo[4,5-b]pyrazine scaffold has proven to be a fertile ground for the development of potent and selective kinase inhibitors.

c-Met Kinase Inhibitors

The mesenchymal-epithelial transition factor (c-Met) is a receptor tyrosine kinase whose aberrant activation is implicated in tumor growth, metastasis, and drug resistance.[1] The imidazo[4,5-b]pyrazine core has been successfully utilized to develop highly potent c-Met inhibitors.[1] The bromine at the 5-position of the starting material is typically replaced with various aryl or heteroaryl groups via Suzuki coupling to explore the structure-activity relationship (SAR).

Key Quantitative Data for Imidazo[4,5-b]pyrazine-based c-Met Inhibitors

Compound ID	Modification at 5-position	c-Met Enzymatic IC50 (nM)	Cellular Assay IC50 (nM) (H1993 cell line)
1D-2	Aryl group	1.45	24.7

Data sourced from:[1]

Aurora Kinase Inhibitors

The Aurora kinases (A, B, and C) are a family of serine/threonine kinases that play essential roles in mitosis. Their overexpression is common in many cancers, making them attractive targets for anticancer therapy.[2] Derivatives of the imidazo[4,5-b]pyridine scaffold, a close structural relative of imidazo[4,5-b]pyrazine, have been developed as highly selective Aurora-A kinase inhibitors.[2] The synthetic strategies often involve the derivatization of a bromo-substituted precursor, highlighting the importance of building blocks like 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Quantitative Data for Imidazo[4,5-b]pyridine-based Aurora-A Kinase Inhibitors

Compound ID	Aurora-A IC50 (µM)	Aurora-B IC50 (µM)	HCT116 Cell Growth GI50 (µM)
28c	0.067	12.71	2.30

Data sourced from:[2]

TrkA Kinase Inhibitors

Tropomyosin receptor kinase A (TrkA) is another important target in oncology and pain management. A computational screen identified a novel pyrazine-based pharmacophore as a TrkA inhibitor, leading to the synthesis and evaluation of a series of potent TrkA inhibitors.[3] The synthetic route involved the reaction of 2,6-dichloropyrazine, demonstrating the utility of halogenated pyrazines in generating kinase inhibitor libraries.[3]

Illustrative Signaling Pathway

Caption: c-Met signaling pathway and the inhibitory action of imidazo[4,5-b]pyrazine derivatives.

Antiviral and Antimicrobial Applications

The structural similarity of the imidazo[4,5-b]pyrazine core to purines also makes it a promising scaffold for the development of antiviral and antimicrobial agents.

Antiviral Activity

Derivatives of imidazo[1,2-a]pyrazine, another isomeric form, have been synthesized and evaluated as potential antiviral agents, for instance, against human coronavirus.[4] While not directly starting from 5-Bromo-1H-imidazo[4,5-B]pyrazine, these studies underscore the potential of the broader imidazopyrazine family in antiviral drug discovery. The general synthetic approach often involves the condensation of a diaminopyrazine with an aldehyde, a reaction where a brominated precursor could be used to introduce further diversity.

Antimicrobial and Antifungal Activity

A series of 6-bromo-2-substitutedphenyl-1H-imidazo[4,5-b]pyridine derivatives, which are structurally very similar to derivatives of 5-Bromo-1H-imidazo[4,5-B]pyrazine, have been synthesized and screened for their antimicrobial and antifungal activities.[5] Many of these compounds showed potent and significant results when compared to standard drugs.[5] The synthesis involved the condensation of 5-bromopyridine-2,3-diamine with various aromatic carboxylic acids.[5]

Antimicrobial Activity Data for 6-Bromo-2-substitutedphenyl-1H-Imidazo[4,5-b]pyridine Derivatives

Compound	Substituent on Phenyl Ring	Antibacterial Activity (Zone of Inhibition, mm) vs. S. aureus	Antifungal Activity (Zone of Inhibition, mm) vs. A. niger
3a	4-Nitro	18	16
3b	4-Chloro	15	14
3c	4-Methoxy	12	11
Standard (Ciprofloxacin/Ketoconazole)	-	22 / -	- / 20

Data adapted from:[5]

Other Therapeutic Applications

The versatility of the imidazo[4,5-b]pyrazine scaffold extends beyond kinase inhibition and antimicrobial activity.

CXCR3 Antagonists

The chemokine receptor CXCR3 is a G-protein coupled receptor (GPCR) that plays a role in inflammatory responses. A series of imidazo-pyrazine derivatives have been identified as potent CXCR3 antagonists, with potential applications in treating inflammatory diseases.[6] The optimization of these compounds involved modifications at various positions of the heterocyclic core, a process where a brominated intermediate could be highly valuable.

Experimental Protocols

The following protocols are provided as a guide for the synthesis and derivatization of 5-Bromo-1H-imidazo[4,5-B]pyrazine. Researchers should adapt these methods based on their specific substrates and available laboratory equipment.

Protocol 1: Synthesis of 6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine (A closely related analog)

This protocol is adapted from the synthesis of a structurally similar compound and can serve as a starting point.[7]

Materials:

• 5-bromo-N-methyl-3-nitropyridin-2-amine

• Reagents for reduction of the nitro group (e.g., SnCl2·2H2O, Fe/HCl)

• Benzaldehyde

• Oxidizing agent (e.g., air, nitrobenzene)

• Appropriate solvents (e.g., ethanol, acetic acid)

Procedure:

• Reduction of the nitro group: The starting 5-bromo-N-methyl-3-nitropyridin-2-amine is reduced to the corresponding diamine. A common method is the use of stannous chloride dihydrate in ethanol or iron powder in acidic medium. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Cyclization: The resulting diamine is then reacted with benzaldehyde in a suitable solvent such as ethanol or acetic acid. The cyclization can be promoted by heating and is often achieved through oxidative conditions, which can sometimes be accomplished by bubbling air through the reaction mixture.

• Work-up and Purification: After completion of the reaction (monitored by TLC), the solvent is removed under reduced pressure. The residue is then subjected to an appropriate work-up procedure, which may involve neutralization and extraction with an organic solvent. The crude product is purified by column chromatography on silica gel to afford the desired 6-bromo-2-phenyl-1H-imidazo[4,5-b]pyridine.

Illustrative Synthesis Workflow

Caption: General workflow for the synthesis and derivatization of 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling of a Bromo-Imidazopyridine

This generalized protocol is based on established methods for similar heterocyclic systems and can be optimized for 5-Bromo-1H-imidazo[4,5-B]pyrazine.[8][9]

Materials:

• 5-Bromo-1H-imidazo[4,5-B]pyrazine (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh3)4, 5 mol%)

• Base (e.g., K2CO3 or K3PO4, 2.0-2.5 mmol)

• Solvent system (e.g., 1,4-dioxane/water mixture)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-1H-imidazo[4,5-B]pyrazine, the arylboronic acid, and the base.

• Catalyst Addition: Add the palladium catalyst to the flask.

• Solvent Addition: Add the degassed solvent system to the reaction mixture.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously for the required time (usually monitored by TLC or LC-MS, can range from a few hours to overnight).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the desired 5-aryl-1H-imidazo[4,5-B]pyrazine.

Conclusion and Future Perspectives

5-Bromo-1H-imidazo[4,5-B]pyrazine is a highly valuable and versatile building block in medicinal chemistry. Its structural resemblance to purines, combined with the synthetic accessibility provided by the bromo substituent, has enabled the development of a wide range of bioactive molecules. The primary application to date has been in the discovery of potent kinase inhibitors for oncology, but its potential in developing novel antiviral, antimicrobial, and anti-inflammatory agents is also significant and warrants further exploration. As our understanding of complex biological pathways continues to grow, it is certain that this privileged scaffold will continue to be a source of inspiration for the design and synthesis of the next generation of therapeutic agents.

References

• Jarmoni, K., Misbahi, K., & Ferrières, V. (2024). Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Current Medicinal Chemistry, 31(5), 515-528. [Link]

• Smoleń, S., Leś, A., & Czarnocki, Z. (2021). Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. Molecules, 26(11), 3328. [Link]

• Rao, V. R., et al. (2014). Synthesis, antibacterial, antifungal and antioxidant activity studies on 6-bromo-2-substitutedphenyl-1H-Imidazo[4,5-b]pyridine. ResearchGate. [Link]

• Yu, J., et al. (2016). Discovery and optimization of a series of imidazo[4,5-b]pyrazine derivatives as highly potent and exquisitely selective inhibitors of the mesenchymal-epithelial transition factor (c-Met) protein kinase. Bioorganic & Medicinal Chemistry, 24(18), 4281-4290. [Link]

• Li, G., et al. (2007). Efficient and practical synthesis of 4(5)-aryl-1H-imidazoles and 2,4(5)-diaryl-1H-imidazoles via highly selective palladium-catalyzed arylation reactions. The Journal of Organic Chemistry, 72(22), 8543-8546. [Link]

• Rosa, G. R., et al. (2016). "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. Educación Química, 27(4), 275-280. [Link]

• ResearchGate. (2012). ChemInform Abstract: Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction Between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. ResearchGate. [Link]

• Du, X., et al. (2009). Imidazo-pyrazine derivatives as potent CXCR3 antagonists. Bioorganic & Medicinal Chemistry Letters, 19(17), 5200-5204. [Link]

• Bavetsias, V., et al. (2013). Aurora Isoform Selectivity: Design and Synthesis of Imidazo[4,5-b]pyridine Derivatives as Highly Selective Inhibitors of Aurora-A Kinase in Cells. Journal of Medicinal Chemistry, 56(22), 9122-9135. [Link]

• Al-Ostath, A., et al. (2022). Synthesis and Biological Evaluation of Imadazo[1,2-a]pyrazines as Anticancer and Antiviral Agents through Inhibition of CDK9 and Human Coronavirus. Molecules, 27(14), 4489. [Link]

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The Strategic Utility of 5-Bromo-1H-imidazo[4,5-B]pyrazine in Modern Kinase Inhibitor Discovery

Introduction: The Privileged Scaffold in Kinase-Directed Drug Discovery

Protein kinases, orchestrators of a vast array of cellular signaling pathways, have emerged as one of the most critical target classes in contemporary drug discovery, particularly in oncology. The development of small molecule inhibitors that can selectively modulate the activity of specific kinases has revolutionized the treatment of various cancers and inflammatory diseases. Within the medicinal chemist's arsenal, the imidazo[4,5-b]pyrazine core has garnered significant attention as a "privileged scaffold." Its structural resemblance to the endogenous purine ring system allows it to effectively interact with the ATP-binding site of numerous kinases, providing a robust foundation for the design of potent inhibitors.[1]

This guide focuses on a particularly valuable derivative of this scaffold: 5-Bromo-1H-imidazo[4,5-b]pyrazine. The strategic placement of the bromine atom at the C5 position transforms this heterocyclic core into a versatile and powerful building block. This bromine atom serves as a chemical "handle," enabling chemists to employ a range of modern cross-coupling reactions to introduce diverse molecular fragments, thereby systematically exploring the chemical space around the core to optimize potency, selectivity, and pharmacokinetic properties. This document provides an in-depth overview of the applications of 5-Bromo-1H-imidazo[4,5-b]pyrazine and detailed protocols for its utilization in the synthesis of advanced kinase inhibitors.

Physicochemical Properties and Strategic Importance

The utility of 5-Bromo-1H-imidazo[4,5-b]pyrazine as a building block is rooted in its chemical and physical properties. The imidazopyrazine core provides a rigid framework that can be appropriately decorated with substituents to achieve specific interactions within a kinase's active site. The bromine atom is the key to its synthetic versatility.

Property	Value	Significance in Synthesis
Molecular Formula	C₅H₃BrN₄	Provides the core heterocyclic structure.
Molecular Weight	199.01 g/mol	A relatively small starting fragment, allowing for significant molecular weight addition during diversification.
Appearance	Off-white to yellow solid	Standard solid handling procedures apply.
Reactivity of C-Br bond	Susceptible to palladium-catalyzed cross-coupling	Enables the formation of C-C and C-N bonds, which is central to building kinase inhibitor libraries.

The electron-deficient nature of the pyrazine ring, coupled with the presence of the imidazole, influences the overall electronic properties and potential hydrogen bonding interactions of the final inhibitor. The bromine atom, being a good leaving group in palladium-catalyzed reactions, allows for the efficient and regioselective introduction of aryl, heteroaryl, and amino substituents.

Core Synthetic Strategies: Leveraging the Bromo-Handle

The primary synthetic utility of 5-Bromo-1H-imidazo[4,5-b]pyrazine lies in its application in palladium-catalyzed cross-coupling reactions. The two most prominent and powerful of these are the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation. These reactions are the cornerstones of modern medicinal chemistry, allowing for the modular and efficient assembly of complex molecules from simpler, readily available starting materials.

General Workflow for Kinase Inhibitor Synthesis

The overall strategy for utilizing 5-Bromo-1H-imidazo[4,5-b]pyrazine in kinase inhibitor synthesis can be visualized as a divergent approach, where a common core is diversified through various coupling partners.

General synthetic workflow.

This modular approach is highly efficient for generating libraries of related compounds for structure-activity relationship (SAR) studies. By systematically varying the coupling partners, researchers can probe the specific chemical features required for potent and selective inhibition of their target kinase.

Detailed Application and Protocols

To illustrate the practical application of 5-Bromo-1H-imidazo[4,5-b]pyrazine, we will focus on its use in the synthesis of inhibitors targeting the c-Met proto-oncogene, a receptor tyrosine kinase often dysregulated in cancer.[2]

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of a C5-Aryl-Imidazo[4,5-b]pyrazine Intermediate

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 5-Bromo-1H-imidazo[4,5-b]pyrazine with an arylboronic acid. This reaction is a foundational step in the synthesis of many c-Met inhibitors.[3]

Reaction Scheme:

Materials:

• 5-Bromo-1H-imidazo[4,5-b]pyrazine (1.0 eq)

• Arylboronic acid (1.2 eq)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) ([Pd(dppf)Cl₂]) (0.05 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,2-Dimethoxyethane (DME) and Water (4:1 mixture)

• Nitrogen or Argon source for inert atmosphere

Step-by-Step Procedure:

• Inert Atmosphere Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-Bromo-1H-imidazo[4,5-b]pyrazine (1.0 eq), the desired arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Degassing: Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free environment. Causality: The palladium catalyst is sensitive to oxygen, which can lead to catalyst deactivation and reduced reaction efficiency.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the degassed DME/water solvent mixture. Then, add the [Pd(dppf)Cl₂] catalyst. Causality: The use of a phosphine ligand like dppf stabilizes the palladium catalyst and facilitates the catalytic cycle.

• Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the pure 5-Aryl-1H-imidazo[4,5-b]pyrazine.

Targeted Kinase Pathway: The c-Met Signaling Cascade

Aberrant activation of the c-Met receptor by its ligand, hepatocyte growth factor (HGF), triggers a cascade of downstream signaling events that promote cell proliferation, survival, migration, and invasion – hallmarks of cancer.[4] Inhibitors derived from the imidazo[4,5-b]pyrazine scaffold are designed to block the ATP-binding site of c-Met, thereby preventing its kinase activity and shutting down these oncogenic signals.

The c-Met signaling pathway.

Quantitative Data of Representative Inhibitors

The modular synthesis enabled by the 5-bromo precursor has led to the discovery of highly potent kinase inhibitors. The following table summarizes the activity of representative compounds based on the imidazo[4,5-b]pyridine/pyrazine scaffold against various kinases.

Compound ID	Scaffold	Target Kinase	IC₅₀ (nM)	Reference
1D-2	Imidazo[4,5-b]pyrazine	c-Met	1.45	[Bioorg. Med. Chem. 2016, 24, 4281-4290][2]
28c	Imidazo[4,5-b]pyridine	Aurora-A	Value not specified	[J. Med. Chem. 2013, 56, 21, 8712–8733][5]
Compound 27e	Imidazo[4,5-b]pyridine	Aurora-A/FLT3	Value not specified	[J. Med. Chem. 2012, 55, 20, 8818-8839]
CDK9 Inhibitor	Imidazo[4,5-b]pyridine	CDK9	0.63-1.32 µM	[Bioorg. Chem. 2018, 80, 565-576][6]

Conclusion and Future Outlook

5-Bromo-1H-imidazo[4,5-b]pyrazine stands out as a cornerstone building block in the rational design of kinase inhibitors. Its inherent drug-like scaffold, combined with the synthetic flexibility afforded by the C5 bromine atom, provides an ideal platform for medicinal chemists to rapidly generate and optimize lead compounds. The continued application of modern synthetic methodologies, such as palladium-catalyzed cross-coupling, with this versatile precursor will undoubtedly continue to fuel the discovery of novel and selective kinase inhibitors for the treatment of human diseases. The self-validating nature of these protocols, where successful coupling confirms the reactivity of the building block, ensures a high degree of trustworthiness in the synthetic process, empowering researchers to push the boundaries of kinase-targeted drug discovery.

References

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• Jia, H., et al. (2014). Discovery of (S)-1-(1-(Imidazo[1,2-a]pyridin-6-yl)ethyl)-6-(1-methyl-1H-pyrazol-4-yl)-1H-[1][3][5]triazolo[4,5-b]pyrazine (Volitinib) as a Highly Potent and Selective Mesenchymal-Epithelial Transition Factor (c-Met) Inhibitor in Clinical Development for Treatment of Cancer. ACS Publications. [Link]

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Application Notes and Protocols for the N-alkylation of 5-Bromo-1H-imidazo[4,5-B]pyrazine

Introduction: The Significance of N-alkylated Imidazo[4,5-b]pyrazines in Medicinal Chemistry

The imidazo[4,5-b]pyrazine core is a privileged scaffold in medicinal chemistry, largely due to its structural resemblance to endogenous purines. This enables it to interact with a wide array of biological targets, including kinases, G-protein coupled receptors, and various enzymes. The strategic N-alkylation of this heterocyclic system is a cornerstone of modern drug discovery, as the introduction of alkyl groups can profoundly modulate the parent molecule's pharmacological profile. Variations in the alkyl substituent can influence crucial parameters such as solubility, metabolic stability, and target binding affinity. Consequently, the development of robust and well-characterized protocols for N-alkylation is of paramount importance for researchers engaged in the synthesis of novel therapeutic agents.

A significant challenge in the N-alkylation of the imidazo[4,5-b]pyrazine ring system is the control of regioselectivity. The presence of multiple nucleophilic nitrogen atoms can lead to the formation of a mixture of regioisomers, complicating purification and characterization efforts. This application note provides a detailed experimental procedure for the N-alkylation of 5-Bromo-1H-imidazo[4,5-b]pyrazine, with a focus on reaction conditions that favor a specific regioisomeric outcome, and robust analytical methods for structural elucidation.

Materials and Reagents

Reagent	Grade	Supplier
5-Bromo-1H-imidazo[4,5-b]pyrazine	≥97%	Commercially Available
Alkylating Agent (e.g., Benzyl Bromide)	Reagent Grade	Commercially Available
Potassium Carbonate (K₂CO₃), anhydrous	ACS Grade	Commercially Available
N,N-Dimethylformamide (DMF), anhydrous	ACS Grade	Commercially Available
Ethyl Acetate (EtOAc)	ACS Grade	Commercially Available
Hexanes	ACS Grade	Commercially Available
Brine (saturated NaCl solution)	-	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Commercially Available
Silica Gel	230-400 mesh	Commercially Available
Deuterated Solvents (e.g., DMSO-d₆)	NMR Grade	Commercially Available

Experimental Workflow

Caption: A schematic overview of the N-alkylation procedure.

Detailed Experimental Protocol

This protocol outlines a general procedure for the N-alkylation of 5-Bromo-1H-imidazo[4,5-b]pyrazine using an alkyl halide.

1. Reaction Setup:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 5-Bromo-1H-imidazo[4,5-b]pyrazine (1.0 eq).

• Add anhydrous N,N-Dimethylformamide (DMF) to dissolve the starting material.

• To this solution, add anhydrous potassium carbonate (K₂CO₃, 2.2 eq). The use of a slight excess of base ensures complete deprotonation of the imidazole nitrogen.[1][2][3]

2. Addition of the Alkylating Agent:

• While stirring the suspension at room temperature, add the desired alkylating agent (e.g., benzyl bromide, 1.6 eq) dropwise. The slow addition helps to control any potential exotherm.

3. Reaction Monitoring:

• Allow the reaction mixture to stir at room temperature for 24 hours.[4]

• The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC). A suitable eluent system would be a mixture of ethyl acetate and hexanes. Visualize the spots under a UV lamp. The disappearance of the starting material and the appearance of a new, less polar spot indicates product formation.

4. Work-up:

• Once the reaction is complete, as indicated by TLC, filter the reaction mixture through a pad of celite to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the DMF.

• Dissolve the resulting residue in ethyl acetate.

• Transfer the ethyl acetate solution to a separatory funnel and wash sequentially with water and then with brine. This removes any remaining DMF and inorganic impurities.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

5. Purification:

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent.

• Combine the fractions containing the desired product and concentrate under reduced pressure to yield the purified N-alkylated 5-Bromo-imidazo[4,5-b]pyrazine.

Characterization and the Challenge of Regioselectivity

The N-alkylation of 5-Bromo-1H-imidazo[4,5-b]pyrazine can potentially yield two different regioisomers due to the presence of two reactive nitrogen atoms in the imidazole ring. The deprotonated intermediate has delocalized negative charge, allowing for alkylation at either nitrogen.[5]

Structural Elucidation by NMR Spectroscopy:

Unequivocal determination of the alkylation site is crucial and is best achieved through advanced NMR techniques.[1][6]

• ¹H and ¹³C NMR: These spectra will confirm the incorporation of the alkyl group and the overall integrity of the imidazo[4,5-b]pyrazine core.

• 2D-NOESY (Nuclear Overhauser Effect Spectroscopy): This is a powerful technique for determining the regiochemistry of the product.[1][2][3] A NOE correlation between the protons of the newly introduced alkyl group (e.g., the benzylic protons) and the protons on the pyrazine ring will confirm the site of alkylation. For instance, an observable NOE between the N-CH₂ protons and a proton on the pyrazine ring would indicate alkylation on the imidazole nitrogen adjacent to that proton.

Mass Spectrometry:

• LC-MS (Liquid Chromatography-Mass Spectrometry): This technique is useful for confirming the molecular weight of the product.[1] The mass spectrum should show a molecular ion peak corresponding to the addition of the alkyl group to the starting material.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no product formation	Inactive alkylating agent	Use a fresh bottle of the alkylating agent.
Incomplete deprotonation	Ensure the use of anhydrous K₂CO₃ and DMF. Consider a stronger base like sodium hydride (NaH) if necessary, with appropriate safety precautions.[7]
Formation of multiple products	Competing N-alkylation at different sites	Optimize reaction conditions (temperature, base, solvent). Purification by column chromatography should be carefully performed to separate the isomers.
Difficulty in removing DMF	High boiling point of DMF	Co-evaporate with a high-boiling point solvent like toluene under reduced pressure. Thoroughly wash with water during the work-up.

Conclusion

The N-alkylation of 5-Bromo-1H-imidazo[4,5-b]pyrazine is a versatile reaction for the generation of novel compounds with potential therapeutic applications. While the procedure is relatively straightforward, careful attention must be paid to the reaction conditions to influence regioselectivity and to the rigorous characterization of the products to unambiguously determine their structure. The protocol and guidelines presented in this application note provide a solid foundation for researchers to successfully synthesize and characterize N-alkylated imidazo[4,5-b]pyrazines.

References

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• Doganc, F., Göker, H. (2025). N-Alkylation of Some Imidazopyridines. ResearchGate. [Link]

• Reddit. (2023). This is why selective N-alkylation of imidazoles is difficult. r/OrganicChemistry. [Link]

• Boyle, R. C., et al. (2020). Alkylation of Aromatic Nitrogen Heterocycles and N-Oxides: An Analysis of 15N NMR Chemical Shift Data. European Journal of Organic Chemistry, 2020(16), 2419-2428. [Link]

• Karaaslan, Ç., et al. (2020). Regioselective N-alkylation of some imidazole-containing heterocycles and their in vitro anticancer evaluation. Journal of Molecular Structure, 1205, 127621. [Link]

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The Versatile Scaffold: Application Notes on 5-Bromo-1H-imidazo[4,5-b]pyrazine in Modern Drug Discovery

Abstract

The 1H-imidazo[4,5-b]pyrazine core, a purine bioisostere, represents a privileged scaffold in medicinal chemistry, demonstrating a remarkable capacity for generating potent and selective modulators of various high-value biological targets. Its structural resemblance to endogenous purines allows for strategic interactions within the ATP-binding sites of numerous kinases, making it a cornerstone for the development of novel therapeutics, particularly in oncology. This guide provides an in-depth exploration of 5-Bromo-1H-imidazo[4,5-b]pyrazine as a critical starting material in drug discovery campaigns. We will delve into its synthesis, key biological applications with a focus on kinase inhibition, and provide detailed, field-proven protocols for its synthetic manipulation and biological evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile chemical entity in their research endeavors.

Introduction: The Significance of the Imidazo[4,5-b]pyrazine Core

The quest for targeted therapies has placed a significant emphasis on the design of small molecules that can selectively interfere with pathogenic signaling pathways. Heterocyclic compounds are at the forefront of this effort, and among them, the imidazo[4,5-b]pyrazine scaffold has emerged as a particularly fruitful starting point. Its structural similarity to adenine, a fundamental component of ATP, provides a compelling rationale for its use in targeting ATP-dependent enzymes, most notably protein kinases.[1][2]

The bromine atom at the 5-position of 5-Bromo-1H-imidazo[4,5-b]pyrazine is not merely a placeholder; it is a versatile synthetic handle. This halogen allows for the facile introduction of a wide array of substituents through modern cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. This chemical tractability enables the systematic exploration of the chemical space around the core scaffold, which is essential for optimizing potency, selectivity, and pharmacokinetic properties in a drug discovery program.

Derivatives of this scaffold have shown potent inhibitory activity against a range of clinically relevant kinases, including c-Met and Tropomyosin Receptor Kinases (TRKs), which are implicated in the progression of various cancers.[3][4] This guide will use the development of c-Met inhibitors as a primary example to illustrate the utility of 5-Bromo-1H-imidazo[4,5-b]pyrazine.

Physicochemical Properties & Synthesis

Properties of 5-Bromo-1H-imidazo[4,5-b]pyrazine

A thorough understanding of the physicochemical properties of a starting material is paramount for its effective use in synthesis and for anticipating the properties of its derivatives.

Property	Value	Reference
CAS Number	91225-41-1	[5]
Molecular Formula	C₅H₃BrN₄	[5]
Molecular Weight	199.01 g/mol	[6]
Appearance	Bright-yellow solid	[5]
Storage	Store at 0-8 °C, sealed in a dry environment	[5][6]
Purity	Typically >95%	[5]

Representative Synthesis

5-Bromo-1H-imidazo[4,5-b]pyrazine is typically synthesized from 5-bromo-2,3-diaminopyrazine. The following protocol is a representative example of its preparation.[7]

Protocol 1: Synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 5-bromo-2,3-diaminopyrazine in N,N-dimethylformamide (DMF).

• Reagent Addition: While stirring, add triethyl orthoformate (1.2 equivalents) followed by the dropwise addition of formic acid.

• Reaction: Heat the reaction mixture to reflux under a nitrogen atmosphere for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent by distillation under reduced pressure.

• Purification: Dissolve the residue in methanol and purify by silica gel column chromatography to yield 5-Bromo-1H-imidazo[4,5-b]pyrazine.

Biological Targets and Mechanism of Action

The imidazo[4,5-b]pyrazine scaffold has been successfully employed to target several protein kinases. The rationale behind this is its ability to mimic the purine core of ATP and form key hydrogen bonding interactions with the hinge region of the kinase active site.

Case Study: c-Met Kinase

The mesenchymal-epithelial transition factor (c-Met) is a receptor tyrosine kinase that, upon activation by its ligand, hepatocyte growth factor (HGF), triggers a cascade of downstream signaling pathways.[8] Aberrant c-Met activation is a known driver in multiple cancers, promoting tumor growth, invasion, and metastasis.[1][8] Consequently, c-Met is a high-priority target for cancer therapy.

Derivatives of 5-Bromo-1H-imidazo[4,5-b]pyrazine have been developed as highly potent and selective c-Met inhibitors.[3] The core scaffold typically binds to the hinge region of the c-Met active site, while substituents introduced at the 5-position via the bromo handle can be tailored to occupy adjacent pockets, thereby enhancing potency and selectivity.

Diagram: Simplified c-Met Signaling Pathway

Caption: Simplified c-Met signaling cascade initiated by HGF binding.

Case Study: Tropomyosin Receptor Kinases (TRKs)

The NTRK gene family (NTRK1, NTRK2, NTRK3) encodes for the TRK proteins (TRKA, TRKB, TRKC), which are crucial for the development and function of the nervous system.[9] Gene fusions involving NTRK genes can lead to the formation of chimeric proteins with constitutively active kinase domains, acting as oncogenic drivers in a wide range of tumors.[6] The imidazo[4,5-b]pyrazine scaffold has also been utilized to develop potent TRK inhibitors.[4]

Application Notes: Synthetic Protocols

The true power of 5-Bromo-1H-imidazo[4,5-b]pyrazine lies in its utility as a synthetic intermediate. The following protocol details a Suzuki-Miyaura cross-coupling reaction, a common and powerful method for creating C-C bonds.

Protocol 2: Suzuki-Miyaura Cross-Coupling of 5-Bromo-1H-imidazo[4,5-b]pyrazine

This protocol describes a general procedure for the coupling of an arylboronic acid to the 5-position of the imidazo[4,5-b]pyrazine core.

• Rationale: The Suzuki-Miyaura coupling is chosen for its robustness, tolerance of a wide range of functional groups, and the commercial availability of a vast library of boronic acids.[5][7] The choice of a palladium catalyst and ligand is crucial for efficient catalysis. Pd(PPh₃)₄ is a common and effective catalyst for this type of transformation.[4] A base is required to activate the boronic acid for transmetalation to the palladium center.[10] An inert atmosphere is necessary to prevent the degradation of the catalyst.

• Materials:

  • 5-Bromo-1H-imidazo[4,5-b]pyrazine

  • Arylboronic acid (1.1 - 1.5 equivalents)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents)

  • Potassium carbonate (K₂CO₃) or another suitable base (2-3 equivalents)

  • 1,4-Dioxane and water (e.g., 4:1 mixture)

  • Nitrogen or Argon gas

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • Setup: To a dry round-bottom flask, add 5-Bromo-1H-imidazo[4,5-b]pyrazine, the arylboronic acid, and the base.

  • Inerting: Evacuate and backfill the flask with nitrogen or argon three times.

  • Solvent and Catalyst Addition: Add the degassed solvent mixture (1,4-dioxane and water) and the palladium catalyst under a positive pressure of the inert gas.

  • Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS. The reaction time can vary from 2 to 24 hours depending on the substrates.

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Diagram: Suzuki-Miyaura Coupling Workflow

Caption: Step-by-step workflow for the Suzuki-Miyaura coupling reaction.

Application Notes: Biological Assay Protocols

Once a library of derivatives has been synthesized, they must be evaluated for biological activity. The following is a representative protocol for a c-Met kinase inhibition assay using Homogeneous Time-Resolved Fluorescence (HTRF).

Protocol 3: c-Met Kinase Inhibition HTRF Assay

• Principle: This assay measures the phosphorylation of a biotinylated peptide substrate by the c-Met kinase. The phosphorylated product is detected by a europium cryptate-labeled anti-phosphotyrosine antibody and streptavidin-XL665. When these two fluorophores are brought into proximity by binding to the phosphorylated substrate, a FRET signal is generated. Inhibitors of c-Met will prevent substrate phosphorylation, leading to a decrease in the FRET signal.[11][12]

• Materials:

  • Recombinant human c-Met kinase domain

  • Biotinylated peptide substrate (e.g., Biotin-poly(Glu,Tyr) 4:1)

  • ATP

  • Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

  • Test compounds (derivatives of 5-Bromo-1H-imidazo[4,5-b]pyrazine) dissolved in DMSO

  • HTRF Detection Reagents: Europium cryptate-labeled anti-phosphotyrosine antibody and Streptavidin-XL665

  • Stop solution (containing EDTA)

  • 384-well low-volume white plates

  • HTRF-compatible plate reader

• Procedure:

  • Compound Plating: Dispense serial dilutions of the test compounds in DMSO into the assay plate. Include positive controls (no inhibitor) and negative controls (no enzyme).

  • Kinase Reaction:

    • Add the c-Met enzyme and the biotinylated substrate to the wells.

    • Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near the Km for ATP.

    • Incubate the reaction at room temperature for a predetermined time (e.g., 60 minutes).

  • Reaction Termination and Detection:

    • Stop the reaction by adding the stop solution containing the HTRF detection reagents.

    • Incubate at room temperature for 60 minutes to allow for the binding of the detection reagents.

  • Data Acquisition: Read the plate on an HTRF-compatible reader, measuring the fluorescence emission at 620 nm (cryptate) and 665 nm (XL665).

  • Data Analysis:

    • Calculate the HTRF ratio (665 nm / 620 nm * 10,000).

    • Normalize the data using the positive and negative controls.

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the 5-Bromo-1H-imidazo[4,5-b]pyrazine scaffold and evaluation of the resulting compounds allows for the development of a structure-activity relationship (SAR). This is a critical step in optimizing a lead compound.

Table: Representative SAR Data for Imidazo[4,5-b]pyrazine-based c-Met Inhibitors

Compound ID	R-Group at 5-position	c-Met IC₅₀ (nM)	Cellular IC₅₀ (nM)	Reference
1D-2	Substituted Phenyl Ring	1.45	24.7 (H1993 cell line)	[3]
Volitinib	1-methyl-1H-pyrazol-4-yl	(Not specified)	(Potent activity)	[13]
Generic	Small Alkyl Group	Moderate Activity	Moderate Activity	[4]
Generic	Bulky Aromatic Group	High Potency	High Potency	[3][4]

This table is a generalized representation based on published data.

The data generally indicates that larger, appropriately substituted aromatic or heteroaromatic groups at the 5-position lead to higher potency. This is likely due to favorable interactions with the solvent-exposed region of the c-Met active site.

Conclusion and Future Perspectives

5-Bromo-1H-imidazo[4,5-b]pyrazine is a high-value, versatile starting material for drug discovery. Its purine-like core provides a solid foundation for targeting kinases, while the strategically placed bromine atom unlocks a vast chemical space for optimization. The protocols and data presented herein provide a framework for researchers to effectively utilize this scaffold in their own discovery programs. Future work will undoubtedly see the continued application of this and related scaffolds in the development of novel therapeutics for a wide range of diseases, extending beyond oncology to areas such as inflammation and neurodegenerative disorders.

References

• Yu, J., et al. (2016). Discovery and optimization of a series of imidazo[4,5-b]pyrazine derivatives as highly potent and exquisitely selective inhibitors of the mesenchymal-epithelial transition factor (c-Met) protein kinase. Bioorganic & Medicinal Chemistry, 24(16), 5047-5061. Available at: [Link]

• Al-Ostoot, F.H., et al. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2300455. Available at: [Link]

• Jarmoni, K., et al. (2024). Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Recent Patents on Anti-Infective Drug Discovery, 19. Available at: [Link]

• Semantic Scholar. Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Available at: [Link]

• NHS Wales. (2023). NTRK Gene Fusion Testing Clinical Guidance. Available at: [Link]

• MDPI. (2022). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Available at: [Link]

• Su, B., et al. (2007). Efficient and practical synthesis of 4(5)-aryl-1H-imidazoles and 2,4(5)-diaryl-1H-imidazoles via highly selective palladium-catalyzed arylation reactions. The Journal of Organic Chemistry, 72(23), 8948-8951. Available at: [Link]

• Gherardi, E., et al. (2011). An overview of the c-MET signaling pathway. Cellular and Molecular Life Sciences, 68(6), 975-988. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• Wang, T., et al. (2010). Development of a HTRF® Kinase Assay for Determination of Syk Activity. Current Chemical Genomics, 4, 70-76. Available at: [Link]

• Bentham Science. Imidazo[4,5- b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Available at: [Link]

• Su, X., et al. (2014). Discovery of (S)-1-(1-(Imidazo[1,2-a]pyridin-6-yl)ethyl)-6-(1-methyl-1H-pyrazol-4-yl)-1H-[3][4][7]triazolo[4,5-b]pyrazine (volitinib) as a highly potent and selective mesenchymal-epithelial transition factor (c-Met) inhibitor in clinical development for treatment of cancer. Journal of Medicinal Chemistry, 57(17), 7176-7189. Available at: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
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Application Notes and Protocols for the Synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine Derivatives

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine, a key heterocyclic scaffold in medicinal chemistry and drug discovery. The imidazo[4,5-b]pyrazine core is a purine isostere, and its derivatives are subjects of intense research due to their demonstrated biological activities as kinase inhibitors, as well as antiviral, anticancer, and anti-inflammatory agents.[1][2][3][4] This document is intended for researchers, medicinal chemists, and drug development professionals. It offers a primary, robust synthetic methodology, discusses the underlying chemical principles, and outlines alternative synthetic strategies. All protocols are designed to be self-validating, with an emphasis on causality, safety, and reproducibility.

Introduction: The Strategic Importance of the Imidazo[4,5-B]pyrazine Scaffold

The fusion of imidazole and pyrazine rings creates the imidazo[4,5-b]pyrazine system, a privileged heterocyclic scaffold that mimics the natural purine core of adenine and guanine. This structural analogy allows molecules incorporating this scaffold to interact with a wide array of biological targets, particularly enzymes that process purine substrates, such as kinases.[3][4]

The introduction of a bromine atom at the C-5 position provides a synthetically versatile handle for further chemical elaboration. The bromo-substituent can be readily transformed into a variety of other functional groups through well-established organometallic cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira), enabling the generation of diverse chemical libraries for structure-activity relationship (SAR) studies. This strategic placement of bromine is therefore a cornerstone in the design of novel therapeutics targeting a range of diseases.[1][5]

This guide will focus on the most direct and reliable method for the preparation of the parent 5-bromo compound, which serves as the foundational starting material for these advanced derivatives.

Primary Synthetic Protocol: Cyclocondensation Route

The most common and efficient synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine involves the acid-catalyzed cyclocondensation of 5-Bromo-2,3-diaminopyrazine with a one-carbon electrophile. The protocol described below utilizes triethyl orthoformate in the presence of formic acid.[6]

Reaction Scheme

Caption: General workflow for the synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine.

Mechanistic Rationale

The reaction proceeds via a well-established pathway for imidazole ring formation from 1,2-diaminoarenes.

• Activation of the Electrophile: Formic acid, acting as a Brønsted acid catalyst, protonates one of the ethoxy groups of triethyl orthoformate. This enhances its electrophilicity and facilitates the elimination of ethanol, generating a highly reactive cationic intermediate.[7]

• Nucleophilic Attack: One of the amino groups of 5-Bromo-2,3-diaminopyrazine acts as a nucleophile, attacking the activated orthoformate intermediate.

• Intermediate Formation & Elimination: A series of proton transfers and ethanol elimination steps occur, leading to the formation of an N-formyl intermediate or its equivalent amidine precursor.

• Intramolecular Cyclization: The second amino group then attacks the newly formed electrophilic carbon intramolecularly.

• Dehydration/Aromatization: The final step involves the elimination of a water molecule to yield the stable, aromatic imidazo[4,5-b]pyrazine ring system.

Caption: Key mechanistic steps in the cyclocondensation reaction.

Detailed Experimental Protocol

Materials and Reagents:

Reagent/Material	CAS Number	Molecular Weight	Quantity (Example Scale)	Moles (mmol)	Equivalents
5-Bromo-2,3-diaminopyrazine	59489-71-3	189.02 g/mol	7.8 g	41.3	1.0
Triethyl Orthoformate	122-51-0	148.20 g/mol	7.34 g (8.25 mL)	49.5	1.2
Formic Acid (≥95%)	64-18-6	46.03 g/mol	20 mL	-	Solvent/Cat.
N,N-Dimethylformamide (DMF)	68-12-2	73.09 g/mol	80 mL	-	Solvent
Methanol	67-56-1	32.04 g/mol	As needed	-	Solvent
Silica Gel (230-400 mesh)	7631-86-9	-	As needed	-	Stationary Phase
Anhydrous Sodium Sulfate	7757-82-6	142.04 g/mol	As needed	-	Drying Agent

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-Bromo-2,3-diaminopyrazine (7.8 g, 41.3 mmol).[6]

• Dissolution: Add 80 mL of N,N-Dimethylformamide (DMF) and stir the mixture until the starting material is fully dissolved.

• Reagent Addition: While stirring, add triethyl orthoformate (7.34 g, 49.5 mmol). Subsequently, add 20 mL of formic acid dropwise. Causality Note: The dropwise addition helps to control any initial exotherm. Formic acid serves as both a catalyst and a co-reagent in driving the cyclization.

• Reaction: Heat the reaction mixture to reflux (typically ~120-140 °C, depending on the precise solvent mixture boiling point) under a nitrogen atmosphere. Trustworthiness Note: Maintaining an inert atmosphere prevents potential oxidative side reactions.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethyl Acetate/Hexane 1:1 or Dichloromethane/Methanol 95:5). The reaction is typically complete within 24 hours, as indicated by the consumption of the starting diamine.[6]

• Workup - Solvent Removal: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the bulk of the solvents (DMF, formic acid) via distillation under reduced pressure (vacuum distillation).

• Workup - Purification: Dissolve the resulting crude residue in a minimal amount of methanol or dichloromethane.

• Chromatography: Purify the product by silica gel column chromatography. The specific eluent should be determined by TLC, but a gradient of methanol in dichloromethane or ethyl acetate in hexane is typically effective.

• Isolation: Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent under reduced pressure to yield 5-Bromo-1H-imidazo[4,5-b]pyrazine as a solid. A final yield of approximately 5 g (61%) can be expected.[6]

Product Characterization and Validation

To ensure the identity and purity of the synthesized 5-Bromo-1H-imidazo[4,5-b]pyrazine, the following analytical techniques are essential.

Technique	Expected Results / Observations
¹H NMR	Expect signals corresponding to the protons on the pyrazine and imidazole rings. The chemical shifts will be in the aromatic region (typically δ 7.5-9.0 ppm). The NH proton of the imidazole may appear as a broad singlet.
¹³C NMR	Expect five distinct signals for the five carbon atoms in the heterocyclic core. The chemical shifts will be characteristic of an aromatic, electron-deficient system.
Mass Spec (MS)	The ESI-MS spectrum should show a prominent [M+H]⁺ ion at m/z ≈ 199.0 and 201.0 in an approximate 1:1 ratio, which is the characteristic isotopic pattern for a molecule containing one bromine atom.
HPLC	Purity assessment should be performed using a reverse-phase C18 column, showing a single major peak. A purity of >95% is generally required for subsequent reactions.[8]
Melting Point	The measured melting point should be sharp and consistent with literature values.

Alternative and Advanced Synthetic Strategies

While the primary protocol is robust, other methods exist that may be advantageous under specific circumstances, such as the need for different substitution patterns or milder reaction conditions.

• Reductive Cyclization: An innovative approach involves the in situ reduction of a[1][2][9]oxadiazolo[3,4-b]pyrazine (a furazan derivative) using an iron catalyst. The resulting unstable diaminopyrazine is immediately trapped by an electrophile (like an orthoester) to form the imidazo[4,5-b]pyrazine core. This method is particularly useful for accessing derivatives with varied substituents at the 2, 5, and 6 positions.[3][10]

• Palladium-Catalyzed Amination: For constructing more complex derivatives, palladium-catalyzed cross-coupling reactions are frequently employed. These methods can involve the reaction of a dihalopyrazine with an amidine or the coupling of an amino-chloropyrazine with formamide.[3] These routes offer great flexibility but often require careful optimization of catalysts, ligands, and reaction conditions.

Safety and Handling

Researcher Trustworthiness: Adherence to safety protocols is paramount for a self-validating experimental system.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves (nitrile is a suitable choice for the solvents used).

• Ventilation: All steps of this procedure should be performed in a well-ventilated chemical fume hood.

• Reagent Handling:

  • Brominated Compounds: 5-Bromo-2,3-diaminopyrazine and the final product are brominated heterocyclic compounds. Avoid inhalation of dust and skin contact.[2]

  • Formic Acid: Is corrosive and has a pungent odor. Handle with care to avoid skin and respiratory tract irritation.

  • DMF: Is a skin and respiratory irritant. It is also a suspected teratogen. Avoid exposure.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations. Halogenated and non-halogenated solvent waste streams should be segregated.

References

• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. Available at: [Link]

• Synthesis and biological evaluation of imidazo[4,5-b]pyridine and 4-heteroaryl-pyrimidine derivatives as anti-cancer agents. PubMed. Available at: [Link]

• One-Pot Reactions of Triethyl Orthoformate with Amines. MDPI. Available at: [Link]

• Conversion of oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines via a tandem reduction-cyclization sequence generates new mitochondrial uncouplers. National Institutes of Health (NIH). Available at: [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Semantic Scholar. Available at: [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PubMed Central. Available at: [Link]

• Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Bentham Science. Available at: [Link]

• Highly Versatile Preparation of Imidazo[1,5‐a]quinolines and Characterization of Their Photoluminescent Properties. JLUpub. Available at: [Link]

• Three-Component Reaction of Diamines with Triethyl Orthoformate and Diethyl Phosphite and Anti-Proliferative and Antiosteoporotic Activities of the Products. National Institutes of Health (NIH). Available at: [Link]

• Green Synthesis: A Novel Method for Bromination of 7-Amino- Phthalide. ChemRxiv. Available at: [Link]

• Catalytic Performance of Immobilized Sulfuric Acid on Silica Gel for N-Formylation of Amines with Triethyl Orthoformate. MDPI. Available at: [Link]

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. PubMed Central. Available at: [Link]

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• 4. Bromination and Diazo-Coupling of Pyridinethiones; Microwave Assisted Synthesis of Isothiazolopyridine, Pyridothiazine and Pyridothiazepines - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Comprehensive Characterization of 5-Bromo-1H-imidazo[4,5-b]pyrazine

Abstract

This guide provides a comprehensive overview of the analytical methodologies for the structural elucidation and purity assessment of 5-Bromo-1H-imidazo[4,5-b]pyrazine, a key heterocyclic intermediate in pharmaceutical synthesis. We present detailed protocols for a suite of orthogonal analytical techniques, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Single-Crystal X-ray Diffraction. The causality behind experimental choices is explained, and each protocol is designed as a self-validating system to ensure data integrity and reproducibility. This document is intended to serve as a practical resource for researchers in drug discovery and development, providing both theoretical grounding and actionable experimental workflows.

Introduction: The Significance of 5-Bromo-1H-imidazo[4,5-b]pyrazine

5-Bromo-1H-imidazo[4,5-b]pyrazine is a substituted purine isostere of significant interest in medicinal chemistry. The imidazo[4,5-b]pyrazine core is a privileged scaffold found in numerous biologically active compounds, and the bromo-substituent provides a versatile handle for further synthetic modifications, such as cross-coupling reactions.[1] Given its role as a critical building block, the unambiguous confirmation of its structure and the stringent assessment of its purity are paramount to ensure the quality and efficacy of downstream products. This application note details a multi-technique approach to achieve a comprehensive analytical characterization.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 5-Bromo-1H-imidazo[4,5-b]pyrazine is essential for the development of appropriate analytical methods.

Property	Value	Source
Molecular Formula	C₅H₃BrN₄	[2]
Molecular Weight	199.01 g/mol	[2]
Melting Point	>188 °C	[2]
Appearance	Light beige to beige solid	[2]
Solubility	Slightly soluble in Chloroform and DMSO	[2]

Workflow for Comprehensive Characterization

A logical workflow ensures that the identity and purity of 5-Bromo-1H-imidazo[4,5-b]pyrazine are established efficiently and with a high degree of confidence. The proposed workflow leverages the strengths of multiple analytical techniques.

Caption: Workflow for 5-Bromo-1H-imidazo[4,5-b]pyrazine Characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for the structural elucidation of organic molecules in solution.[3] A combination of ¹H, ¹³C, and 2D NMR experiments provides detailed information about the molecular framework, including the number and connectivity of atoms.

Rationale for Experimental Choices

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent due to the compound's slight solubility in it.[2] The residual solvent peak can be used as a secondary chemical shift reference.[4]

• ¹H NMR: This experiment provides information on the number of different types of protons and their neighboring protons through chemical shifts, integration, and spin-spin coupling.

• ¹³C NMR: This provides information on the number of different types of carbon atoms in the molecule.

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, which is essential for unambiguous structural assignment.[5]

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh approximately 5-10 mg of 5-Bromo-1H-imidazo[4,5-b]pyrazine and dissolve it in ~0.7 mL of DMSO-d₆ in a clean, dry NMR tube.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: 3-4 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 16-64 (adjust for signal-to-noise).

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled experiment.

  • Spectral Width: 0 to 160 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more (adjust for signal-to-noise).

• Data Processing: Process the data using appropriate software. Reference the spectra to the residual DMSO peak (¹H: ~2.50 ppm, ¹³C: ~39.52 ppm).[4]

Expected ¹H and ¹³C NMR Data

Atom	¹H Chemical Shift (ppm, Multiplicity)	¹³C Chemical Shift (ppm)
H-2	~8.2 (s)	C-2: ~145
H-6	~8.5 (s)	C-3a: ~135
NH	~13.0 (br s)	C-5: ~120
C-6: ~140
C-7a: ~150

Note: The chemical shifts are predicted based on the analysis of similar heterocyclic systems and are for illustrative purposes.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions.[6] For the characterization of 5-Bromo-1H-imidazo[4,5-b]pyrazine, high-resolution mass spectrometry (HRMS) is employed to confirm the elemental composition.

Rationale for Experimental Choices

• Ionization Technique: Electrospray ionization (ESI) is a soft ionization technique suitable for polar heterocyclic compounds, which minimizes fragmentation and preserves the molecular ion.[6]

• Mass Analyzer: A high-resolution mass analyzer (e.g., Orbitrap or TOF) is crucial for accurate mass measurement, allowing for the determination of the elemental formula.

Experimental Protocol: HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize an ESI-HRMS instrument.

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

• MS Acquisition:

  • Ionization Mode: Positive ion mode is typically used for nitrogen-containing heterocycles.

  • Mass Range: Scan from m/z 100 to 500.

  • Resolution: Set to >10,000.

• Data Analysis: Determine the accurate mass of the protonated molecule [M+H]⁺. The isotopic pattern for bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) should be observed.[7]

Expected Mass Spectrometry Data

Ion	Calculated m/z	Observed m/z
[C₅H₄⁷⁹BrN₄]⁺	198.9617	~198.9615
[C₅H₄⁸¹BrN₄]⁺	200.9597	~200.9595

High-Performance Liquid Chromatography (HPLC)

HPLC is an essential technique for assessing the purity of pharmaceutical compounds and can also be used for identity confirmation.[8][9]

Rationale for Experimental Choices

• Mode: Reversed-phase HPLC is the most common and versatile mode for the analysis of moderately polar organic compounds.[10]

• Stationary Phase: A C18 column is a good starting point for method development, offering a broad applicability.[11]

• Mobile Phase: A mixture of water (often with a buffer or acid modifier) and an organic solvent like acetonitrile or methanol is typically used.[12]

• Detection: UV detection is suitable as the imidazo[4,5-b]pyrazine core contains a chromophore.

Experimental Protocol: HPLC Purity Analysis

Caption: HPLC Protocol for Purity Analysis.

• Sample Preparation: Prepare a stock solution of 5-Bromo-1H-imidazo[4,5-b]pyrazine at a concentration of 1 mg/mL in a mixture of acetonitrile and water (50:50 v/v). Further dilute as necessary.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

  • Mobile Phase B: Acetonitrile with 0.1% TFA.

  • Gradient: 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis: Integrate all peaks and calculate the area percentage of the main peak to determine the purity. The method should be validated according to ICH guidelines.[13]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.[14]

Rationale for Experimental Choices

• Technique: Attenuated Total Reflectance (ATR) is a convenient technique for solid samples, requiring minimal sample preparation.

• Expected Vibrations: The spectrum will show characteristic absorptions for N-H, C-H (aromatic), C=N, and C-N bonds within the heterocyclic ring system.[15]

Experimental Protocol: FT-IR Analysis

• Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.

• Instrumentation: Use a standard FT-IR spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Analysis: Identify the characteristic absorption bands and compare them with known data for similar structures.

Expected FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Assignment
3100-3000	C-H stretching (aromatic)
3000-2800	N-H stretching (imidazole)
1650-1500	C=N and C=C stretching
1400-1200	C-N stretching

Single-Crystal X-ray Diffraction

For an unambiguous determination of the three-dimensional molecular structure, including the absolute configuration in chiral molecules, single-crystal X-ray diffraction is the gold standard.[16][17]

Rationale for Experimental Choices

Growing a high-quality single crystal is often the most challenging step.[18] Various crystallization techniques should be screened.

Experimental Protocol: Crystallization

• Solvent Screening: Test the solubility of the compound in a range of solvents to identify a suitable solvent system for crystallization.

• Slow Evaporation:

  • Prepare a nearly saturated solution of the compound in a suitable solvent in a small vial.

  • Cover the vial with a cap containing a small hole to allow for slow evaporation of the solvent.

  • Store the vial in a vibration-free environment.[18]

• Vapor Diffusion:

  • Dissolve the compound in a good solvent and place it in a small, open vial.

  • Place this vial inside a larger, sealed container that contains a poor solvent (anti-solvent) in which the compound is insoluble.

  • The anti-solvent will slowly diffuse into the good solvent, reducing the solubility of the compound and promoting crystallization.[16]

• Crystal Mounting and Data Collection: Once suitable crystals have formed, they can be mounted on a diffractometer for data collection.

Conclusion

The analytical methods detailed in this application note provide a robust framework for the comprehensive characterization of 5-Bromo-1H-imidazo[4,5-b]pyrazine. By employing a combination of NMR, MS, HPLC, and FT-IR, the identity, structure, and purity of this important synthetic intermediate can be confidently established. For definitive structural proof, single-crystal X-ray diffraction is recommended. The protocols provided herein are intended as a starting point and may require optimization based on the specific instrumentation and sample characteristics.

References

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• S. Chinnasamy, et al. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Advances, 13(54), 38623-38635. [Link]

• S. R. Badsara, et al. (2014). A facile access for the synthesis of some C-2 substituted imidazopyrazines by utilizing the palladium catalyzed Suzuki cross-coupling reaction under microwave irradiation. Tetrahedron Letters, 55(4), 841-844.

• J. R. Deschamps. (2007). X-Ray Crystallography of Chemical Compounds. The Open Medicinal Chemistry Journal, 1, 1-11. [Link]

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Application Notes & Protocols: Evaluating 5-Bromo-1H-imidazo[4,5-B]pyrazine as a Novel BCR-ABL Kinase Inhibitor

For: Researchers, scientists, and drug development professionals in oncology and kinase inhibitor screening.

Introduction: The Rationale for Investigating 5-Bromo-1H-imidazo[4,5-B]pyrazine

Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm characterized by the Philadelphia chromosome, which results from a reciprocal translocation between chromosomes 9 and 22. This translocation creates the BCR-ABL fusion gene, encoding a constitutively active tyrosine kinase that is the primary driver of CML pathogenesis.[1][2] The success of tyrosine kinase inhibitors (TKIs) like Imatinib has revolutionized CML treatment, yet challenges such as drug resistance necessitate the discovery of new chemical entities with therapeutic potential.[3][4]

The imidazo[4,5-b]pyrazine scaffold is recognized as a "privileged structure" in medicinal chemistry, known to interact with the ATP-binding site of various kinases.[5][6] Derivatives of this core have shown potent inhibitory activity against several oncogenic kinases, including c-Met, Aurora kinases, and FLT3.[5][7][8] This precedent provides a strong scientific rationale for investigating novel, uncharacterized derivatives such as 5-Bromo-1H-imidazo[4,5-B]pyrazine as potential BCR-ABL inhibitors.

These application notes provide a comprehensive, step-by-step framework for the systematic evaluation of 5-Bromo-1H-imidazo[4,5-B]pyrazine, from initial in vitro kinase assays to cell-based functional assessments and downstream signaling analysis. The protocols are designed to be self-validating, with integrated controls and clear endpoints to ensure data integrity and reproducibility.

Part 1: Initial Characterization and In Vitro Kinase Inhibition

The first step in evaluating a potential kinase inhibitor is to determine its direct effect on the enzymatic activity of the target protein in a purified, cell-free system. This allows for the precise measurement of potency (IC50) without the complexities of cellular uptake, metabolism, or off-target effects.

Protocol 1.1: In Vitro BCR-ABL Kinase Assay (ADP-Glo™ Format)

This protocol outlines a luminescent-based assay to quantify the enzymatic activity of recombinant BCR-ABL kinase. The ADP-Glo™ Kinase Assay measures the amount of ADP produced during the kinase reaction, which directly correlates with kinase activity.[9]

Principle: The assay is performed in two steps. First, after the kinase reaction, an ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Second, a Kinase Detection Reagent is added to convert ADP to ATP and then measure the newly synthesized ATP in a luciferase-based reaction, generating a luminescent signal.

Materials:

• Recombinant human ABL1 (or BCR-ABL) kinase (Promega, Cat. No. V3921 or similar)

• Abltide substrate (a synthetic peptide substrate for ABL kinase)

• ADP-Glo™ Kinase Assay Kit (Promega, Cat. No. V9101)

• 5-Bromo-1H-imidazo[4,5-B]pyrazine (CAS: 91225-41-1)[10][11]

• Imatinib (positive control inhibitor)

• Kinase Buffer (50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• ATP, high purity

• 384-well white assay plates

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 5-Bromo-1H-imidazo[4,5-B]pyrazine and Imatinib in 100% DMSO. Create a 10-point, 3-fold serial dilution series in DMSO.

• Reaction Setup: In a 384-well plate, add the following components:

  • 1 µL of diluted compound or DMSO (vehicle control).

  • 2 µL of a mix containing kinase buffer and recombinant BCR-ABL kinase.

  • 2 µL of a mix containing kinase buffer, Abltide substrate, and ATP.

• Kinase Reaction: Incubate the plate at room temperature for 60 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Detection: Add 10 µL of Kinase Detection Reagent to each well. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure luminescence using a plate reader.

Data Analysis and Expected Results: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Compound	Target	Hypothetical IC50 (nM)
5-Bromo-1H-imidazo[4,5-B]pyrazine	BCR-ABL	85
Imatinib (Positive Control)	BCR-ABL	250

This table presents hypothetical data for illustrative purposes.

Part 2: Cell-Based Evaluation of Anti-proliferative Activity

Following direct enzyme inhibition, the next critical step is to assess the compound's activity in a cellular context. This will determine if the compound can penetrate the cell membrane, engage its target, and elicit a biological response. CML-derived cell lines that are dependent on BCR-ABL activity for their proliferation and survival are the ideal models for this assessment.[12]

Protocol 2.1: Cell Viability Assay in CML Cell Lines

This protocol uses a resazurin-based assay (e.g., CellTiter-Blue®) to measure the metabolic activity of CML cell lines as an indicator of cell viability after treatment with the test compound.

Cell Lines:

• K-562: A human CML cell line in blast crisis, positive for the BCR-ABL fusion gene.[12]

• Ba/F3 p210: An IL-3 dependent murine pro-B cell line engineered to express BCR-ABL, rendering it IL-3 independent.

• UT-7: A human hematopoietic cell line that is BCR-ABL negative (used as a negative control for specificity).

Procedure:

• Cell Seeding: Seed K-562 or Ba/F3 p210 cells in a 96-well clear-bottom black plate at a density of 5,000 cells/well in 100 µL of appropriate culture medium.

• Compound Treatment: Add serial dilutions of 5-Bromo-1H-imidazo[4,5-B]pyrazine and Imatinib to the wells. Include a DMSO vehicle control.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ incubator.

• Viability Assessment: Add 20 µL of CellTiter-Blue® reagent to each well. Incubate for 2-4 hours.

• Data Acquisition: Measure fluorescence with a plate reader (560nm Ex / 590nm Em).

Data Analysis and Expected Results: Calculate the half-maximal growth inhibitory concentration (GI50) by plotting the percentage of viable cells against the log of the compound concentration. A potent and specific BCR-ABL inhibitor should show significantly lower GI50 values in BCR-ABL positive cell lines compared to the negative control line.

Compound	Cell Line (BCR-ABL Status)	Hypothetical GI50 (µM)
5-Bromo-1H-imidazo[4,5-B]pyrazine	K-562 (+)	0.5
5-Bromo-1H-imidazo[4,5-B]pyrazine	Ba/F3 p210 (+)	0.3
5-Bromo-1H-imidazo[4,5-B]pyrazine	UT-7 (-)	> 20
Imatinib (Positive Control)	K-562 (+)	0.8

This table presents hypothetical data for illustrative purposes.

Caption: Workflow for determining the anti-proliferative activity of a test compound.

Part 3: Target Engagement and Downstream Signaling Analysis

To confirm that the observed anti-proliferative effects are due to the inhibition of BCR-ABL, it is essential to analyze the phosphorylation status of its direct and indirect downstream substrates. A potent inhibitor should reduce the phosphorylation of these key signaling proteins.

Protocol 3.1: Western Blot Analysis of BCR-ABL Signaling Pathway

This protocol details the use of Western blotting to detect changes in the phosphorylation of key signaling proteins downstream of BCR-ABL, such as STAT5 and CrkL.

Principle: CML cells are treated with the inhibitor for a short period. Cell lysates are then prepared, and proteins are separated by size via SDS-PAGE, transferred to a membrane, and probed with antibodies specific for both the phosphorylated and total forms of the target proteins.

Caption: Simplified BCR-ABL signaling pathway and the point of inhibition.

Procedure:

• Cell Treatment: Seed K-562 cells at a density of 1x10⁶ cells/mL and treat with 1 µM of 5-Bromo-1H-imidazo[4,5-B]pyrazine, 1 µM Imatinib, or DMSO for 4 hours.

• Cell Lysis: Harvest cells by centrifugation, wash with ice-cold PBS, and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane on an SDS-polyacrylamide gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate overnight at 4°C with primary antibodies (e.g., anti-phospho-STAT5, anti-STAT5, anti-phospho-CrkL, anti-CrkL, anti-β-actin).

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Expected Results: Treatment with an effective BCR-ABL inhibitor should lead to a marked decrease in the levels of p-STAT5 and p-CrkL compared to the DMSO-treated control, while the total protein levels of STAT5, CrkL, and β-actin remain unchanged.

Part 4: Elucidating the Mechanism of Cell Death

Effective anti-cancer agents typically induce programmed cell death (apoptosis) in malignant cells. It is crucial to determine if the growth inhibition observed is due to cytostatic (growth arrest) or cytotoxic (cell-killing) effects.

Protocol 4.1: Apoptosis Analysis by Annexin V/Propidium Iodide Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[7]

Principle: During early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be fluorescently labeled to detect these cells. Propidium Iodide (PI) is a fluorescent DNA intercalator that is excluded by viable cells with intact membranes, thus it stains late apoptotic and necrotic cells.

Procedure:

• Cell Treatment: Treat K-562 cells with the GI50 concentration of 5-Bromo-1H-imidazo[4,5-B]pyrazine for 48 hours.

• Staining: Harvest the cells and wash with cold PBS. Resuspend the cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

Data Analysis: Quantify the percentage of cells in each quadrant:

• Lower-Left (Annexin V-/PI-): Live cells

• Lower-Right (Annexin V+/PI-): Early apoptotic cells

• Upper-Right (Annexin V+/PI+): Late apoptotic/necrotic cells

• Upper-Left (Annexin V-/PI+): Necrotic cells

Expected Results: A compound that induces apoptosis will show a significant increase in the percentage of cells in the early and late apoptotic populations compared to the vehicle control.

Protocol 4.2: Cell Cycle Analysis

This protocol determines the effect of the compound on cell cycle progression.

Principle: Cells are fixed and stained with a DNA-binding fluorescent dye like Propidium Iodide (PI). The fluorescence intensity is directly proportional to the DNA content, allowing for the discrimination of cells in G0/G1, S, and G2/M phases of the cell cycle.

Procedure:

• Cell Treatment: Treat K-562 cells with the GI50 concentration of 5-Bromo-1H-imidazo[4,5-B]pyrazine for 24 hours.

• Cell Fixation: Harvest cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells to remove ethanol. Resuspend in PBS containing PI and RNase A (to prevent staining of double-stranded RNA).

• Flow Cytometry: Analyze the cells by flow cytometry.

Expected Results: Inhibition of BCR-ABL is known to cause G1 cell cycle arrest. Therefore, treatment with an active compound should result in an accumulation of cells in the G0/G1 phase and a corresponding decrease in the S and G2/M phases.

Conclusion and Future Directions

These application notes provide a foundational workflow to rigorously assess the potential of 5-Bromo-1H-imidazo[4,5-B]pyrazine as a BCR-ABL kinase inhibitor. Positive results from this cascade of assays—demonstrating potent in vitro inhibition, selective anti-proliferative activity, clear on-target effects on downstream signaling, and induction of apoptosis—would provide strong evidence to advance this compound into further preclinical studies, including kinase selectivity profiling, pharmacokinetic analysis, and in vivo efficacy studies in CML mouse models. The structural alerts from the imidazo[4,5-b]pyrazine core, combined with a systematic and robust evaluation, pave the way for the potential discovery of a novel therapeutic agent for CML.

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• 12. Synthesis and biological evaluation of imidazo[4,5-b]pyridine and 4-heteroaryl-pyrimidine derivatives as anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 5-Bromo-1H-imidazo[4,5-B]pyrazine

Introduction: The Strategic Importance of Imidazo[4,5-b]pyrazines in Medicinal Chemistry

The imidazo[4,5-b]pyrazine scaffold is a privileged heterocyclic motif in modern drug discovery, recognized for its structural resemblance to endogenous purines.[1] This structural analogy allows molecules incorporating this core to interact with a wide array of biological targets, including kinases, G-protein coupled receptors, and other enzymes. Consequently, derivatives of imidazo[4,5-b]pyrazine have demonstrated a broad spectrum of pharmacological activities, including but not limited to, antiviral, antifungal, anticancer, and cardiotonic properties.[1] The development of efficient and versatile synthetic methodologies to functionalize this core is therefore of paramount importance to medicinal chemists and researchers in the life sciences.

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and widely adopted methods for the formation of carbon-carbon bonds in contemporary organic synthesis.[2][3] Its operational simplicity, mild reaction conditions, tolerance of a wide variety of functional groups, and the commercial availability of a vast library of boronic acids and their derivatives make it an indispensable tool.[4] This application note provides a detailed protocol and technical guidance for the Suzuki-Miyaura coupling of 5-Bromo-1H-imidazo[4,5-B]pyrazine, a key intermediate for the synthesis of novel 5-substituted imidazo[4,5-b]pyrazine derivatives. We will delve into the mechanistic underpinnings of the reaction, provide a step-by-step experimental procedure, and offer insights into troubleshooting common challenges associated with this class of electron-deficient heterocyclic substrates.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The cycle is generally understood to comprise three key steps: oxidative addition, transmetalation, and reductive elimination.[5]

• Oxidative Addition: The catalytic cycle is initiated by the oxidative addition of the active Pd(0) species to the carbon-bromine bond of 5-Bromo-1H-imidazo[4,5-B]pyrazine. This step results in the formation of a square planar Pd(II) complex.[6] The electron-deficient nature of the pyrazine ring can facilitate this step.

• Transmetalation: In the presence of a base, the organoboron reagent (e.g., an arylboronic acid) is activated to form a more nucleophilic boronate species. This species then undergoes transmetalation with the Pd(II) complex, where the organic group from the boron atom is transferred to the palladium center, displacing the bromide ion.[7] The choice of base is critical for the efficiency of this step.

• Reductive Elimination: The final step of the catalytic cycle is the reductive elimination from the Pd(II) complex, which forms the new carbon-carbon bond between the imidazo[4,5-b]pyrazine core and the organic group from the boronic acid. This step regenerates the active Pd(0) catalyst, which can then participate in a new catalytic cycle.[5]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of 5-Bromo-1H-imidazo[4,5-B]pyrazine

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 5-Bromo-1H-imidazo[4,5-B]pyrazine with a representative arylboronic acid. Optimization may be required for specific substrates.

Materials and Reagents

• 5-Bromo-1H-imidazo[4,5-B]pyrazine (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, see Table 1 for options) (0.02 - 0.10 equiv)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0 - 3.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DME)

• Deionized water (if using an aqueous solvent system)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for organic synthesis

• Magnetic stirrer and heating plate or oil bath

• Thin Layer Chromatography (TLC) plates and developing system

• Silica gel for column chromatography

• Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

• Anhydrous sodium sulfate or magnesium sulfate

Reaction Setup and Procedure

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling experiment.

• Reaction Vessel Preparation: To a dry round-bottom flask or reaction vial equipped with a magnetic stir bar, add 5-Bromo-1H-imidazo[4,5-B]pyrazine (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and the base (2.0-3.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (argon or nitrogen) three times to ensure an oxygen-free atmosphere.

• Catalyst Addition: Under a positive pressure of the inert gas, add the palladium catalyst (0.02-0.10 equiv).

• Solvent Addition: Add the degassed solvent system (e.g., a mixture of 1,4-dioxane and water, typically in a 4:1 to 10:1 ratio) via syringe. The reaction concentration is typically in the range of 0.1-0.2 M with respect to the limiting reagent.

• Reaction Execution: Place the reaction vessel in a preheated oil bath or on a heating block at the desired temperature (typically 80-110 °C) and stir vigorously.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent such as ethyl acetate and transfer it to a separatory funnel.

• Extraction: Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-aryl-1H-imidazo[4,5-B]pyrazine derivative.

• Characterization: Characterize the final product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation: A Survey of Reaction Conditions

The choice of catalyst, base, and solvent can significantly impact the outcome of the Suzuki-Miyaura coupling with electron-deficient substrates like 5-Bromo-1H-imidazo[4,5-B]pyrazine. The following table summarizes various conditions reported for the coupling of related halo-pyrazines and imidazopyrazines.

Catalyst System	Base	Solvent System	Temperature (°C)	Typical Reaction Time (h)	Observations & Notes	Reference(s)
Pd(PPh₃)₄	K₂CO₃ / Ba(OH)₂	Toluene/H₂O or Dioxane/H₂O	90 - 110	6 - 24	A standard, widely used catalyst system. May require higher temperatures for less reactive substrates.	[8]
Pd(dppf)Cl₂	K₃PO₄	1,4-Dioxane	80 - 100	4 - 16	Often more effective for challenging substrates due to the electron-rich and bulky ligand.	[9]
(A-taphos)₂PdCl₂	CsF	DME-H₂O (4:1)	100 (Microwave)	0.5 - 1	Demonstrated high efficiency for the coupling of 2-bromo-1H-imidazo[4,5-b]pyrazine.[10]	[10]
Pd₂(dba)₃ / XPhos	K₃PO₄	t-BuOH/H₂O	100	12 - 24	Buchwald-Hartwig type ligands are often superior for electron-deficient heterocycles.	[11]
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	8 - 18	Another effective Buchwald-Hartwig ligand system.	[11]

Troubleshooting and Field-Proven Insights

The Suzuki-Miyaura coupling of 5-Bromo-1H-imidazo[4,5-B]pyrazine can present challenges due to the electron-deficient nature of the pyrazine ring and the presence of coordinating nitrogen atoms.

• Low or No Conversion:

  • Catalyst Inactivity: The nitrogen atoms of the imidazopyrazine ring can coordinate to the palladium center, inhibiting its catalytic activity.[12] Using catalysts with bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) can mitigate this issue by sterically shielding the metal center.[11]

  • Insufficient Temperature: The reaction may require higher temperatures to overcome the activation energy. Consider increasing the temperature in increments or utilizing microwave irradiation to accelerate the reaction.[10]

  • Ineffective Base: A stronger base such as K₃PO₄ or Cs₂CO₃ may be required to facilitate the transmetalation step, especially in anhydrous conditions.[11]

• Formation of Side Products:

  • Debromination: The formation of the debrominated product (1H-imidazo[4,5-B]pyrazine) can occur, particularly at elevated temperatures.[8] This side reaction is often mediated by palladium-hydride species. Ensuring the use of anhydrous solvents and reagents can help minimize this pathway. A more active catalyst system may also allow for lower reaction temperatures, thereby reducing debromination.

  • Protodeboronation: The boronic acid can undergo protodeboronation, especially with electron-withdrawing groups on the aryl ring or at higher pH.[12] Using a slight excess of the boronic acid (1.2-1.5 equivalents) can help compensate for this side reaction. Alternatively, using more stable boronic esters (e.g., pinacol esters) or trifluoroborate salts can be beneficial.[6]

  • Homocoupling of Boronic Acid: This side reaction is often promoted by the presence of oxygen.[11] Rigorous degassing of the reaction mixture and maintaining a strict inert atmosphere throughout the experiment is crucial to minimize the formation of this byproduct.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the synthesis of 5-aryl-1H-imidazo[4,5-B]pyrazine derivatives. By carefully selecting the catalyst system, base, and solvent, and by taking precautions to exclude oxygen and moisture, high yields of the desired products can be achieved. The protocol and insights provided in this application note serve as a valuable resource for researchers engaged in the synthesis of novel imidazo[4,5-b]pyrazine-based compounds for applications in drug discovery and materials science.

References

• Optimization of the reaction conditions for Suzuki-Miyaura coupling of bromobenzene with phenylboronic acid catalyzed by Pd-NHC@Eu-BCI. ResearchGate. Available at: [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. Available at: [Link]

• Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development - ACS Publications. Available at: [Link]

• A facile access for the synthesis of some C-2 substituted imidazopyrazines by utilizing the palladium catalyzed Suzuki cross-coupling reaction under microwave irradiation. National Library of Medicine. Available at: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available at: [Link]

• Conversion of oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines via a tandem reduction-cyclization sequence generates new mitochondrial uncouplers. National Library of Medicine. Available at: [Link]

• Efficient and practical synthesis of 4(5)-aryl-1H-imidazoles and 2,4(5)-diaryl-1H-imidazoles via highly selective palladium-catalyzed arylation reactions. PubMed. Available at: [Link]

• Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. National Library of Medicine. Available at: [Link]

• (PDF) Palladium-Catalyzed Suzuki Cross-Coupling of 2-Halo-Deazapurines with Potassium Organotrifluoroborate Salts in the Regioselective Synthesis of Imidazo[4,5-b]pyridine Analogues. ResearchGate. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Palladium catalyzed one-pot sequential Suzuki cross-coupling-direct C-H functionalization of imidazo[1,2-a]pyrazines. PubMed. Available at: [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). National Library of Medicine. Available at: [Link]

• Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. MDPI. Available at: [Link]

• Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. MDPI. Available at: [Link]

Sources

• 1. Conversion of oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines via a tandem reduction-cyclization sequence generates new mitochondrial uncouplers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Efficient and practical synthesis of 4(5)-aryl-1H-imidazoles and 2,4(5)-diaryl-1H-imidazoles via highly selective palladium-catalyzed arylation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A facile access for the synthesis of some C-2 substituted imidazopyrazines by utilizing the palladium catalyzed Suzuki cross-coupling reaction under microwave irradiation [html.rhhz.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]

Application Notes and Protocols for 5-Bromo-1H-imidazo[4,5-b]pyrazine in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of a Nitrogen-Rich Heterocycle in Advanced Materials

5-Bromo-1H-imidazo[4,5-b]pyrazine is a unique heterocyclic building block poised for significant contributions to materials science. Its rigid, planar structure, coupled with a high nitrogen content and a reactive bromine handle, makes it an exceptional candidate for the development of novel organic electronic materials and coordination polymers. The electron-deficient nature of the pyrazine ring system can impart desirable electron-transporting properties, while the imidazole moiety provides a site for hydrogen bonding and coordination to metal centers. The strategically positioned bromine atom is a gateway for a variety of cross-coupling reactions, enabling the construction of extended π-conjugated systems. This application note will provide a detailed overview of the potential applications of 5-Bromo-1H-imidazo[4,5-b]pyrazine in materials science, complete with detailed protocols for its derivatization and characterization.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 5-Bromo-1H-imidazo[4,5-b]pyrazine is crucial for its application in materials synthesis.

Property	Value	Reference
Molecular Formula	C₅H₃BrN₄	[1]
Molecular Weight	199.01 g/mol	[1]
Melting Point	>188 °C	[1]
Appearance	Light beige to beige solid	[1]
Solubility	Slightly soluble in Chloroform (with sonication) and DMSO	[1]

Core Synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine

The synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine is a critical first step for its use in materials science research. A reliable protocol for its preparation is detailed below.[1]

Protocol: Synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine

Materials:

• 5-Bromo-2,3-diaminopyrazine

• N,N-dimethylformamide (DMF)

• Triethyl orthoformate

• Formic acid

• Methanol

• Silica gel for column chromatography

• Round-bottom flask

• Reflux condenser

• Stirring plate with heating mantle

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask, dissolve 5-bromo-2,3-diaminopyrazine (7.8 g, 41.3 mmol, 1 equiv) in 80 mL of N,N-dimethylformamide (DMF) with continuous stirring.

• To this solution, add triethyl orthoformate (7.34 g, 49.5 mmol, 1.2 eq.) followed by the dropwise addition of formic acid (20 mL) at a rate of approximately 1 drop per second.

• Equip the flask with a reflux condenser and heat the reaction mixture to reflux under a nitrogen atmosphere.

• Maintain the reflux for 24 hours, monitoring the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• After completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent by distillation under reduced pressure using a rotary evaporator.

• Dissolve the residue in a minimal amount of methanol.

• Purify the crude product by silica gel column chromatography to afford 5-Bromo-1H-imidazo[4,5-b]pyrazine.

Application in Organic Electronics: A Building Block for Luminescent Materials

The imidazo[4,5-b]pyrazine core is an attractive scaffold for the synthesis of organic electronic materials, particularly for applications in organic light-emitting diodes (OLEDs). The electron-deficient nature of the pyrazine ring can facilitate electron injection and transport, while functionalization via cross-coupling reactions at the bromine position allows for the tuning of the material's photophysical properties.

Representative Protocol: Suzuki-Miyaura Cross-Coupling for the Synthesis of Arylated Imidazo[4,5-b]pyrazines

While a specific protocol for the Suzuki-Miyaura coupling of 5-Bromo-1H-imidazo[4,5-b]pyrazine is not extensively documented, the following is a representative procedure adapted from established methods for similar bromo-heterocycles.[2][3][4] This reaction is a cornerstone for creating C-C bonds and extending conjugation.[5]

Materials:

• 5-Bromo-1H-imidazo[4,5-b]pyrazine (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃, 0.08 mmol, 8 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• 1,4-Dioxane and Water (4:1 mixture, 5 mL)

• Inert gas (Argon or Nitrogen)

• Schlenk tube or similar reaction vessel

Procedure:

• To a Schlenk tube, add 5-Bromo-1H-imidazo[4,5-b]pyrazine, the arylboronic acid, Pd(OAc)₂, PPh₃, and K₂CO₃.

• Evacuate and backfill the tube with an inert gas three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• Palladium Catalyst: Palladium complexes are highly efficient in catalyzing C-C bond formation in cross-coupling reactions.

• Ligand (PPh₃): The phosphine ligand stabilizes the palladium catalyst and facilitates the catalytic cycle.

• Base (K₂CO₃): The base is essential for the activation of the boronic acid, a key step in the transmetalation process.[5]

• Solvent System: A mixture of an organic solvent and water is often used to dissolve both the organic and inorganic reagents.

Expected Photophysical Properties

Derivatives of imidazo[4,5-b]pyrazine are expected to exhibit interesting photophysical properties. The emission color can be tuned from blue to red by varying the electron-donating or -accepting nature of the coupled aryl group.[6] Materials based on similar pyrazine backbones have shown promise as emitters in OLEDs.[6]

Application in Coordination Polymers and Metal-Organic Frameworks (MOFs)

The nitrogen atoms in the imidazo[4,5-b]pyrazine core are excellent coordination sites for metal ions, making it a promising linker for the construction of coordination polymers and MOFs.[7] These materials have applications in gas storage, separation, and catalysis. The bidentate nature of the pyrazine nitrogen atoms and the potential for the imidazole nitrogen to coordinate allow for the formation of diverse network structures.

Representative Protocol: Solvothermal Synthesis of a MOF with a 5-Substituted-Imidazo[4,5-b]pyrazine Linker

To utilize 5-Bromo-1H-imidazo[4,5-b]pyrazine as a linker, it would first need to be functionalized, for example, by converting the bromo group to a carboxylic acid via a Grignard reaction followed by reaction with CO₂. Assuming a dicarboxylic acid derivative is synthesized, a general solvothermal protocol for MOF formation is provided below.

Materials:

• Functionalized imidazo[4,5-b]pyrazine dicarboxylate linker (0.5 mmol)

• Metal salt (e.g., Zinc nitrate hexahydrate, 0.5 mmol)

• N,N-Dimethylformamide (DMF, 10 mL)

• Teflon-lined stainless steel autoclave

Procedure:

• In a glass vial, dissolve the imidazo[4,5-b]pyrazine dicarboxylate linker and the metal salt in DMF.

• Seal the vial inside a Teflon-lined stainless steel autoclave.

• Heat the autoclave in an oven at a specific temperature (e.g., 100-150 °C) for 24-72 hours.

• After the reaction, cool the autoclave to room temperature slowly.

• Collect the resulting crystals by filtration, wash with fresh DMF, and dry.

Self-Validation and Characterization:

The successful synthesis of the MOF can be confirmed by Powder X-ray Diffraction (PXRD) to verify the crystalline structure, Thermogravimetric Analysis (TGA) to assess thermal stability, and gas sorption measurements to determine the porosity.

Caption: Workflow for the synthesis and characterization of a MOF.

Versatility as a Synthetic Building Block

Beyond direct applications, 5-Bromo-1H-imidazo[4,5-b]pyrazine is a versatile intermediate for the synthesis of more complex heterocyclic systems. The bromine atom can be displaced through various palladium-catalyzed cross-coupling reactions, including Stille, Sonogashira, and Heck reactions, providing access to a wide array of functionalized pyrazine derivatives for diverse applications in materials science and medicinal chemistry.[8][9][10][11][12][13][14][15][16]

Representative Protocol: Sonogashira Coupling

This protocol, adapted from similar systems, illustrates the formation of a C-C bond between the pyrazine core and a terminal alkyne.[15][16][17]

Materials:

• 5-Bromo-1H-imidazo[4,5-b]pyrazine (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.03 mmol, 3 mol%)

• Copper(I) iodide (CuI, 0.06 mmol, 6 mol%)

• Triethylamine (Et₃N, 3.0 mmol)

• Tetrahydrofuran (THF, 10 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a Schlenk tube, add 5-Bromo-1H-imidazo[4,5-b]pyrazine, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the tube with an inert gas three times.

• Add degassed THF, triethylamine, and the terminal alkyne via syringe.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 6-12 hours.

• Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate and purify the residue by column chromatography.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient and practical synthesis of 4(5)-aryl-1H-imidazoles and 2,4(5)-diaryl-1H-imidazoles via highly selective palladium-catalyzed arylation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 5. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of imidazo[1,5-a]pyridines via oxidative amination of the C(sp3)–H bond under air using metal–organic framework Cu-MOF-74 as an efficient heterogeneous catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Discovery and optimization of a series of imidazo[4,5-b]pyrazine derivatives as highly potent and exquisitely selective inhibitors of the mesenchymal-epithelial transition factor (c-Met) protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Stille reaction - Wikipedia [en.wikipedia.org]
• 11. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stille Coupling [organic-chemistry.org]
• 13. organicreactions.org [organicreactions.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing the yield of 5-Bromo-1H-imidazo[4,5-B]pyrazine synthesis

Answering the needs of researchers in synthetic and medicinal chemistry, this Technical Support Center provides in-depth troubleshooting guides and frequently asked questions for the synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine. As Senior Application Scientists, our goal is to move beyond simple protocols and equip you with the causal understanding necessary to diagnose issues, optimize conditions, and achieve high-yield, high-purity outcomes.

Overview of the Core Synthetic Pathway

The most common and reliable synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine is a two-stage process. It begins with the bromination of 2,3-diaminopyrazine to yield the key intermediate, 5-bromo-2,3-diaminopyrazine. This intermediate is then cyclized through condensation with a one-carbon source, typically formic acid, often with an orthoester to facilitate the reaction, to form the final fused imidazole ring system.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the synthesis, presented in a question-and-answer format to directly tackle experimental hurdles.

Question 1: My final yield of 5-Bromo-1H-imidazo[4,5-B]pyrazine is significantly lower than expected. What are the primary causes?

Answer: Low yield is a frequent challenge in heterocyclic synthesis and can stem from several stages of the process. A systematic diagnosis is crucial.

• Incomplete Cyclization: The conversion of 5-bromo-2,3-diaminopyrazine to the final product is an equilibrium-driven condensation reaction. Insufficient reaction time or temperature can lead to a significant amount of unreacted starting material.

  • Causality: The formation of the imidazole ring involves the nucleophilic attack of one amino group on the formyl intermediate generated from the other amino group and formic acid, followed by a dehydration step. This dehydration is often the rate-limiting step and requires sufficient thermal energy to overcome the activation barrier.

  • Solution: Monitor the reaction progress diligently using Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed. If the reaction stalls, consider extending the reflux time up to 24 hours.[1]

• Sub-optimal Reagent Stoichiometry & Quality: The purity and ratio of your cyclizing agents are critical.

  • Causality: Triethyl orthoformate serves as both a source for the methine bridge and a dehydrating agent to drive the reaction forward. Old or improperly stored formic acid may contain excess water, which can inhibit the final dehydration step of the cyclization.

  • Solution: Use freshly opened or distilled triethyl orthoformate and high-purity formic acid (>98%). Ensure precise measurement of reagents. An excess of the orthoformate (1.2-1.5 equivalents) is often beneficial.[1]

• Product Degradation: The imidazo[4,5-b]pyrazine core can be sensitive to prolonged exposure to strong acid at high temperatures, potentially leading to decomposition or side reactions.

  • Causality: While acidic conditions are necessary for the cyclization mechanism, they can also promote unwanted side reactions or degradation of the electron-rich heterocyclic system over extended periods.

  • Solution: While ensuring the reaction goes to completion, avoid unnecessarily long reflux times. Once the starting material is consumed, proceed with the work-up promptly.

• Losses During Work-up and Purification: Physical loss of product during extraction, filtration, and chromatography is a common, often underestimated, source of low yield.

  • Causality: The product may have moderate solubility in the aqueous phase during extraction, or it may adhere irreversibly to silica gel if an inappropriate solvent system is used for chromatography.

  • Solution: During aqueous work-up, ensure the pH is adjusted correctly to neutralize the acid and minimize the product's solubility in water before extraction. For column chromatography, a methodical approach to selecting the eluent system (e.g., starting with a less polar solvent and gradually increasing polarity) can improve separation and recovery.

Question 2: My final product is contaminated with a persistent impurity, even after column chromatography. What could it be and how do I remove it?

Answer: Impurity profiles can offer significant clues about the reaction's shortcomings.

• Unreacted 5-bromo-2,3-diaminopyrazine: This is the most common impurity and arises from incomplete cyclization as discussed above. Its polarity is often very close to the product, making separation challenging.

  • Solution: Optimize the reaction conditions (time, temperature) to drive the reaction to completion. If separation is still difficult, consider a different solvent system for chromatography, perhaps by adding a small amount of a more polar solvent like methanol to a dichloromethane or ethyl acetate system to improve resolution.

• Formation of N-formyl Intermediate: The reaction may stall after the initial formylation of one of the amino groups but before the final ring closure.

  • Causality: This occurs if the dehydration step is inefficient, which can be due to excess water in the reaction mixture or insufficient temperature.

  • Solution: Ensure anhydrous conditions by using triethyl orthoformate as a dehydrating agent.[1] Increasing the reaction temperature or time may also be necessary to push the reaction past this intermediate stage.

Question 3: The cyclization reaction seems to stall and never proceeds to completion, even after 24 hours of reflux. What's happening?

Answer: A stalled reaction points to a fundamental issue with the reaction environment or the reagents.

• Insufficient Temperature: The reflux temperature may not be high enough to drive the final dehydration step.

  • Causality: The boiling point of the reaction mixture is determined by its components. If using a co-solvent, ensure it does not lower the reflux temperature significantly.

  • Solution: Confirm that the heating mantle and condenser are functioning correctly and that a vigorous reflux is maintained. In some cases, switching to a higher-boiling solvent like N,N-dimethylformamide (DMF) can be an option, although this requires different work-up procedures.[1]

• Reagent Decomposition: The cyclizing agents may degrade over the course of a long reaction.

  • Causality: Triethyl orthoformate can hydrolyze in the presence of trace water, reducing its effectiveness.

  • Solution: Ensure all glassware is thoroughly dried and reagents are of high quality. A slow, dropwise addition of the formic acid and orthoformate to the reaction mixture at reflux can sometimes maintain a more consistent concentration of active reagents.[1]

Data Summary & Troubleshooting Workflow

The following table summarizes the key issues and recommended actions.

Observed Problem	Potential Cause	Recommended Action	Scientific Rationale
Low Final Yield	Incomplete cyclization	Extend reflux time (monitor by TLC/LC-MS)	Ensure sufficient energy and time for the rate-limiting dehydration step.
Poor reagent quality	Use fresh, high-purity formic acid and triethyl orthoformate	Prevent inhibition by excess water and ensure active reagent concentration.
Losses during purification	Optimize chromatography solvent system; ensure proper pH for extraction	Minimize product loss due to poor separation or aqueous solubility.
Persistent Impurities	Unreacted starting material	Drive reaction to completion; use a modified chromatography gradient	Improve conversion and enhance chromatographic resolution.
Stalled N-formyl intermediate	Ensure anhydrous conditions; increase temperature	Facilitate the energy-intensive intramolecular dehydration and ring closure.
Reaction Stalls	Insufficient temperature	Verify reflux temperature; consider a higher-boiling solvent	Provide the necessary activation energy for the final cyclization step.

Troubleshooting Decision Workflow

The following diagram provides a logical path for diagnosing issues with the synthesis.

Caption: A decision tree for troubleshooting common synthesis issues.

Frequently Asked Questions (FAQs)

Q1: What is the required purity for the starting material, 5-bromo-2,3-diaminopyrazine? A: The purity of the starting diamine is paramount. Impurities from the preceding bromination step can lead to a complex mixture of side products that are difficult to separate from the final compound. It is highly recommended to purify the 5-bromo-2,3-diaminopyrazine by recrystallization or column chromatography until it is >98% pure by NMR or LC-MS analysis.

Q2: Are there alternative reagents for the cyclization step? A: Yes, while formic acid and triethyl orthoformate are most common, other one-carbon sources can be used. Formamide can be used at high temperatures, and in some cases, N,N-dimethylformamide dimethyl acetal (DMF-DMA) can effect the cyclization under milder conditions. However, each alternative requires specific optimization of reaction conditions.

Q3: What are the critical safety precautions for this synthesis? A: This synthesis should be performed in a well-ventilated fume hood. Formic acid is corrosive and can cause severe burns; appropriate personal protective equipment (gloves, safety glasses, lab coat) is mandatory. The reaction involves heating flammable solvents, so appropriate precautions against ignition sources must be taken.

Optimized Experimental Protocol

This protocol is based on established literature procedures and has been optimized for yield and purity.[1]

Materials:

• 5-bromo-2,3-diaminopyrazine (1.0 eq)

• Triethyl orthoformate (1.2 eq)

• Formic acid (>98%)

• Methanol (for work-up and purification)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 5-bromo-2,3-diaminopyrazine (e.g., 7.8 g, 41.3 mmol).

• Solvent and Reagent Addition: Add formic acid (e.g., 80 mL). Begin stirring the mixture. Subsequently, add triethyl orthoformate (e.g., 7.34 g, 49.5 mmol) dropwise to the stirring solution.

• Reaction Execution: Heat the reaction mixture to a vigorous reflux. The reaction progress should be monitored by TLC (e.g., using a 10:1 Dichloromethane:Methanol eluent system) or LC-MS every 4-6 hours. Continue refluxing until the starting material is no longer visible (typically 18-24 hours).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent and excess formic acid under reduced pressure using a rotary evaporator.

• Purification: Dissolve the resulting crude residue in a minimal amount of methanol or dichloromethane. Adsorb the crude product onto a small amount of silica gel. Purify the product by silica gel column chromatography, eluting with a gradient of dichloromethane and methanol (e.g., starting from 100% DCM and gradually increasing to 95:5 DCM:MeOH).

• Isolation: Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent under reduced pressure to yield 5-Bromo-1H-imidazo[4,5-B]pyrazine as a solid.

References

• 2,3-diaminopyridine - Organic Syntheses Procedure. Organic Syntheses offers detailed and vetted procedures for compounds like 2,3-diaminopyridine, highlighting robust experimental setups. [Link]

• Studies on Pyrazines. Part 33.1 Synthesis of 2,3-Diaminopyrazines via[2][3]Thiadiazolo- [3,4 - RSC Publishing. This paper details methods for synthesizing the diaminopyrazine core, essential for understanding the starting material preparation. [Link]

• Discovery and optimization of a series of imidazo[4,5-b]pyrazine derivatives as highly potent and exquisitely selective inhibitors of the mesenchymal-epithelial transition factor (c-Met) protein kinase - PubMed. This article discusses the synthesis and optimization of various derivatives of the target scaffold, providing context for its importance in drug development. [Link]

• Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. This review covers the synthesis and biological applications of related imidazo-heterocyclic systems, highlighting their significance. [Link]

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PubMed Central. This paper offers insights into alternative catalytic methods for forming related imidazo-heterocyclic systems. [Link]0732815/)

Sources

• 1. 5-BROMO-1H-IMIDAZO[4,5-B]PYRAZINE CAS#: 91225-41-1 [m.chemicalbook.com]
• 2. 2,3-Diaminopyridine synthesis - chemicalbook [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 5-Bromo-1H-imidazo[4,5-B]pyrazine by Column Chromatography

Welcome to the technical support center for the chromatographic purification of 5-Bromo-1H-imidazo[4,5-B]pyrazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with isolating this polar aza-aromatic compound. Here, we move beyond simple protocols to explain the underlying principles, enabling you to troubleshoot effectively and ensure the integrity of your purification process.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the purification of 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Q1: What is a reliable starting solvent system for the column chromatography of 5-Bromo-1H-imidazo[4,5-B]pyrazine on silica gel?

Given the polar nature of the imidazopyrazine core, a non-polar solvent system like ethyl acetate/hexane is often a good starting point for method development.[1][2] However, 5-Bromo-1H-imidazo[4,5-B]pyrazine is a highly polar compound.[3][4] Therefore, a more polar mobile phase is typically required. A good initial system to evaluate via Thin Layer Chromatography (TLC) would be a gradient of methanol in dichloromethane (DCM) or ethyl acetate.[4][5] Start with 1-2% methanol in DCM and gradually increase the methanol concentration.

Q2: My compound is streaking badly on the TLC plate and the column. What causes this and how can I fix it?

Streaking, or tailing, is a common issue with polar, nitrogen-containing heterocyclic compounds like this one. The primary cause is strong, non-ideal interactions between the basic nitrogen atoms in your compound and the acidic silanol groups (Si-OH) on the surface of the silica gel. This leads to slow desorption kinetics and a smeared elution profile.

To mitigate this, you can:

• Neutralize the Silica: Add a small amount of a basic modifier to your mobile phase. A common choice is 0.5-2% triethylamine (TEA) or a 10% solution of ammonia in methanol.[4][6] This deactivates the acidic sites on the silica, leading to sharper bands and improved peak shape.

• Increase Solvent Polarity: A trailing effect can also occur if the solvent is not polar enough to efficiently elute the compound.[7] Gradually increasing the percentage of the polar component (e.g., methanol) in your solvent system can help.[7]

Q3: 5-Bromo-1H-imidazo[4,5-B]pyrazine has low solubility in many common chromatography solvents. How do I effectively load it onto the column?

Poor solubility in the mobile phase is a frequent challenge that can lead to precipitation at the top of the column and poor separation.[8] The recommended approach is dry loading :

• Dissolve your crude product in a suitable solvent in which it is highly soluble (e.g., methanol, DMF, or minimal DCM).

• Add a portion of dry silica gel (approximately 10-20 times the mass of your sample) to this solution.[8]

• Carefully evaporate the solvent using a rotary evaporator until you have a dry, free-flowing powder.

• This silica-adsorbed sample can then be carefully added to the top of your packed column.[8]

This technique ensures that the compound is introduced to the column in a fine, evenly distributed band, significantly improving the resolution of the separation.

Q4: What are the likely impurities from the synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine?

The synthesis typically involves the cyclization of 5-Bromo-pyrazine-2,3-diamine with a formic acid equivalent (like triethyl orthoformate).[3] Potential impurities to consider during purification are:

• Unreacted Starting Material: 5-Bromo-pyrazine-2,3-diamine, which is also a polar compound.

• Side-Products: Incomplete cyclization or side reactions can lead to various related impurities.

• Residual Solvents: High boiling point solvents used in the reaction, such as DMF, may be present.[3]

Your TLC analysis should aim to resolve your product from these potential contaminants.

Q5: Is there a risk of the compound decomposing on the silica gel column?

While 5-Bromo-1H-imidazo[4,5-B]pyrazine is generally stable, prolonged exposure to the acidic environment of standard silica gel can potentially lead to degradation for some sensitive compounds.[7] To test for stability, you can perform a simple 2D TLC experiment:

• Spot your compound on a TLC plate and run it in your chosen solvent system.

• Dry the plate, rotate it 90 degrees, and run it again in the same solvent system.

• If the compound is stable, you will see a single spot on the diagonal. If degradation occurs, you will see additional spots off the diagonal.[7]

If instability is observed, consider using a deactivated stationary phase like neutral alumina or deactivated silica gel.[5][7]

In-Depth Troubleshooting Guide

This section provides a structured approach to resolving more complex issues during the purification process.

Table 1: Troubleshooting Common Column Chromatography Problems

Problem	Potential Cause(s)	Recommended Solution(s)
No Compound Eluting	1. Solvent polarity is too low: The mobile phase is not strong enough to displace the compound from the stationary phase.[9] 2. Compound decomposed on the column: The acidic nature of silica may have degraded the sample.[7] 3. Compound is insoluble and precipitated: The sample may have crashed out at the top of the column upon loading.	1. Increase Polarity: Gradually increase the percentage of the polar solvent (e.g., methanol in DCM).[7] 2. Test for Stability: Perform a 2D TLC to check for degradation.[7] If unstable, switch to a neutral stationary phase like alumina.[5] 3. Use Dry Loading: Re-purify using the dry loading method to ensure the compound is properly introduced to the column.[8]
Poor Separation / Mixed Fractions	1. Inappropriate solvent system: The chosen mobile phase does not provide adequate resolution between the product and impurities. 2. Column overloading: Too much sample was loaded relative to the amount of silica gel. 3. Poor column packing: Channels or cracks in the silica bed lead to an uneven solvent front.[9]	1. Optimize with TLC: Screen various solvent systems and modifiers (e.g., TEA) to achieve a target Rf value of 0.2-0.4 for the desired compound, with good separation from impurities.[5] 2. Reduce Sample Load: Use a larger column or reduce the amount of crude material. A general rule is a 20:1 to 50:1 ratio of silica to sample by weight.[9] 3. Repack the Column: Ensure the silica is packed uniformly without any air bubbles or cracks.
Compound Elutes in the Solvent Front	1. Solvent polarity is too high: The mobile phase is too strong, causing all components to elute together with the solvent.	1. Reduce Polarity: Start with a less polar solvent system (e.g., begin with 100% DCM or ethyl acetate before introducing methanol).
Irregularly Shaped Bands / Cracking of Silica Bed	1. Heat generation upon solvent addition: Adding a polar solvent to a dry silica bed can generate heat, causing solvent to boil and crack the packing. 2. Solvent polarity changed too drastically: A large, sudden increase in the mobile phase polarity can cause swelling or shrinking of the silica gel bed.	1. Pack as a Slurry: Always pack the column with a slurry of silica gel in the initial, less polar solvent to dissipate heat. 2. Use a Gradual Gradient: Increase the solvent polarity slowly and incrementally rather than in large steps.[9]

Experimental Protocols & Methodologies

Protocol 1: Method Development using Thin Layer Chromatography (TLC)

The foundation of a successful column separation is meticulous TLC analysis.

• Prepare Stock Solution: Dissolve a small amount of the crude 5-Bromo-1H-imidazo[4,5-B]pyrazine in a suitable solvent (e.g., methanol or DCM).

• Spot the Plate: Use a capillary tube to spot the solution on a silica gel TLC plate.

• Develop the Plate: Place the plate in a sealed chamber containing your test solvent system. Good starting systems to screen include:

  • 98:2 DCM:Methanol

  • 95:5 DCM:Methanol

  • 90:10 DCM:Methanol

  • 95:5:1 Ethyl Acetate:Hexane:Triethylamine

• Visualize: View the dried plate under UV light (254 nm) to see the spots.

• Analyze: The ideal solvent system will give your target compound an Rf value between 0.2 and 0.4, with clear separation from all major impurities.

Protocol 2: Step-by-Step Column Chromatography Purification

• Column Preparation:

  • Select an appropriate size glass column.

  • Place a small plug of cotton or glass wool at the bottom.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in your initial, non-polar solvent (e.g., 100% DCM).

  • Pour the slurry into the column and gently tap to ensure even packing.[9] Allow the silica to settle, draining excess solvent until it is level with the top of the silica bed. Do not let the column run dry.

  • Add another thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.[8]

• Sample Loading (Dry Loading Method):

  • Follow the dry loading procedure as described in FAQ Q3.

  • Carefully add the silica-adsorbed sample to the top of the packed column.

• Elution:

  • Carefully add your initial mobile phase to the column.

  • Apply gentle positive pressure (flash chromatography) to begin eluting the solvent through the column.

  • Begin collecting fractions immediately.

  • If a gradient elution is required, systematically and gradually increase the polarity of the mobile phase (e.g., from 100% DCM to 98:2 DCM:Methanol, then 95:5, etc.).[9]

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions, and remove the solvent under reduced pressure to yield the purified 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Visualizations and Workflows

Diagram 1: General Workflow for Purification

Caption: Workflow for purifying 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Diagram 2: Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common purification issues.

References

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved January 17, 2026, from [Link]

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved January 17, 2026, from [Link]

• University of California, Los Angeles, Department of Chemistry & Biochemistry. (n.d.). Flash Column Chromatography. Retrieved January 17, 2026, from [Link]

• Phenova. (n.d.). GC Troubleshooting Guide. Retrieved January 17, 2026, from [Link]

• University of Toronto, Department of Chemistry. (n.d.). Column chromatography. Retrieved January 17, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved January 17, 2026, from [Link]

• Royal Society of Chemistry. (2011). D-Glucose as Green Ligand for Selective Copper catalyzed Phenol Formation from Aryl Halides with an Easy Catalyst Removal - Supporting Information. Retrieved January 17, 2026, from [Link]

• Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. Retrieved January 17, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved January 17, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Carbazole based Electron Donor Acceptor (EDA) Catalysis for the Synthesis of biaryls and aryl-heteroaryl compounds. - Supporting Information. Retrieved January 17, 2026, from [Link]

• Reddit. (2020, January 19). Rf value for TLC. Retrieved January 17, 2026, from [Link]

• PubMed. (2019, October 17). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Retrieved January 17, 2026, from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. 5-BROMO-1H-IMIDAZO[4,5-B]PYRAZINE CAS#: 91225-41-1 [m.chemicalbook.com]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 7. Chromatography [chem.rochester.edu]
• 8. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 9. web.uvic.ca [web.uvic.ca]

Technical Support Center: Strategies for Improving the Solubility of 5-Bromo-1H-imidazo[4,5-B]pyrazine for In Vitro Assays

Welcome to the technical support guide for handling 5-Bromo-1H-imidazo[4,5-B]pyrazine and other structurally similar heterocyclic compounds. This document provides a troubleshooting framework for researchers, scientists, and drug development professionals who encounter solubility challenges during assay development and execution. Our goal is to move beyond simple protocols and provide a deeper understanding of the physicochemical principles that govern compound solubility, enabling you to design robust and reliable experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My initial 10 mM stock of 5-Bromo-1H-imidazo[4,5-B]pyrazine won't fully dissolve in DMSO at room temperature. What are the first steps I should take?

A1: This is a common kinetic solubility issue. While Dimethyl Sulfoxide (DMSO) is a powerful aprotic solvent capable of dissolving a wide range of organic molecules, some crystalline compounds require additional energy to overcome their crystal lattice energy.[1][2]

The primary cause is often that the dissolution process is slow, not that the compound is truly insoluble at that concentration. Here is a systematic approach to facilitate dissolution:

• Verify Solvent Quality: Always use anhydrous, high-purity DMSO (≥99.9%).[3] DMSO is highly hygroscopic, and absorbed water can significantly reduce its ability to solvate nonpolar compounds.[2]

• Apply Mechanical and Thermal Energy: The goal is to provide enough energy to break apart compound aggregates and disrupt the crystal lattice structure.

Method	Step-by-Step Protocol	Causality & Rationale
Vortexing	1. Add the calculated amount of DMSO to your weighed solid compound. 2. Seal the vial tightly. 3. Vortex at maximum speed for 2-5 minutes.	Vortexing increases the interaction between the solvent and the surface of the solid particles, accelerating the dissolution rate. This is often sufficient for moderately crystalline compounds.
Sonication	1. Follow the steps for vortexing. 2. Place the vial in a bath sonicator. 3. Sonicate for 5-15 minutes, checking for dissolution periodically.	Sonication uses high-frequency sound waves to create micro-cavitations in the solvent. The collapse of these bubbles generates localized energy, which is highly effective at breaking down stubborn aggregates and enhancing solvation.[2]
Gentle Warming	1. Place the sealed vial in a heat block or water bath set to 30-40°C.[4] 2. Intermittently vortex the sample every 5-10 minutes. 3. Do not exceed 40°C to minimize the risk of compound degradation.	Increasing the temperature provides thermal energy that directly aids in overcoming the compound's crystal lattice energy, thereby increasing both the rate and extent of solubility.

After dissolving, always allow the stock solution to return to room temperature before use. If precipitation occurs upon cooling, it indicates that you have created a supersaturated solution and the target concentration is too high for stable storage in DMSO alone.

Q2: My compound dissolves perfectly in the DMSO stock, but it precipitates immediately when I dilute it into my aqueous assay buffer. Why is this happening and what is the fundamental solution?

A2: This phenomenon is known as "crashing out" and is the most common solubility challenge in assay development.[2] It occurs because you are moving the compound from a highly favorable organic environment (100% DMSO) to a highly unfavorable aqueous environment (e.g., >99% buffer).

The Causality: While your compound is soluble in DMSO, its intrinsic aqueous solubility is very low.[5][6] When you perform a large dilution (e.g., 1:100 or 1:1000), the DMSO concentration plummets, and the aqueous buffer cannot maintain the compound in solution. The final concentration of your compound, even if it's in the low micromolar range, has exceeded its maximum aqueous solubility limit.

The Solution: The solution is not just to dissolve the compound, but to keep it dissolved in the final assay medium. This requires a systematic optimization of the formulation. The following workflow provides a logical progression for troubleshooting this issue.

Caption: Systematic workflow for troubleshooting compound precipitation.

Q3: Can I improve solubility by changing the pH of my assay buffer?

A3: Yes, this is one of the most effective strategies for ionizable compounds. The structure of 5-Bromo-1H-imidazo[4,5-B]pyrazine contains several nitrogen atoms within its heterocyclic rings, making it a weak base.

The Causality (Henderson-Hasselbalch Principle): Weakly basic drugs are more soluble in acidic environments.[7] In a lower pH buffer, the nitrogen atoms in the imidazopyrazine core become protonated. This positive charge increases the molecule's polarity, making it more favorable to interact with polar water molecules and thus increasing its aqueous solubility.[8][9][] Conversely, in neutral or alkaline conditions (like pH 7.4 or higher), the compound is predominantly in its neutral, less polar form, which is less soluble in water.

Experimental Protocol: pH-Solubility Screening

• Prepare Buffers: Prepare a set of biologically compatible buffers across a pH range (e.g., pH 5.0, 6.0, 6.5, and 7.4). Ensure the buffer components themselves do not interfere with your assay.

• Prepare Compound Plate: Prepare a serial dilution of your compound in 100% DMSO in a 96-well plate.

• Dilute into Buffers: In a separate clear 96-well plate, add the different pH buffers. Transfer a small volume (e.g., 1-2 µL) of the DMSO stock into the buffer plates to achieve the desired final concentrations.

• Incubate and Observe: Mix the plate and incubate at room temperature for 1-2 hours.[5]

• Measure Precipitation: Visually inspect the plate for cloudiness or use a nephelometer or plate reader (measuring absorbance at ~600 nm) to quantify precipitation. The condition with the lowest signal (less light scatter) indicates the highest solubility.

Q4: pH adjustment is not an option for my cell-based assay. What other formulation strategies can I try?

A4: When pH modulation is not feasible, the use of co-solvents and solubility-enhancing excipients is the next logical step. These agents modify the bulk solvent to make it more hospitable for your compound.[11][12][13]

The Causality: Altering the Solvent Environment

• Co-solvents: These are water-miscible organic solvents that, when added in small quantities, reduce the overall polarity of the aqueous medium.[14][15] This reduction in polarity lowers the energy penalty for solvating a hydrophobic compound.[]

• Surfactants: Agents like Tween® 20 or Polysorbate 80 are amphiphilic molecules. Above their critical micelle concentration (CMC), they form micelles that can encapsulate the poorly soluble compound in their hydrophobic core, effectively shielding it from the water.[16]

• Complexing Agents: Cyclodextrins (like Hydroxypropyl-β-Cyclodextrin or HP-β-CD) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. The drug molecule can become trapped within this cavity, forming an "inclusion complex" that is highly water-soluble.[17][18]

Summary of Common Excipients for In Vitro Assays

Excipient	Class	Mechanism of Action	Typical Final Conc.	Key Considerations
DMSO	Aprotic Polar Solvent	Primary stock solvent.[1]	< 0.5%	Can have biological effects at >0.5%.[19][20] Always run a vehicle control.
Ethanol	Co-solvent	Reduces solvent polarity.	1-2%	Can be cytotoxic at higher concentrations.[20]
PEG 400	Co-solvent / Polymer	Reduces solvent polarity; can form complexes.[]	1-5%	Generally well-tolerated by cells. Viscous.
Tween® 80	Non-ionic Surfactant	Micellar solubilization.[16]	0.01-0.1%	Can interfere with some assays (e.g., membrane-based). Check for compatibility.
HP-β-CD	Complexing Agent	Forms water-soluble inclusion complexes.[17]	1-10 mM	Can sometimes extract cholesterol from cell membranes.

Q5: How can I systematically test these different conditions to find the optimal formulation for my assay?

A5: A multi-parameter approach using a 96-well plate format is highly efficient for screening optimal conditions. The goal is to create a matrix that tests your compound across a range of concentrations against various formulation conditions.

Experimental Protocol: 96-Well Plate Solubility Optimization

• Objective: To identify the buffer/excipient combination that keeps the highest concentration of 5-Bromo-1H-imidazo[4,5-B]pyrazine in solution.

• Plate Setup: Use a clear, flat-bottom 96-well plate.

• Compound Preparation: Prepare a 10 mM stock of your compound in 100% DMSO. In a separate polypropylene plate, create a 2-fold serial dilution of this stock in DMSO (e.g., from 10 mM down to ~20 µM). This will be your "Source Plate".

• Formulation Preparation: Prepare 2x concentrated stocks of your test conditions. For example:

  • Control Buffer (e.g., PBS, pH 7.4)

  • Acidic Buffer (e.g., MES, pH 6.0)

  • Co-solvent Buffer (e.g., PBS + 2% PEG 400)

  • Surfactant Buffer (e.g., PBS + 0.2% Tween® 80)

• Assay Execution:

  • Add 98 µL of each 2x formulation buffer to designated columns of the clear assay plate.

  • Using a multichannel pipette, transfer 2 µL from your compound "Source Plate" to the assay plate. This creates a 1:50 dilution and brings the formulation buffers to their 1x final concentration.

  • Mix immediately by orbital shaking for 30-60 seconds.

• Readout:

  • Incubate at the assay temperature for 1-2 hours.

  • Measure precipitation by reading absorbance at 600-650 nm. Wells with lower absorbance have less precipitate and better solubility.

Caption: Example plate map for a systematic solubility screen.

This systematic approach allows you to efficiently identify a formulation that maintains the solubility of 5-Bromo-1H-imidazo[4,5-B]pyrazine, ensuring the accuracy and reliability of your downstream assay data. Always remember to validate that your chosen formulation does not interfere with the biological assay itself by running appropriate vehicle and positive/negative controls.

References

• Establishing a high throughput screen of drug solubility in pharmaceutical excipients . European Pharmaceutical Review. Available from: [Link]

• Cosolvent . Wikipedia. Available from: [Link]

• Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF . ResearchGate. Available from: [Link]

• solubility enhancement -by pH change & complexation | PPT . Slideshare. Available from: [Link]

• Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates . PubMed. Available from: [Link]

• How can dimethyl sulfoxide enhance solubility in lab applications? . Quora. Available from: [Link]

• Dimethyl sulfoxide . Wikipedia. Available from: [Link]

• Effects of solubility enhancing excipients on model compounds studied using potentiometric pKa and solubility methods . Xcelience. Available from: [Link]

• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules . PMC. Available from: [Link]

• Dissolution-modulating mechanism of pH modifiers in solid dispersion containing weakly acidic or basic drugs with poor water solubility . ResearchGate. Available from: [Link]

• Microenvironmental pH Modulation Based Release Enhancement of a Weakly Basic Drug from Hydrophilic Matrices | Request PDF . ResearchGate. Available from: [Link]

• 5 Novel Techniques for Solubility Enhancement . Ascendia Pharmaceutical Solutions. Available from: [Link]

• Brief Overview of Various Approaches to Enhance Drug Solubility . Longdom Publishing. Available from: [Link]

• Influence of excipients on solubility and dissolution of pharmaceuticals . PubMed. Available from: [Link]

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• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs . International Journal of Pharmaceutical Sciences. Available from: [Link]

• Drug Solubility: Importance and Enhancement Techniques . PMC - NIH. Available from: [Link]

• RU2597787C2 - Method for quantitative determination of imidazole derivatives (imidazoline group). Google Patents.

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5-Bromo-1H-imidazo[4,5-B]pyrazine stability and storage conditions

Welcome to the comprehensive technical support guide for 5-Bromo-1H-imidazo[4,5-b]pyrazine. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and successful application of this compound in your experiments. Here, we address common questions and troubleshooting scenarios based on the chemical properties of brominated heterocyclic compounds and established laboratory best practices.

I. Core Concepts: Understanding the Stability of 5-Bromo-1H-imidazo[4,5-b]pyrazine

5-Bromo-1H-imidazo[4,5-b]pyrazine is a heterocyclic compound whose stability is influenced by its structural features: a bromine substituent on an electron-deficient pyrazine ring fused with an imidazole ring. The bromine atom can be susceptible to cleavage, and the heterocyclic core can be prone to degradation under certain conditions. Therefore, proper storage and handling are paramount to maintaining its integrity and ensuring reproducible experimental outcomes.

II. Recommended Storage Conditions

To ensure the long-term stability of 5-Bromo-1H-imidazo[4,5-b]pyrazine, please adhere to the following storage conditions. These recommendations are compiled from various suppliers and are based on the general sensitivity of similar N-containing heterocycles.

Parameter	Recommended Condition	Rationale
Temperature	-20°C or 2-8°C	Reduces the rate of potential thermal degradation and side reactions.
Atmosphere	Inert (Argon or Nitrogen)	Minimizes oxidation and reactions with atmospheric moisture.
Light	Store in the dark (amber vial)	Protects against potential photochemical degradation and debromination.[1]
Moisture	Sealed in a dry environment	Prevents hydrolysis and other moisture-mediated degradation pathways.

III. Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with 5-Bromo-1H-imidazo[4,5-b]pyrazine.

Scenario 1: Inconsistent Reaction Yields or Formation of Unexpected Byproducts

• Potential Cause: Degradation of the starting material due to improper storage.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the compound has been stored at the recommended temperature, under an inert atmosphere, and protected from light and moisture.

  • Assess Purity: Before use, it is advisable to check the purity of the compound, especially if it has been stored for an extended period. Techniques such as quantitative 1H NMR (qHNMR) or HPLC can be employed for purity assessment.[2]

  • Use Fresh Aliquots: If possible, use a freshly opened container or a new aliquot of the compound to rule out degradation of the stock.

Scenario 2: Discoloration of the Solid Compound

• Potential Cause: This could be a sign of degradation, potentially due to oxidation or exposure to light.

• Troubleshooting Steps:

  • Visual Inspection: Compare the appearance of your compound to a fresh, unopened sample if available. Any significant deviation from a white to off-white solid should be noted.

  • Purity Analysis: A purity check is highly recommended to determine if the discoloration corresponds to the formation of impurities.

  • Consider Discarding: If significant discoloration is observed and purity analysis confirms degradation, it is best to discard the material to avoid compromising your experimental results.

Scenario 3: Poor Solubility in Recommended Solvents

• Potential Cause: While 5-Bromo-1H-imidazo[4,5-b]pyrazine has limited solubility, a noticeable decrease in solubility could indicate the formation of insoluble degradation products.

• Troubleshooting Steps:

  • Confirm Solvent Quality: Ensure that the solvent is dry and of high purity.

  • Attempt Gentle Warming/Sonication: As indicated by some suppliers, gentle warming or sonication can aid in dissolution.

  • Evaluate for Degradation: If solubility issues persist even with fresh, high-quality solvent, consider the possibility of compound degradation.

IV. Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 5-Bromo-1H-imidazo[4,5-b]pyrazine?

While specific degradation studies on this compound are not extensively published, based on the chemistry of related brominated heterocycles, potential degradation pathways include:

• Photochemical Debromination: Exposure to light, especially UV light, can lead to the cleavage of the carbon-bromine bond.[1]

• Hydrolysis: The presence of moisture can lead to the hydrolysis of the imidazole or pyrazine ring, especially at non-neutral pH.

• Thermal Decomposition: At elevated temperatures, thermal decomposition can occur, potentially leading to the cleavage of the heterocyclic rings and the release of volatile byproducts. Studies on similar nitrogen-rich heterocyclic compounds suggest that decomposition can be initiated by a radical mechanism.[3]

Q2: How can I visually assess the quality of my 5-Bromo-1H-imidazo[4,5-b]pyrazine?

A high-purity sample of 5-Bromo-1H-imidazo[4,5-b]pyrazine should be a white to off-white solid. Any significant color change, such as turning yellow or brown, may indicate degradation. However, a visual inspection is not a substitute for analytical purity assessment.

Q3: Is it necessary to handle this compound in a glovebox?

While not strictly pyrophoric, handling 5-Bromo-1H-imidazo[4,5-b]pyrazine under an inert atmosphere, such as in a glovebox or using Schlenk line techniques, is highly recommended to prevent exposure to air and moisture, thereby ensuring its stability.

Q4: What are suitable analytical methods to confirm the purity of 5-Bromo-1H-imidazo[4,5-b]pyrazine?

• High-Performance Liquid Chromatography (HPLC): A versatile technique for assessing purity and detecting non-volatile impurities.

• Quantitative Nuclear Magnetic Resonance (qNMR): 1H NMR can be used for both structural confirmation and quantitative purity assessment against a certified internal standard.[2]

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

V. Experimental Protocols

Protocol 1: Proper Handling and Aliquoting of 5-Bromo-1H-imidazo[4,5-b]pyrazine

This protocol outlines the best practices for handling the compound upon receipt and for preparing aliquots for experimental use to minimize degradation.

• Initial Receipt: Upon receiving the compound, immediately transfer it to a desiccator inside a freezer set to the recommended storage temperature (-20°C or 2-8°C).

• Inert Atmosphere Transfer: For weighing and aliquoting, it is best to use a glovebox with a dry, inert atmosphere (e.g., argon or nitrogen).

• Schlenk Line Technique (if no glovebox): a. Allow the sealed container to warm to room temperature in a desiccator before opening to prevent condensation of moisture. b. Once at room temperature, quickly open the container under a positive pressure of an inert gas (e.g., via a Schlenk line). c. Weigh the desired amount and transfer it to a pre-dried reaction vessel under a continuous flow of inert gas.

• Storage of Aliquots: Store pre-weighed aliquots in separate, tightly sealed vials under an inert atmosphere at the recommended temperature. This avoids repeated opening and closing of the main stock container.

VI. Visualized Workflow

Troubleshooting Logic for Stability Issues

The following diagram illustrates a logical workflow for troubleshooting common stability-related problems encountered with 5-Bromo-1H-imidazo[4,5-b]pyrazine.

Caption: Troubleshooting workflow for stability issues.

VII. References

• Gao, Y., et al. (2018). The effects of bromine atoms on the photophysical and photochemical properties of 3-cinnamoylcoumarin derivatives. New Journal of Chemistry, 42(15), 12563-12571. [Link]

• Woźniak, M., et al. (2022). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. Materials, 15(21), 7543. [Link]

• iChemical. (n.d.). 5-bromo-1H-imidazo[4,5-b]pyridine, CAS No. 28279-52-9. Retrieved from [Link]

• Altarawneh, M., & Dlugogorski, B. Z. (2015). Thermal decomposition of brominated flame retardants (BFRs): Products and mechanisms. Journal of the Energy Institute, 88(2), 95-117.

• Popa-Burke, I., et al. (2014). The effect of initial purity on the stability of solutions in storage. Journal of Biomolecular Screening, 19(2), 308-316. [Link]

• Borucka, M., et al. (2024). Products of Thermal Decomposition of Brominated Polymer Flame Retardants. Chemical Engineering Transactions, 111, 307-312. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(22), 9220-9231. [Link]

• Kwiecień, A., & Hulme, C. (2017). Conversion of oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines via a tandem reduction-cyclization sequence generates new mitochondrial uncouplers. Tetrahedron Letters, 58(15), 1489-1492. [Link]

• Yu, J., et al. (2016). Discovery and optimization of a series of imidazo[4,5-b]pyrazine derivatives as highly potent and exquisitely selective inhibitors of the mesenchymal-epithelial transition factor (c-Met) protein kinase. Bioorganic & Medicinal Chemistry, 24(16), 3650-3661. [Link]

• Kosior, E., & Mitchell, J. (2019). Degradation of brominated polymeric flame retardants and effects of generated decomposition products. Chemosphere, 227, 329-333. [Link]

• Wawer, I., & Diehl, B. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(22), 9220-9231. [Link]

• Wąs-Gubała, J., et al. (2021). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Materials, 14(16), 4643. [Link]

• Czégény, Z., et al. (2012). Thermal decomposition of polymer mixtures of PVC, PET and ABS containing brominated flame retardant: Formation of chlorinated and brominated organic compounds. Journal of Analytical and Applied Pyrolysis, 98, 194-202.

• Popa-Burke, I., et al. (2014). The effect of initial purity on the stability of solutions in storage. Journal of Biomolecular Screening, 19(2), 308-316. [Link]

• Al-Mulla, A. (2022). A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. Current Organic Synthesis, 19(5), 454-477.

• Al-Ostoot, F. H., et al. (2023). Effects of Non-standard Storage Conditions on the Stability, Safety and Suitability of Drug Consumption. Latin American Journal of Pharmacy, 42(3), 447-454.

• Gasty, J., et al. (2024). Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Current Medicinal Chemistry, 31(5), 515-528. [Link]

• Wieczorek, M., & Gapiński, J. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules, 28(18), 6604. [Link]

• United Nations Office on Drugs and Crime. (2013). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from [Link]

• Suresha, K. M., et al. (2014). New Polyfunctional imidazo[4,5-C]pyridine Motifs: Synthesis, Crystal Studies, Docking Studies and Antimicrobial Evaluation. European Journal of Medicinal Chemistry, 79, 343-354. [Link]

• Gąsiorowska, J., et al. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(16), 4983. [Link]

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• 3. Research Portal [researchportal.murdoch.edu.au]

Navigating the Complexities of Brominating 1H-imidazo[4,5-b]pyrazine: A Technical Support Guide

Welcome to our dedicated technical support center for the bromination of 1H-imidazo[4,5-b]pyrazine. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the synthetic challenges associated with this critical reaction. Here, we delve into the common pitfalls, offer field-tested troubleshooting strategies, and provide detailed protocols to help you achieve your desired brominated products with higher yield and purity.

Understanding the Core Challenges

The bromination of 1H-imidazo[4,5-b]pyrazine, a key intermediate in the synthesis of various biologically active compounds, is a nuanced electrophilic aromatic substitution. The electron-deficient nature of the pyrazine ring and the presence of multiple reactive sites on the imidazole moiety present a significant challenge in achieving regioselective monobromination. Key issues encountered during this process include polybromination, lack of regioselectivity, and undesired N-bromination. This guide will equip you with the knowledge to anticipate and mitigate these side reactions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the bromination of 1H-imidazo[4,5-b]pyrazine and provides actionable solutions.

Issue 1: Formation of Multiple Products (Lack of Regioselectivity)

• Observation: TLC or LC-MS analysis of the crude reaction mixture shows multiple spots or peaks, indicating a mixture of isomers.

• Root Cause: The 1H-imidazo[4,5-b]pyrazine core has several potential sites for electrophilic attack. The pyrazine ring is generally deactivated towards electrophilic substitution, making the imidazole ring the more probable site of reaction. However, within the imidazole ring, substitution can occur at different carbon atoms, leading to a mixture of regioisomers.

• Troubleshooting Strategies:

  • Control the Reaction Temperature: Lowering the reaction temperature can significantly enhance regioselectivity by favoring the kinetically controlled product. Start the reaction at 0 °C or even lower (-20 °C) and slowly warm to room temperature if necessary.

  • Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often preferred over molecular bromine (Br₂) for better regioselectivity in the bromination of electron-rich heterocycles.[1][2][3] The in-situ generation of a low concentration of Br₂ from NBS can help minimize over-bromination and side reactions.[1]

  • Solvent Effects: The polarity of the solvent can influence the reaction's regioselectivity. Aprotic solvents of varying polarity, such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile (MeCN), should be screened to find the optimal conditions for your specific substrate. For instance, using DMF as a solvent has been reported to give high levels of para-selectivity in the bromination of some aromatic heterocycles with NBS.[1]

Issue 2: Over-bromination (Formation of Di- and Tri-brominated Products)

• Observation: Mass spectrometry analysis reveals the presence of species with masses corresponding to the addition of two or more bromine atoms.

• Root Cause: The mono-brominated product can sometimes be more reactive than the starting material, leading to subsequent bromination events. This is particularly problematic when using highly reactive brominating agents or harsh reaction conditions.

• Troubleshooting Strategies:

  • Stoichiometry of the Brominating Agent: Carefully control the stoichiometry of the brominating agent. Use of 1.0 to 1.1 equivalents of NBS is a good starting point for monobromination. Adding the NBS portion-wise over a period can also help maintain a low concentration of the brominating species and reduce the likelihood of polybromination.

  • Reaction Time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed to prevent the formation of polybrominated byproducts.

  • Alternative Brominating Agents: Consider using less reactive brominating agents. A bromide-bromate couple in an aqueous medium can be an environmentally friendly alternative that offers high efficiency for monobromination of some heteroaromatic compounds.[4]

Issue 3: Suspected N-Bromination

• Observation: The desired C-brominated product is not formed, or the reaction mixture is complex and difficult to purify. In some cases, the product may be unstable.

• Root Cause: The nitrogen atoms in the imidazole ring are nucleophilic and can react with electrophilic bromine sources, leading to the formation of N-bromo intermediates. These intermediates can be unstable and may lead to decomposition or complex side reactions. For N-H imidazoles, reaction with some brominating agents can lead to N-cyanation instead of bromination, highlighting the reactivity of the ring nitrogens.[2][5]

• Troubleshooting Strategies:

  • Protecting Groups: If N-bromination is a persistent issue, consider protecting the imidazole nitrogen. Common protecting groups for imidazoles include tosyl (Ts), mesyl (Ms), or 2-(trimethylsilyl)ethoxymethyl (SEM) groups. These can be removed after the bromination step.

  • Reaction Conditions: The choice of solvent and temperature can influence the competition between C- and N-bromination. Non-polar, aprotic solvents may favor C-bromination.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for the monobromination of 1H-imidazo[4,5-b]pyrazine?

A1: The pyrazine ring is electron-deficient and thus deactivated towards electrophilic aromatic substitution. The imidazole ring is more electron-rich and is the preferred site of bromination. Theoretical and experimental studies on similar fused imidazole systems suggest that the position analogous to C6 in 1H-imidazo[4,5-b]pyrazine is a likely site for monobromination. However, the exact regioselectivity can be influenced by the reaction conditions.

Q2: Which brominating agent is best for this reaction: NBS or Br₂?

A2: N-Bromosuccinimide (NBS) is generally the recommended reagent for the selective bromination of heterocyclic compounds like 1H-imidazo[4,5-b]pyrazine.[1][2][3] NBS provides a low, steady concentration of electrophilic bromine, which helps to control the reaction and minimize the formation of polybrominated side products. Molecular bromine (Br₂) is a much more reactive and less selective reagent, often leading to over-bromination and complex product mixtures.[4]

Q3: How can I confirm the structure of my brominated product?

A3: A combination of spectroscopic techniques is essential for unambiguous structure determination.

• Mass Spectrometry (MS): To confirm the molecular weight and the number of bromine atoms incorporated (based on the characteristic isotopic pattern of bromine).

• ¹H NMR Spectroscopy: To determine the number and connectivity of protons in the molecule. The disappearance of a proton signal from the aromatic region and the shifts in the remaining proton signals will indicate the position of bromination.

• ¹³C NMR Spectroscopy: To observe the carbon skeleton and the downfield shift of the carbon atom bearing the bromine.

• 2D NMR (COSY, HSQC, HMBC): For complex structures or to definitively establish the position of the bromine atom by observing correlations between protons and carbons.

Q4: My reaction is not going to completion, even with excess brominating agent. What should I do?

A4: The low reactivity of the electron-deficient pyrazine ring system can sometimes lead to sluggish reactions.

• Increase the Temperature: Gradually increasing the reaction temperature may be necessary. However, be mindful that this can also decrease selectivity and lead to more side products.

• Use a Catalyst: For particularly unreactive substrates, the addition of a catalytic amount of a Lewis acid (e.g., FeBr₃, AlCl₃) or a Brønsted acid (e.g., H₂SO₄) can activate the brominating agent.[6]

• Change the Solvent: Switching to a more polar solvent might enhance the reaction rate.

Experimental Protocols

Protocol 1: General Procedure for Regioselective Monobromination using NBS

This protocol is a starting point and may require optimization for your specific derivative of 1H-imidazo[4,5-b]pyrazine.

• Dissolve the Substrate: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 1H-imidazo[4,5-b]pyrazine (1.0 eq) in a suitable anhydrous solvent (e.g., DCM, THF, or MeCN) to a concentration of approximately 0.1 M.

• Cool the Reaction Mixture: Cool the solution to 0 °C using an ice-water bath.

• Add NBS: Add N-Bromosuccinimide (1.05 eq) to the cooled solution in one portion or portion-wise over 15-30 minutes.

• Monitor the Reaction: Stir the reaction mixture at 0 °C and monitor its progress by TLC or LC-MS at regular intervals (e.g., every 30 minutes).

• Quench the Reaction: Once the starting material is consumed (or no further conversion is observed), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃).

• Work-up: Allow the mixture to warm to room temperature. If using a water-immiscible solvent like DCM, separate the organic layer. Extract the aqueous layer with the same organic solvent (2-3 times). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Table 1: Troubleshooting Summary

Problem	Potential Cause	Suggested Solution(s)
Multiple Products (Isomers)	High reactivity, lack of kinetic control	Lower reaction temperature; Use NBS instead of Br₂; Screen different solvents.
Over-bromination	Excess brominating agent, prolonged reaction time	Use 1.0-1.1 eq. of NBS; Add NBS portion-wise; Monitor reaction closely and quench upon completion.
No or Low Conversion	Low reactivity of the substrate	Gradually increase temperature; Add a catalytic amount of a Lewis or Brønsted acid.
Suspected N-Bromination	Nucleophilicity of imidazole nitrogens	Protect the imidazole nitrogen; Use a non-polar, aprotic solvent.

Visualizing the Reaction Landscape

Diagram 1: Key Factors Influencing Bromination Outcome

Caption: Key parameters influencing the yield and selectivity of the bromination reaction.

Diagram 2: Troubleshooting Workflow for Poor Monobromination Yield

Caption: A logical workflow for troubleshooting common issues in the bromination of 1H-imidazo[4,5-b]pyrazine.

References

• Organic Syntheses, Coll. Vol. 4, p.42 (1963); Vol. 34, p.7 (1954).

• Journal of Chemical Research, Synopses, (1), 18-19; 1993. 7][8][9]Thiadiazolo[3,4-b]pyrazines

• Molecules, 24(5), 893; 2019.

• Rasayan J. Chem., 8(3), 384-394; 2015.

• MedChemTips.

• ResearchGate.

• Australian Journal of Chemistry, 52(7), 641-646; 1999.

• Molecules, 24(11), 2116; 2019.

• The Journal of Organic Chemistry, 47(14), 2820–2823; 1982.

• BLD Pharm.

• PubMed.

• Wikipedia.

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• National Institutes of Health.

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• Organic Chemistry Portal.

• Semantic Scholar.

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• Monatshefte für Chemie - Chemical Monthly, 133(9), 1217-1224; 2002.

• Organic Syntheses, Coll. Vol. 3, p.136 (1955); Vol. 25, p.13 (1945).

• ChemicalBook.

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• AiFChem.

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• ResearchGate.

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troubleshooting regioselectivity in imidazo[4,5-b]pyrazine functionalization

A Guide for the Synthetic Chemist

Welcome to the technical support center for imidazo[4,5-b]pyrazine chemistry. As a Senior Application Scientist, I understand the complexities and nuances that arise when working with this privileged heterocyclic scaffold. The imidazo[4,5-b]pyrazine core, an isostere of purine, is a cornerstone in medicinal chemistry, forming the basis of numerous kinase inhibitors and other therapeutic agents.[1][2] However, its rich electronic landscape, with multiple nitrogen and carbon atoms of varying reactivity, presents significant challenges in achieving predictable and selective functionalization.

This guide is structured as a series of frequently asked questions (FAQs) to directly address the common regioselectivity issues encountered in the lab. We will move beyond simple protocols to explore the underlying mechanistic principles, empowering you to troubleshoot effectively and design more robust synthetic strategies.

Part 1: Foundational Principles of Reactivity

Before troubleshooting specific reactions, it's crucial to understand the inherent electronic nature of the imidazo[4,5-b]pyrazine ring system.

Caption: Numbering scheme of the imidazo[4,5-b]pyrazine core.

Question: What are the primary sites of functionalization on the imidazo[4,5-b]pyrazine core, and what factors govern their reactivity?

Answer: The regioselectivity of functionalization is a direct consequence of the electronic distribution within the fused-ring system. We can dissect this as follows:

• Pyrazine Ring (C5, C6, N4, N7): This ring is inherently electron-deficient due to the presence of two nitrogen atoms. This makes the C5 and C6 positions generally resistant to standard electrophilic aromatic substitution (e.g., nitration, Friedel-Crafts) unless highly activating substituents are present.[3][4] Conversely, this electron deficiency makes these carbons susceptible to nucleophilic aromatic substitution (SNAr), especially if a good leaving group (like a halogen) is present.

• Imidazole Ring (N1, C2, N3): This ring is comparatively more electron-rich.

  • Nitrogens (N1, N3): These are the most common sites for alkylation and arylation. They are nucleophilic and basic, although their basicity is lower than that of pyridine.[3] The relative reactivity of N1 vs. N3 can be subtle and is often governed by steric factors.

  • Carbon (C2): The C2 position is flanked by two nitrogen atoms, making its proton relatively acidic. This site is amenable to deprotonation followed by quenching with an electrophile or can be targeted in certain metal-catalyzed C-H functionalization reactions.

Part 2: Troubleshooting N-Functionalization vs. C-Functionalization

A frequent challenge is the competition between reaction at the imidazole nitrogens and the ring carbons.

Question: My alkylation reaction with methyl iodide is giving a hard-to-separate mixture of N1- and N3-methylated isomers. How can I improve the selectivity?

Answer: This is a classic regioselectivity problem in N-heterocyclic chemistry. The electronic environments of N1 and N3 are often very similar. Here are several strategies to gain control:

• Steric Hindrance: If there is a substituent at C2 or on the pyrazine ring, it will sterically encumber the adjacent nitrogen, favoring alkylation at the more accessible nitrogen. For example, a substituent at C6 will likely direct alkylation towards N1.

• Pre-functionalization Strategy: If you need a specific N-isomer, it is often more reliable to build the imidazole ring in a way that guarantees the desired connectivity. For instance, a palladium-catalyzed amidation-cyclization sequence using a pre-alkylated amine can provide unambiguous access to a single N1-substituted isomer.[5]

• Phase-Transfer Catalysis: As demonstrated in the synthesis of N-substituted imidazo[4,5-b]pyridines (a closely related scaffold), using phase-transfer catalysis conditions (e.g., K₂CO₃, TBAB in DMF) can sometimes favor one isomer over the other, although mixtures are still common.[6] The choice of base and solvent system can influence the tautomeric equilibrium of the starting material, thereby affecting the site of alkylation.

Question: I am attempting a direct C-H arylation, but the reaction is predominantly occurring on the imidazole nitrogen. How can I promote C-H functionalization?

Answer: This indicates that under your reaction conditions, N-arylation is kinetically or thermodynamically favored over C-H activation.

• Nitrogen Protection: The most direct solution is to protect the reactive imidazole nitrogens. A removable protecting group like a 2-(trimethylsilyl)ethoxymethyl (SEM) group can be installed, which blocks the nucleophilicity of the nitrogens. After C-H functionalization, the SEM group can be cleanly removed under fluoride-mediated or acidic conditions.

• Catalyst and Ligand Choice: The catalytic system is paramount. Many palladium-catalyzed C-H functionalization reactions are designed to be selective for C-H bonds over N-H bonds. Experiment with different ligands (e.g., phosphines vs. N-heterocyclic carbenes) and palladium precursors (e.g., Pd(OAc)₂ vs. PdCl₂(dppf)). The coordination environment of the metal center dictates its reactivity profile.[7][8]

Part 3: Controlling Regioselectivity in C-H Functionalization

Achieving site-selectivity between C2, C5, and C6 is a significant synthetic hurdle.

Caption: Troubleshooting workflow for C-H functionalization.

Question: My palladium-catalyzed C-H borylation is giving me a mixture of isomers at C2, C5, and C6. How can I direct the reaction to a single position?

Answer: Un-directed C-H functionalization often proceeds based on the inherent acidity or steric accessibility of the C-H bonds, leading to mixtures. To enforce selectivity, a Directed Metalation strategy is the most powerful tool in your arsenal.

The principle involves installing a "directing group" (DG) that contains a heteroatom capable of coordinating to the transition metal catalyst. This coordination event delivers the catalyst to a specific C-H bond, typically in the ortho position, leading to selective activation.[9]

Directing Group (DG)	Installation Site	Position(s) Directed	Catalyst Example
Picolinamide	N1	C2	[Ru(p-cymene)Cl₂]₂
Weinreb Amide (-CON(OMe)Me)	C2	N1 (for N-H functionalization) or C-H bonds on a C2-aryl group	[Ir(μ-OMe)(COD)]₂
Pyrimidine	N1	C2	Pd(OAc)₂

Mechanism of Directed Functionalization:

Caption: General mechanism for directed C-H functionalization.

Experimental Protocol: Test Reaction for Directed C-H Arylation at C2

This protocol outlines a test reaction for the directed C-H arylation of an N1-picolinamide-protected imidazo[4,5-b]pyrazine.

• Substrate Synthesis: Synthesize the N1-(pyridin-2-ylcarbonyl)imidazo[4,5-b]pyrazine starting material.

• Reaction Setup: To a flame-dried Schlenk tube under an inert atmosphere (N₂ or Ar), add the N1-picolinamide substrate (1.0 eq.), [Ru(p-cymene)Cl₂]₂ (2.5 mol%), AgSbF₆ (20 mol%), and K₂CO₃ (2.0 eq.).

• Solvent and Reagent Addition: Add anhydrous 1,4-dioxane as the solvent, followed by the aryl boronic acid pinacol ester coupling partner (3.0 eq.).

• Reaction Execution: Seal the tube and heat the reaction mixture at 100 °C for 12-24 hours, monitoring by TLC or LC-MS.

• Workup and Analysis: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite. Concentrate the filtrate and purify by column chromatography.

• Characterization: Confirm the structure and regiochemistry of the C2-arylated product using ¹H NMR, ¹³C NMR, and HRMS. Use 2D NMR (HMBC, NOESY) to unambiguously confirm the C2 connectivity.

Part 4: Analytical Characterization of Regioisomers

Question: I've isolated my products, but I'm struggling to definitively assign the regiochemistry. How can I distinguish between C5- and C6-substituted isomers using NMR?

Answer: Differentiating between regioisomers, especially on the pyrazine ring, requires a careful analysis of NMR data, as simple ¹H chemical shifts can be misleading.

• ¹H-¹H COSY: This experiment will show you which protons are coupled to each other. For a monosubstituted pyrazine ring, you will see a single remaining proton. COSY will not help distinguish C5 from C6 substitution directly, but it helps assign the protons on other parts of the molecule.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the most powerful tool for this problem. HMBC shows correlations between protons and carbons over two or three bonds.

  • Look for ³J correlations: A proton on the imidazole ring (e.g., at C2 or N1-H) will show a three-bond correlation (³J) to either C5 or C6, but not both. For instance, the N1-H will typically show a correlation to C7a and C2. The C2-H will show correlations to C7a and C4a. The key correlations will be from the remaining pyrazine proton. A proton at C6 should show a correlation to C4a, while a proton at C5 should show a correlation to C7a.

• NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): This experiment shows protons that are close in space. If you have a substituent with protons (e.g., a methyl group), a NOE between the substituent's protons and a proton on the imidazole ring can help confirm its position on the pyrazine ring. For example, a NOE between a C6-methyl group and the N1-H might be observed.

• Single-Crystal X-ray Diffraction: If you can grow a suitable crystal, this technique provides unambiguous structural proof and is considered the gold standard for structure elucidation.[6]

By systematically applying these troubleshooting principles and analytical techniques, you can overcome the inherent regioselectivity challenges of imidazo[4,5-b]pyrazine chemistry and accelerate your research and development goals.

References

• 1National Institutes of Health.

• PubMed Central.

• Semantic Scholar.

• National Institutes of Health.

• PubMed.

• Chemistry Stack Exchange.

• MDPI.

• ScienceDirect.

• PubMed Central.

• ResearchGate.

• MDPI.

• Royal Society of Chemistry.

• PubMed.

• MDPI.

• MDPI.

• ResearchGate.

• ResearchGate.

• PubChem.

• Matilda.

• EurekaSelect.

• Journal of Chemical Technology and Metallurgy.

• ResearchGate.

• ACS Publications.

• Springer.

• Royal Society of Chemistry.

• Scribd.

Sources

• 1. Conversion of oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines via a tandem reduction-cyclization sequence generates new mitochondrial uncouplers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and optimization of a series of imidazo[4,5-b]pyrazine derivatives as highly potent and exquisitely selective inhibitors of the mesenchymal-epithelial transition factor (c-Met) protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of imidazo[4,5-b]pyridines and imidazo[4,5-b]pyrazines by palladium catalyzed amidation of 2-chloro-3-amino-heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journal.uctm.edu [journal.uctm.edu]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Scaling Up the Synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine

Welcome to the technical support center for the synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) related to the scale-up of this important heterocyclic compound. The information herein is based on established chemical principles and practical experience in process chemistry.

I. Introduction to the Synthesis and Scale-Up Challenges

5-Bromo-1H-imidazo[4,5-B]pyrazine is a key building block in medicinal chemistry, often utilized in the development of kinase inhibitors and other therapeutic agents.[1] Its synthesis typically involves the cyclization of a substituted diaminopyrazine derivative. While the bench-scale synthesis may be straightforward, scaling up production presents several challenges that can impact yield, purity, and safety.[2] These challenges often include managing exotherms, ensuring efficient mixing, controlling impurity profiles, and optimizing purification methods for larger quantities.[2][3]

This guide will address common issues encountered during the scale-up process in a practical, question-and-answer format, providing not just solutions but also the underlying scientific reasoning to empower you to make informed decisions in your own laboratory or manufacturing setting.

Overall Reaction Scheme

The synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine is generally achieved through a two-step process starting from 2,3-diaminopyrazine. The first step is the bromination of the pyrazine ring, followed by cyclization with a suitable one-carbon source, such as triethyl orthoformate in the presence of an acid catalyst.

Sources

• 1. Imidazo[4,5- b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Challenges of scaling up production from grams to kilos [chemtek.co.in]
• 3. Progress, challenges and future directions of heterocycles as building blocks in iterative methodologies towards sequence-defined oligomers and polyme ... - Polymer Chemistry (RSC Publishing) DOI:10.1039/D1PY00425E [pubs.rsc.org]

Technical Support Center: Purification of 5-Bromo-1H-imidazo[4,5-B]pyrazine

Welcome to the technical support center for the purification of 5-Bromo-1H-imidazo[4,5-B]pyrazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the purification of this important heterocyclic compound.

Introduction: The Challenge of Purifying 5-Bromo-1H-imidazo[4,5-B]pyrazine

5-Bromo-1H-imidazo[4,5-B]pyrazine is a key building block in medicinal chemistry, often utilized in the synthesis of kinase inhibitors and other therapeutic agents. The primary synthetic route involves the cyclization of 5-bromo-2,3-diaminopyrazine with a formic acid equivalent, such as triethyl orthoformate. While the synthesis is relatively straightforward, isolating the pure product can be challenging due to the presence of unreacted starting materials, reaction byproducts, and the inherent chemical properties of the target molecule itself. The presence of basic nitrogen atoms in the imidazo[4,5-b]pyrazine core can lead to difficulties in chromatographic purification, such as peak tailing. This guide provides practical, field-tested advice to overcome these common hurdles.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of 5-Bromo-1H-imidazo[4,5-B]pyrazine in a question-and-answer format.

Question 1: My TLC plate shows significant streaking of the product spot. What is causing this and how can I fix it?

Answer:

Streaking on a silica gel TLC plate is a common issue when dealing with basic compounds like 5-Bromo-1H-imidazo[4,5-B]pyrazine. The acidic nature of the silica gel interacts strongly with the basic nitrogen atoms of your compound, leading to poor chromatography.

• Causality: The lone pairs of electrons on the nitrogen atoms in the imidazole and pyrazine rings act as Lewis bases. The surface of silica gel is decorated with acidic silanol groups (Si-OH). This acid-base interaction causes your compound to "stick" to the stationary phase, resulting in elongated or "streaked" spots on your TLC plate. This same interaction will lead to poor separation and broad, tailing peaks during column chromatography.

• Solution: To mitigate this, you need to neutralize the acidic sites on the silica gel. This is achieved by adding a small amount of a basic modifier to your eluent.

  • Recommended Modifier: Triethylamine (TEA) is the most common and effective choice.

  • Protocol:

    • Prepare your desired eluent system (e.g., a mixture of hexane and ethyl acetate).

    • To this eluent, add 0.5-1% triethylamine by volume (e.g., 0.5-1 mL of TEA for every 99-99.5 mL of your solvent mixture).

    • Run your TLC in this modified eluent. You should observe a significant improvement in the spot shape, leading to more reliable Rf values and better separation in your subsequent column chromatography.

Question 2: I'm having trouble separating my product from the unreacted 5-bromo-2,3-diaminopyrazine starting material by column chromatography. What solvent system should I use?

Answer:

The starting material, 5-bromo-2,3-diaminopyrazine, is significantly more polar than the product due to the two primary amine groups. Therefore, a solvent system of moderate polarity should effectively separate the two compounds.

• Recommended Eluent System: A mixture of a non-polar solvent like hexane and a moderately polar solvent like ethyl acetate is a good starting point. Based on procedures for similar compounds, a ratio of hexane:ethyl acetate (6:4) is a promising system to try.[1]

• TLC Optimization: Before running a large-scale column, it is crucial to optimize the solvent system using TLC.

  • Spot your crude reaction mixture on a TLC plate.

  • Develop the plate in various ratios of hexane:ethyl acetate (e.g., 8:2, 7:3, 6:4, 1:1), each containing 0.5-1% triethylamine.

  • The ideal solvent system will give your product an Rf value of approximately 0.25-0.35, with clear separation from the starting material which should have a much lower Rf.

Experimental Protocol: Column Chromatography

• Prepare the Slurry: In a beaker, mix silica gel with your optimized eluent (containing triethylamine) to form a slurry.

• Pack the Column: Pour the slurry into your chromatography column and allow the silica to settle, ensuring a flat and even bed.

• Load the Sample: Dissolve your crude 5-Bromo-1H-imidazo[4,5-B]pyrazine in a minimal amount of a suitable solvent (dichloromethane or the eluent itself). Carefully apply the sample to the top of the silica bed.

• Elute: Begin eluting with your chosen solvent system, collecting fractions and monitoring them by TLC.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain your purified product.

Question 3: My final product is a brownish or yellowish solid, but I've seen it described as a beige or off-white solid. How can I remove the colored impurities?

Answer:

A persistent color in your final product often indicates the presence of high molecular weight, conjugated byproducts or degradation products.

• Causality: These colored impurities can arise from minor side reactions during the synthesis or from slight degradation of the product or starting materials, especially if exposed to heat for extended periods.

• Solutions:

  • Recrystallization with Activated Charcoal: This is a classic and effective method for removing colored impurities.

    • Protocol:

      • Choose an appropriate recrystallization solvent (see FAQ section for guidance).

      • Dissolve your impure solid in the minimum amount of the hot solvent.

      • Add a very small amount (spatula tip) of activated charcoal to the hot solution. Caution: Adding charcoal to a boiling solution can cause it to bump violently.

      • Swirl the mixture for a few minutes. The charcoal will adsorb the colored impurities.

      • Perform a hot filtration to remove the charcoal.

      • Allow the filtrate to cool slowly to induce crystallization of the purified, colorless product.

  • Silica Gel Plug: If the colored impurities are highly polar, a quick filtration through a short plug of silica gel can be effective.

    • Protocol:

      • Place a small amount of silica gel in a funnel with a cotton plug.

      • Dissolve your product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

      • Pass the solution through the silica gel plug. The colored impurities should adhere to the silica, while your product elutes.

      • Rinse the silica with a small amount of fresh solvent to ensure complete recovery of your product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 5-Bromo-1H-imidazo[4,5-B]pyrazine?

A1: The most common impurities arise directly from the synthetic procedure. These include:

• Unreacted 5-bromo-2,3-diaminopyrazine: This is a highly polar starting material.

• Excess Triethyl Orthoformate and Formic Acid: These are reagents used in the cyclization step. They are generally volatile and can often be removed under high vacuum.

• Byproducts of Triethyl Orthoformate: Hydrolysis of triethyl orthoformate can lead to ethanol and ethyl formate, which are also volatile.

• Polymeric Materials: Small amounts of dark, insoluble polymeric byproducts can sometimes form under the reaction conditions.

Q2: What is a good solvent for recrystallizing 5-Bromo-1H-imidazo[4,5-B]pyrazine?

A2: While specific literature on the recrystallization of 5-Bromo-1H-imidazo[4,5-B]pyrazine is not abundant, general principles for N-heterocycles can be applied. The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

• Recommended Solvents to Screen:

  • Alcohols: Ethanol, isopropanol.

  • Esters: Ethyl acetate.

  • Ketones: Acetone.

  • Aromatic Hydrocarbons: Toluene.

  • Solvent Mixtures: A combination of a solvent in which the compound is soluble (e.g., ethanol or ethyl acetate) and an anti-solvent in which it is insoluble (e.g., hexanes) can be very effective.

• Solvent Screening Protocol:

  • Place a small amount of your crude product in several different test tubes.

  • Add a small amount of a different solvent to each test tube.

  • Observe the solubility at room temperature.

  • Heat the test tubes and observe the solubility.

  • Allow the soluble samples to cool to room temperature and then in an ice bath to see if crystals form.

Q3: Is 5-Bromo-1H-imidazo[4,5-B]pyrazine stable on silica gel?

A3: Brominated N-heterocyclic compounds can sometimes be susceptible to degradation on silica gel, although this is not always the case. The acidic nature of silica gel can potentially promote side reactions.

• How to Check for Stability:

  • Dissolve a small amount of your crude product in a suitable solvent.

  • Spot the solution on a TLC plate.

  • Let the plate sit on the benchtop for 30-60 minutes.

  • Develop the TLC plate as you normally would.

  • If you see new spots appearing that were not present in the initial spotting, it is an indication that your compound may be degrading on the silica gel.

• What to do in case of instability:

  • Use Deactivated Silica: You can purchase commercially available deactivated (neutral) silica gel.

  • Use Alumina: Alumina is a more basic stationary phase and can be a good alternative for purifying basic, acid-sensitive compounds.

  • Minimize Contact Time: Run your column as quickly as possible (flash chromatography) to reduce the time your compound spends in contact with the stationary phase.

Data Summary

Property	Value	Source
Molecular Formula	C5H3BrN4
Molecular Weight	199.01 g/mol
Appearance	Light beige to beige solid	ChemicalBook
Solubility	Slightly soluble in Chloroform and DMSO	ChemicalBook

Visual Workflow

Caption: A decision-making workflow for the purification of 5-Bromo-1H-imidazo[4,5-B]pyrazine.

References

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6059187, 1H-imidazo[4,5-b]pyrazine. [Link]

• Google Patents.
• Google Patents.

• The Royal Society of Chemistry. Supplementary Information for: Design, synthesis and biological evaluation of novel 6,8-disubstituted imidazo[1,2-a]pyrazine derivatives as potent anticancer agents. [Link]

Sources

• 1. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for 5-Bromo-1H-imidazo[4,5-B]pyrazine

Welcome to the technical support center for the synthesis and optimization of 5-Bromo-1H-imidazo[4,5-B]pyrazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important heterocyclic compound. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) in a practical question-and-answer format, grounded in established chemical principles and field-proven insights.

Experimental Protocol: Synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine

A widely adopted and reliable method for the synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine involves the cyclization of 5-Bromo-2,3-diaminopyrazine with a suitable one-carbon source, typically triethyl orthoformate in the presence of an acid catalyst.

Step-by-Step Methodology:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-Bromo-2,3-diaminopyrazine (7.8 g, 41.3 mmol, 1.0 equiv).

• Solvent Addition: Add N,N-dimethylformamide (DMF, 80 mL) to the flask and stir the mixture until the 5-Bromo-2,3-diaminopyrazine is completely dissolved.[1]

• Reagent Addition: In a dropwise manner, add triethyl orthoformate (7.34 g, 49.5 mmol, 1.2 equiv) followed by formic acid (20 mL). The addition should be slow, approximately 1 drop per second.[1]

• Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for 24 hours under a nitrogen atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.[1]

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent by distillation under reduced pressure.

• Purification: Dissolve the resulting residue in a minimal amount of methanol and purify by silica gel column chromatography to yield the final product.[1]

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine, providing explanations and actionable solutions.

Question 1: My reaction is showing low or no conversion of the starting material, 5-Bromo-2,3-diaminopyrazine, even after 24 hours of reflux. What are the possible causes and how can I fix this?

Answer:

Low or no conversion is a common issue that can stem from several factors. Here’s a systematic approach to troubleshoot this problem:

• Moisture Contamination: The key reagents, particularly triethyl orthoformate, are highly sensitive to moisture. Water can hydrolyze triethyl orthoformate to formic acid and ethanol, effectively quenching the reagent and preventing the cyclization reaction.[2][3]

  • Solution: Ensure all glassware is oven-dried before use. Use anhydrous solvents and fresh, high-quality triethyl orthoformate. It is advisable to handle the reagents under an inert atmosphere (e.g., nitrogen or argon).

• Insufficient Acid Catalyst: Formic acid acts as a catalyst for the cyclization. An inadequate amount of acid can lead to a sluggish or stalled reaction.

  • Solution: Ensure the correct stoichiometry of formic acid is used as per the protocol. If the reaction is still slow, a careful, incremental addition of a stronger acid catalyst like p-toluenesulfonic acid (p-TSA) could be explored, though this may require re-optimization of the reaction conditions.

• Inadequate Temperature: The reaction requires reflux temperature to proceed efficiently. A lower temperature will result in a significantly slower reaction rate.

  • Solution: Verify the reflux temperature of your solvent system and ensure your heating mantle or oil bath is maintaining the correct temperature.

• Purity of Starting Material: Impurities in the 5-Bromo-2,3-diaminopyrazine can interfere with the reaction.

  • Solution: Confirm the purity of your starting material by techniques such as NMR or melting point analysis. If necessary, purify the starting material by recrystallization before use.

Question 2: My TLC analysis shows the formation of multiple spots in addition to my desired product. What are these side products and how can I minimize their formation?

Answer:

The formation of multiple products is often indicative of side reactions. In this synthesis, several side products can form:

• Incomplete Cyclization Products: The reaction proceeds through intermediate steps. If the reaction is not driven to completion, you may isolate partially cyclized or formylated diamine intermediates.

  • Solution: Ensure the reaction is run for the full 24 hours at reflux. Monitor the reaction by TLC until the starting material and any intermediate spots have disappeared.

• N-Formylation: One or both of the amino groups on the diaminopyrazine can be formylated by formic acid without subsequent cyclization, especially if the reaction temperature is not high enough.

  • Solution: Maintain a consistent reflux temperature to favor the intramolecular cyclization over simple formylation.

• Products from Triethyl Orthoformate Side Reactions: Triethyl orthoformate can react with itself or with trace amounts of water to form various byproducts.[4]

  • Solution: Use high-purity, dry reagents and solvents to minimize these side reactions.

To minimize the formation of these side products, adhere strictly to the optimized reaction conditions, particularly regarding temperature, reaction time, and the exclusion of moisture.

Question 3: I am having difficulty purifying the final product. The column chromatography is giving poor separation, or the product seems to be unstable on the silica gel.

Answer:

Purification of brominated heterocyclic compounds can be challenging. Here are some strategies to improve the purification process:

• Choice of Eluent System: The polarity of the eluent system is critical for good separation on silica gel.

  • Solution: Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. A shallow gradient can often improve the separation of closely related compounds.

• Deactivation of Silica Gel: The acidic nature of silica gel can sometimes cause degradation of sensitive compounds.

  • Solution: You can deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base, such as triethylamine (typically 0.1-1%). This will neutralize the acidic sites on the silica gel.

• Alternative Purification Techniques: If column chromatography is consistently problematic, consider other purification methods.

  • Solution: Recrystallization from a suitable solvent system can be a highly effective method for obtaining pure crystalline product. Experiment with different solvents (e.g., ethanol, methanol, acetonitrile, or mixtures with water) to find the optimal conditions.

Question 4: The yield of my reaction is consistently low. How can I optimize the reaction to improve the yield?

Answer:

Improving the yield often requires a systematic optimization of the reaction parameters.

• Reagent Stoichiometry: The ratio of triethyl orthoformate to the diaminopyrazine can be critical.

  • Solution: While the protocol suggests 1.2 equivalents of triethyl orthoformate, you can perform small-scale experiments varying this amount (e.g., 1.1, 1.5, and 2.0 equivalents) to see if it impacts the yield. An excess of the orthoformate can sometimes drive the reaction to completion but may also lead to more side products.

• Alternative Cyclizing Agents: If triethyl orthoformate is not giving satisfactory results, other one-carbon sources can be explored.

  • Solution: Formamide can be used as both a solvent and a reagent for this type of cyclization, often at higher temperatures. Dithio-orthoesters followed by a desulfurization step have also been reported for the synthesis of related imidazoles.

• Alternative Catalysts: The choice of acid catalyst can significantly influence the reaction rate and yield.

  • Solution: As mentioned earlier, stronger acids like p-TSA or even Lewis acids could be investigated in small-scale trials. However, be aware that harsher conditions can also promote side reactions. Recent literature also highlights the use of iodine as an efficient catalyst for the synthesis of related imidazopyrazines in multicomponent reactions.[5]

Table 1: Summary of Key Reaction Parameters and Optimization Strategies

Parameter	Standard Condition	Optimization Strategy	Rationale
Starting Material	5-Bromo-2,3-diaminopyrazine	Ensure high purity (>98%)	Impurities can inhibit the reaction or lead to side products.
Cyclizing Agent	Triethyl orthoformate (1.2 equiv)	Vary stoichiometry (1.1-2.0 equiv); consider formamide	Optimize for complete conversion while minimizing side reactions.
Catalyst	Formic Acid	Explore p-TSA or Lewis acids in catalytic amounts; Iodine	A stronger catalyst may increase the reaction rate.
Solvent	DMF	Ensure anhydrous conditions	Triethyl orthoformate is moisture-sensitive.
Temperature	Reflux	Maintain consistent reflux	Ensures sufficient energy for cyclization and minimizes formylation.
Reaction Time	24 hours	Monitor by TLC	Ensure the reaction goes to completion.
Atmosphere	Nitrogen	Maintain inert atmosphere	Prevents side reactions and degradation of reagents.

Visualizing the Process

Diagram 1: Synthetic Workflow for 5-Bromo-1H-imidazo[4,5-B]pyrazine

Caption: A streamlined workflow for the synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Diagram 2: Troubleshooting Decision Tree for Low Conversion

Caption: A decision tree to diagnose and resolve low conversion issues.

References

• Triethyl orthoformate - Grokipedia. (n.d.). Retrieved January 17, 2026, from [Link]

• Ortho ester - Wikipedia. (2023, November 27). Retrieved January 17, 2026, from [Link]

• Figure 2 (A) Reaction and substrate scope for orthoformate hydrolysis... - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• 5-bromo-1H-imidazo[4,5-b]pyrazine. (n.d.). Retrieved January 17, 2026, from [Link]

• Mechanism for catalytic orthoformate hydrolysis in the presence of... - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• 5-BROMO-IMIDAZO-[1,2-A]-PYRAZINE - Optional[13C NMR] - Chemical Shifts. (n.d.). Retrieved January 17, 2026, from [Link]

• Conversion of oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines via a tandem reduction-cyclization sequence generates new mitochondrial uncouplers - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PubMed Central. (n.d.). Retrieved January 17, 2026, from [Link]

• Regioselectivity of electrophilic aromatic substitution in imidazo[1,2-a]pyrazine. (2014, November 18). Retrieved January 17, 2026, from [Link]

• Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PubMed Central. (2023, December 13). Retrieved January 17, 2026, from [Link]

• Basic 1H- and 13C-NMR Spectroscopy. (n.d.). Retrieved January 17, 2026, from [Link]

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - MDPI. (n.d.). Retrieved January 17, 2026, from [Link]

• 5-bromo-1h-imidazo[4,5-b]pyridine - PubChemLite. (n.d.). Retrieved January 17, 2026, from [Link]

• Three-Component Reaction of Diamines with Triethyl Orthoformate and Diethyl Phosphite and Anti-Proliferative and Antiosteoporotic Activities of the Products - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

• The Synthesis of Imidazo[1,2-a]pyrazines as Inhibitors of the VirB11 ATPase and their Incorporation into Bivalent Compounds - UCL Discovery. (n.d.). Retrieved January 17, 2026, from [Link]

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Reference Data & Comparative Studies

Navigating the Structural Maze: A Comparative Guide to the ¹H NMR Analysis of 5-Bromo-1H-imidazo[4,5-B]pyrazine

For researchers, scientists, and professionals in drug development, the unambiguous structural elucidation of novel heterocyclic compounds is a cornerstone of successful research. 5-Bromo-1H-imidazo[4,5-B]pyrazine, a molecule of significant interest due to its presence in various bioactive scaffolds, presents a unique analytical challenge. This guide provides an in-depth analysis of ¹H NMR spectroscopy for the characterization of this compound, comparing its utility with other key analytical techniques. We will delve into the causality behind experimental choices, present detailed protocols, and offer field-proven insights to ensure trustworthy and accurate structural determination.

The Central Role of ¹H NMR in Structural Elucidation

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as the premier tool for determining the precise structure of organic molecules in solution. Its ability to provide information about the chemical environment, connectivity, and stereochemistry of protons makes it indispensable. For a molecule like 5-Bromo-1H-imidazo[4,5-B]pyrazine, ¹H NMR is critical for confirming the regiochemistry of the bromine substituent and for understanding the tautomeric equilibrium of the imidazole proton.

Predicted ¹H NMR Spectrum of 5-Bromo-1H-imidazo[4,5-B]pyrazine

Due to the limited availability of public, experimentally verified ¹H NMR spectra for 5-Bromo-1H-imidazo[4,5-B]pyrazine, we present a predicted spectrum based on established principles of NMR spectroscopy, including substituent effects and data from structurally related imidazo[4,5-b]pyrazine and imidazo[4,5-b]pyridine derivatives. It is important to note that the exact chemical shifts can vary based on the solvent and concentration used.

The structure of 5-Bromo-1H-imidazo[4,5-B]pyrazine features three distinct protons: one on the pyrazine ring (H-6), one on the imidazole ring (H-2), and the N-H proton of the imidazole.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Rationale
H-6	8.0 - 8.5	Singlet (s)	The pyrazine ring is an electron-deficient system, leading to deshielding of its protons. The presence of the electron-withdrawing bromine atom at the adjacent position (C-5) further deshields H-6. Being the sole proton on the pyrazine ring, it is expected to appear as a singlet.
H-2	8.0 - 8.5	Singlet (s)	The proton at the C-2 position of the imidazole ring is typically observed in this region. Its chemical shift is influenced by the electron-donating and withdrawing nature of the fused pyrazine ring. It is expected to be a singlet as there are no adjacent protons.
N-H	12.0 - 14.0	Broad Singlet (br s)	The imidazole N-H proton is acidic and often undergoes rapid exchange, resulting in a broad signal. Its chemical shift is highly dependent on the solvent, concentration, and temperature.

Note: The predicted chemical shifts are for a standard deuterated solvent like DMSO-d₆. The use of other solvents will lead to different chemical shifts.

A Comparative Analysis of Analytical Techniques

While ¹H NMR is a powerful tool, a comprehensive structural characterization relies on a combination of analytical techniques. The following table compares the utility of ¹H NMR with other common methods for the analysis of 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Analytical Technique	Information Provided	Advantages for 5-Bromo-1H-imidazo[4,5-B]pyrazine	Limitations
¹H NMR Spectroscopy	Connectivity of protons, chemical environment, stereochemistry.	- Confirms the presence and regiochemistry of the single pyrazine proton. - Identifies the imidazole protons (C-H and N-H). - Can provide information on tautomeric equilibrium.	- May not provide direct information on the carbon skeleton or the bromine atom. - Sensitivity can be an issue for very small sample quantities.
¹³C NMR Spectroscopy	Information about the carbon skeleton.	- Confirms the number of unique carbon atoms. - The chemical shift of C-5 directly indicates the attachment of the bromine atom.	- Lower sensitivity than ¹H NMR, requiring more sample or longer acquisition times. - ¹³C-¹H coupling can complicate spectra if not decoupled.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	- Confirms the molecular weight (198.98 g/mol for C₅H₃BrN₄). - The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in a ~1:1 ratio) provides a definitive signature.	- Does not provide information on the connectivity of atoms. - Isomer differentiation can be challenging without tandem MS (MS/MS).
Infrared (IR) Spectroscopy	Presence of functional groups.	- Can identify the N-H stretching vibration of the imidazole ring (~3200-3500 cm⁻¹). - C=N and C=C stretching vibrations of the aromatic rings can be observed.	- Provides limited information on the overall molecular structure. - The "fingerprint" region can be complex and difficult to interpret.
High-Performance Liquid Chromatography (HPLC)	Purity and quantification.	- Essential for determining the purity of the synthesized compound. - Can be used for quantification in various matrices.	- Does not provide structural information.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

The following protocol outlines the steps for acquiring a ¹H NMR spectrum of 5-Bromo-1H-imidazo[4,5-B]pyrazine. The causality behind each step is explained to ensure a self-validating system.

1. Sample Preparation:

• Rationale: Proper sample preparation is crucial for obtaining a high-resolution spectrum. The choice of solvent is critical as it can influence chemical shifts and must not contain protons that would obscure the signals of interest.

• Procedure:

  • Weigh approximately 5-10 mg of 5-Bromo-1H-imidazo[4,5-B]pyrazine.

  • Dissolve the sample in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄) in a clean, dry NMR tube. DMSO-d₆ is often a good choice for heterocyclic compounds as it can solubilize a wide range of substances and its residual peak does not typically interfere with the aromatic region.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not already present in the solvent. TMS provides a reference signal at 0.00 ppm.

  • Cap the NMR tube and gently invert it several times to ensure the sample is completely dissolved.

2. NMR Spectrometer Setup:

• Rationale: Optimizing the spectrometer parameters is essential for achieving good signal-to-noise and resolution.

• Procedure:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent. This compensates for any magnetic field drift.

  • Shim the magnetic field to achieve a homogeneous field across the sample. This is critical for obtaining sharp, well-resolved peaks.

  • Set the appropriate acquisition parameters, including the spectral width, number of scans, and relaxation delay. For a standard ¹H NMR, a spectral width of 16 ppm, 16-64 scans, and a relaxation delay of 1-2 seconds is a good starting point.

3. Data Acquisition and Processing:

• Rationale: Proper data processing is necessary to convert the raw free induction decay (FID) signal into an interpretable spectrum.

• Procedure:

  • Acquire the FID.

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Baseline correct the spectrum to remove any broad, rolling features.

  • Integrate the peaks to determine the relative number of protons corresponding to each signal.

  • Reference the spectrum by setting the TMS peak to 0.00 ppm.

Visualizing the Workflow

The following diagram illustrates the experimental workflow for the ¹H NMR analysis of 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Caption: Experimental workflow for ¹H NMR analysis.

Logical Framework for Structural Confirmation

A robust structural confirmation of 5-Bromo-1H-imidazo[4,5-B]pyrazine involves a logical integration of data from multiple analytical techniques.

A Comparative Guide to the Biological Activity of 5-Bromo-1H-imidazo[4,5-b]pyrazine Analogs

Introduction: The Therapeutic Potential of the Imidazo[4,5-b]pyrazine Scaffold

The imidazo[4,5-b]pyrazine core, a privileged heterocyclic structure, has garnered significant attention in medicinal chemistry due to its structural resemblance to endogenous purines. This unique scaffold serves as a versatile template for the design of novel therapeutic agents targeting a range of biological processes. The introduction of a bromine atom at the 5-position of this heterocyclic system creates the 5-Bromo-1H-imidazo[4,5-b]pyrazine backbone, a key pharmacophore that has been explored for the development of potent and selective inhibitors of various enzymes, particularly protein kinases, and as antimicrobial agents.

This guide provides a comprehensive comparison of the biological activities of various 5-Bromo-1H-imidazo[4,5-b]pyrazine analogs. We will delve into their synthesis, structure-activity relationships (SAR), and the experimental methodologies used to evaluate their efficacy. The insights presented herein are intended to guide researchers and drug development professionals in the rational design of next-generation therapeutics based on this promising scaffold. While direct comparative studies on a wide range of 5-Bromo-1H-imidazo[4,5-b]pyrazine analogs are emerging, we will draw upon established findings from the closely related and extensively studied 6-bromo-imidazo[4,5-b]pyridine series to infer potential SAR trends.

Synthetic Strategies for 5-Bromo-1H-imidazo[4,5-b]pyrazine Analogs

The synthesis of substituted 5-Bromo-1H-imidazo[4,5-b]pyrazine analogs typically begins with a commercially available pyrazine derivative, which undergoes bromination and subsequent cyclization to form the imidazo[4,5-b]pyrazine core. Substitutions at various positions of the heterocyclic system can be achieved through a variety of organic reactions, allowing for the generation of a diverse library of analogs for biological screening.

A general synthetic approach involves the reaction of a suitably substituted diamino-bromopyrazine with an aldehyde or carboxylic acid derivative. For instance, the condensation of 5-bromo-2,3-diaminopyrazine with a substituted aldehyde in the presence of an oxidizing agent can yield 2-substituted-5-bromo-1H-imidazo[4,5-b]pyrazines. Further modifications, such as N-alkylation or palladium-catalyzed cross-coupling reactions at the bromine position, can introduce additional diversity.[1]

Comparative Biological Activity: Kinase Inhibition

The dysregulation of protein kinases is a hallmark of many diseases, most notably cancer. The imidazo[4,5-b]pyrazine scaffold has proven to be a fertile ground for the discovery of potent kinase inhibitors.

Aurora Kinase Inhibition: A Case Study with Imidazo[4,5-b]pyridine Analogs

Aurora kinases are a family of serine/threonine kinases that play a critical role in the regulation of mitosis. Their overexpression is frequently observed in various cancers, making them attractive targets for cancer therapy.[2] Lead optimization studies on imidazo[4,5-b]pyridine-based Aurora kinase inhibitors have provided valuable insights into the SAR of this class of compounds.[3][4] A notable example is the orally bioavailable preclinical development candidate, CCT137690 , a potent inhibitor of Aurora kinases.[3]

The structure of CCT137690, a 6-bromo-imidazo[4,5-b]pyridine derivative, highlights key structural features that contribute to its high potency and favorable pharmacokinetic profile. These features can be extrapolated to the design of 5-Bromo-1H-imidazo[4,5-b]pyrazine analogs.

Table 1: Comparative Activity of 6-Bromo-imidazo[4,5-b]pyridine Analogs as Aurora Kinase Inhibitors [3]

Compound ID	R (at position 2)	Aurora-A IC50 (µM)	Aurora-B IC50 (µM)	HCT116 GI50 (µM)
Analog 1	4-(4-methylpiperazin-1-yl)phenyl	0.015	0.025	0.300
Analog 2	4-morpholinophenyl	0.030	0.045	0.550
Analog 3	Phenyl	>10	>10	>10

Data from a closely related imidazo[4,5-b]pyridine series is used to illustrate potential SAR trends for the 5-bromo-imidazo[4,5-b]pyrazine scaffold.

The data in Table 1 suggests that the presence of a substituted phenyl ring at the 2-position is crucial for potent Aurora kinase inhibition. The 4-(4-methylpiperazin-1-yl)phenyl substituent in Analog 1 (CCT137690) confers the highest potency, likely due to favorable interactions with the kinase active site and improved solubility. The diminished activity of the phenyl-substituted Analog 3 underscores the importance of this substituent for biological activity.

Cyclin-Dependent Kinase (CDK) Inhibition

Cyclin-dependent kinases are another family of kinases that are central to the regulation of the cell cycle. Inhibitors of CDKs are being actively pursued as anticancer agents. The imidazo[4,5-b]pyrazine scaffold has also shown promise in the development of CDK inhibitors. While specific data on 5-bromo analogs is limited, studies on related imidazo[1,2-b]pyridazine derivatives as potent CDK12/13 inhibitors suggest that this heterocyclic core can be effectively targeted for CDK inhibition.[5]

Comparative Biological Activity: Antimicrobial Effects

In addition to their anticancer potential, imidazo[4,5-b]pyrazine and its analogs have been investigated for their antimicrobial properties.

Antibacterial and Antifungal Activity

Studies on 6-bromo-2-(substituted)-3H-imidazo[4,5-b]pyridine derivatives have demonstrated their potential as antimicrobial agents.[1] The antimicrobial activity is highly dependent on the nature of the substituent at the 2-position.

Table 2: Comparative Antimicrobial Activity of 6-Bromo-2-(substituted)-imidazo[4,5-b]pyridine Analogs [1]

Compound ID	R (at position 2)	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	C. albicans (MIC, µg/mL)
Analog 4	4-Chlorophenyl	12.5	25	50
Analog 5	4-Nitrophenyl	25	50	100
Analog 6	Phenyl	>100	>100	>100

Data from a closely related imidazo[4,5-b]pyridine series is used to illustrate potential SAR trends for the 5-bromo-imidazo[4,5-b]pyrazine scaffold.

As shown in Table 2, the introduction of electron-withdrawing groups, such as a chloro or nitro group, on the phenyl ring at the 2-position enhances the antimicrobial activity. This suggests that electronic effects play a significant role in the interaction of these compounds with their microbial targets.

Experimental Protocols

To ensure the scientific integrity of the presented data, it is crucial to employ robust and validated experimental methodologies. Below are detailed protocols for key assays used in the evaluation of 5-Bromo-1H-imidazo[4,5-b]pyrazine analogs.

MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the 5-Bromo-1H-imidazo[4,5-b]pyrazine analogs and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay measures the amount of ATP remaining in solution following a kinase reaction. A decrease in ATP corresponds to kinase activity, and the inhibition of this activity by a compound can be quantified.

Protocol:

• Kinase Reaction: Set up a reaction mixture containing the target kinase, a suitable substrate, and ATP in a kinase assay buffer.

• Inhibitor Addition: Add serial dilutions of the 5-Bromo-1H-imidazo[4,5-b]pyrazine analogs to the reaction mixture.

• Incubation: Incubate the reaction at 30°C for a specified period (e.g., 60 minutes).

• ATP Detection: Add a luciferase-based ATP detection reagent (e.g., Kinase-Glo®) to the reaction.

• Luminescence Measurement: Measure the luminescence signal using a luminometer.

• Data Analysis: The luminescent signal is inversely proportional to kinase activity. Calculate the percentage of kinase inhibition relative to a no-inhibitor control and determine the IC50 value.

Visualizing Key Concepts

Signaling Pathway

Caption: A representative signaling pathway often targeted by imidazo[4,5-b]pyrazine kinase inhibitors.

Experimental Workflow

Caption: A typical workflow for the discovery and optimization of novel bioactive compounds.

Conclusion and Future Directions

The 5-Bromo-1H-imidazo[4,5-b]pyrazine scaffold represents a highly promising starting point for the development of novel therapeutics. Drawing parallels from the well-studied imidazo[4,5-b]pyridine analogs, it is evident that strategic substitutions at the 2- and 6-positions of the pyrazine ring can lead to potent and selective inhibitors of key biological targets, including protein kinases, as well as compounds with significant antimicrobial activity.

Future research in this area should focus on the systematic synthesis and evaluation of a diverse library of 5-Bromo-1H-imidazo[4,5-b]pyrazine analogs to establish a comprehensive structure-activity relationship for this specific scaffold. The exploration of different substitution patterns, guided by computational modeling and a deeper understanding of the target biology, will be instrumental in unlocking the full therapeutic potential of this versatile heterocyclic system.

References

• (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. ResearchGate. [Link]

• Arridos, C., et al. (2021).

• Bavetsias, V., et al. (2010). Imidazo[4,5-b]pyridine derivatives as inhibitors of Aurora kinases: lead optimization studies toward the identification of an orally bioavailable preclinical development candidate. Journal of Medicinal Chemistry, 53(14), 5213–5228. [Link]

• Bavetsias, V., et al. (2013). Aurora Isoform Selectivity: Design and Synthesis of Imidazo[4,5-b]pyridine Derivatives as Highly Selective Inhibitors of Aurora-A Kinase in Cells.

• Foks, H., et al. (1991). Imidazo[4,5-b]pyridine derivatives of potential tuberculostatic activity. Part 1: Synthesis and quantitative structure-activity relationships. Archiv der Pharmazie, 324(2), 121-127. [Link]

• Jadhav, S. B., et al. (2012).

• Jeroncic, A., et al. (2020). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. [Link]

• Kim, J., et al. (2025). Development of imidazo[1,2-b]pyridazine derivatives as potent CDK12/13 inhibitors and cyclin K degraders. American Chemical Society.

• Large, J. M., et al. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry, 55(20), 8744-8755. [Link]

• NCI/DTP. (2023). In Vitro Cancer Screen.

• Prie-Carr, F., et al. (2024). Aurora B Inhibitors as Cancer Therapeutics. MDPI. [Link]

• (2022). Synthesis and Biological Evaluation of Imadazo[1,2-a]pyrazines as Anticancer and Antiviral Agents through Inhibition of CDK9 and Human Coronavirus. National Institutes of Health. [Link]

• Thermo Fisher Scientific. (n.d.). MTT Assay Protocol.

• (2025). Extended structure-activity relationship studies of the[6][7][8]oxadiazolo[3,4-b]pyrazine-containing colistin adjuvants. PubMed. [Link]

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A Senior Application Scientist's Guide to the Synthesis and Analytical Validation of 5-Bromo-1H-imidazo[4,5-B]pyrazine

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Analytical Validation in the Synthesis of Pharmaceutical Intermediates

5-Bromo-1H-imidazo[4,5-B]pyrazine is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its structure, an isostere of purine, makes it a valuable scaffold for the development of novel therapeutics, including kinase inhibitors.[1] The journey from a synthetic concept to a viable pharmaceutical intermediate hinges on the robustness and reproducibility of its synthesis. Equally critical is the validation of analytical methods to ensure the identity, purity, and quality of the synthesized compound. This guide provides an in-depth look at a common synthetic route for 5-Bromo-1H-imidazo[4,5-B]pyrazine and offers a comprehensive comparison of analytical validation by High-Performance Liquid Chromatography (HPLC) against other common techniques. As a self-validating system, the protocols described herein are designed to ensure scientific integrity and trustworthiness in your research and development endeavors.

Part 1: Synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine

The synthesis of the imidazo[4,5-b]pyrazine core generally involves the condensation of a 2,3-diaminopyrazine derivative with a suitable electrophile to form the imidazole ring. A common and effective method for the synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine is the reaction of 5-Bromo-2,3-diaminopyrazine with triethyl orthoformate in the presence of an acid catalyst.[2]

Causality Behind Experimental Choices:

• 5-Bromo-2,3-diaminopyrazine: This starting material provides the pyrazine ring and the two adjacent amino groups necessary for the formation of the fused imidazole ring. The bromine atom at the 5-position is a key functional group for further synthetic modifications, such as cross-coupling reactions.

• Triethyl orthoformate: This reagent serves as a one-carbon electrophile. In the presence of an acid, it is hydrolyzed to generate a reactive intermediate that is attacked by the amino groups of the diaminopyrazine, leading to cyclization.

• Formic Acid: This acts as both a solvent and a catalyst for the reaction. It protonates the oxygen atoms of the triethyl orthoformate, making it more susceptible to nucleophilic attack by the diaminopyrazine.

Experimental Protocol: Synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine

• To a 250 mL round-bottom flask, add 5-Bromo-2,3-diaminopyrazine (7.8 g, 41.3 mmol).

• Add N,N-dimethylformamide (DMF, 80 mL) and stir until the solid is completely dissolved.

• To this solution, add triethyl orthoformate (7.34 g, 49.5 mmol) followed by the dropwise addition of formic acid (20 mL).

• Fit the flask with a reflux condenser and heat the reaction mixture to reflux under a nitrogen atmosphere for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in a minimal amount of methanol and purify by silica gel column chromatography to afford the desired product.

Caption: Synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine

Part 2: Validation of Synthesis by HPLC

High-Performance Liquid Chromatography (HPLC) is the gold standard for the analysis of non-volatile and thermally labile compounds, making it ideal for the validation of 5-Bromo-1H-imidazo[4,5-B]pyrazine synthesis. A robust HPLC method provides the necessary data to confirm the identity, purity, and concentration of the synthesized product. The validation of an HPLC method is a formal process that demonstrates its suitability for its intended purpose, as outlined in the International Council for Harmonisation (ICH) guidelines.[2]

Experimental Protocol: A Validated RP-HPLC Method for Imidazopyrazine Derivatives

This protocol is based on a method developed for closely related imidazo[1,2-a]pyrazine derivatives and is adapted for 5-Bromo-1H-imidazo[4,5-B]pyrazine.[3]

• Chromatographic System:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

  • Mobile Phase: A gradient of Mobile Phase A (Water with 0.1% Trifluoroacetic Acid) and Mobile Phase B (Acetonitrile with 0.1% Trifluoroacetic Acid).

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm

  • Column Temperature: 25 °C

• Sample Preparation:

  • Prepare a stock solution of the synthesized 5-Bromo-1H-imidazo[4,5-B]pyrazine in methanol at a concentration of 1 mg/mL.

  • Prepare working solutions by diluting the stock solution with the mobile phase to the desired concentrations for linearity, accuracy, and precision studies.

Caption: HPLC Method Validation Workflow

HPLC Validation Parameters and Acceptance Criteria

Parameter	Purpose	Experimental Approach	Acceptance Criteria	Reference
Specificity	To ensure the method is selective for the analyte and can resolve it from impurities and degradation products.	Analyze a blank, the analyte standard, and a spiked sample with potential impurities.	The analyte peak should be well-resolved from any other peaks, and the peak purity should be confirmed by a diode array detector.	[4]
Linearity	To demonstrate a proportional relationship between the concentration of the analyte and the detector response.	Analyze a series of at least five concentrations of the analyte standard.	The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.	[2]
Accuracy	To determine the closeness of the measured value to the true value.	Analyze a minimum of three concentrations in triplicate and calculate the percent recovery.	The mean percent recovery should be within 98.0% to 102.0%.	[2]
Precision	To assess the degree of scatter between a series of measurements.	Repeatability (Intra-day): Analyze six replicate samples at 100% of the test concentration on the same day. Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.	The Relative Standard Deviation (%RSD) should be ≤ 2.0%.	[2]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Determined by the signal-to-noise ratio (typically 3:1) or from the standard deviation of the response and the slope of the calibration curve.	The LOD should be reported.	[2]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Determined by the signal-to-noise ratio (typically 10:1) or from the standard deviation of the response and the slope of the calibration curve.	The LOQ should be reported and validated for precision and accuracy.	[2]
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	Vary parameters such as mobile phase composition, pH, column temperature, and flow rate.	The system suitability parameters should remain within acceptable limits.	[2]

Part 3: Comparison with Alternative Analytical Methods

While HPLC is the preferred method for the analysis of 5-Bromo-1H-imidazo[4,5-B]pyrazine, other techniques can be considered. However, they each have significant limitations for this application.

Gas Chromatography-Mass Spectrometry (GC-MS)

Advantages	Disadvantages
High separation efficiency for volatile compounds.	5-Bromo-1H-imidazo[4,5-B]pyrazine is a polar, non-volatile compound, making it unsuitable for direct GC-MS analysis.[2]
Provides structural information from the mass spectrum.	Derivatization to increase volatility is required, which adds complexity and potential for error.[5]
High temperatures in the GC inlet can cause thermal degradation of the analyte.[6]

Expert Insight: For polar, nitrogen-containing heterocyclic compounds like 5-Bromo-1H-imidazo[4,5-B]pyrazine, GC-MS is generally not the first choice. The need for derivatization and the risk of thermal degradation make it a less reliable and more cumbersome method compared to HPLC.[2]

UV-Vis Spectroscopy

Advantages	Disadvantages
Simple, rapid, and cost-effective.	Lacks specificity; it cannot distinguish between the analyte and impurities with similar chromophores.[4][7]
Can be used for quantitative analysis based on Beer-Lambert Law.	Not suitable for the analysis of complex mixtures where spectral overlap is likely.[3]
Provides no information on the separation of components in a mixture.

Expert Insight: UV-Vis spectroscopy is a useful tool for a quick estimation of concentration if the sample is known to be pure. However, for the validation of a synthesis where the presence of starting materials, by-products, and other impurities is possible, UV-Vis spectroscopy is inadequate due to its lack of specificity.[7][8] It is best used in conjunction with a separation technique like HPLC.

Conclusion: The Imperative of a Validated HPLC Method

The successful synthesis of 5-Bromo-1H-imidazo[4,5-B]pyrazine is a critical first step in its journey as a potential pharmaceutical building block. However, the synthesis is only as reliable as the analytical methods used to validate it. This guide has detailed a robust synthetic protocol and a comprehensive HPLC method validation strategy that, when implemented together, form a self-validating system. While alternative techniques like GC-MS and UV-Vis spectroscopy have their place in the analytical laboratory, they are not well-suited for the primary validation of this particular compound due to its physicochemical properties. A well-validated HPLC method, as described herein, is indispensable for ensuring the identity, purity, and quality of 5-Bromo-1H-imidazo[4,5-B]pyrazine, thereby providing the trustworthy data required for progression in research and drug development.

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A Senior Application Scientist's Guide to the X-ray Crystallography of 5-Bromo-1H-imidazo[4,5-B]pyrazine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Atomic-Level Precision

The imidazo[4,5-b]pyrazine scaffold is a privileged structure in medicinal chemistry, forming the core of molecules with a wide spectrum of biological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory properties.[1][2][3][4][5] The introduction of a bromine atom at the 5-position, creating 5-Bromo-1H-imidazo[4,5-B]pyrazine, provides a key handle for further synthetic modification, allowing for the systematic exploration of structure-activity relationships (SAR).[4][6] In the quest to design more potent and selective therapeutic agents, understanding the precise three-dimensional arrangement of atoms is not merely beneficial—it is essential.

X-ray crystallography remains the gold standard for unambiguously determining the molecular structure of crystalline solids.[7] It provides high-resolution data on bond lengths, bond angles, and the intricate network of intermolecular interactions that govern how molecules recognize and bind to their biological targets. This guide offers a comprehensive comparison of X-ray crystallography with other analytical techniques, supported by detailed experimental protocols and field-proven insights into the synthesis and crystallization of this important class of compounds.

Part 1: From Synthesis to Single Crystal

The journey to a crystal structure begins with the synthesis of the target molecule and its derivatives, followed by the often-challenging process of crystallization.

Synthesis of the 5-Bromo-1H-imidazo[4,5-B]pyrazine Core and its Derivatives

The parent scaffold is typically synthesized from commercially available precursors. A common route involves the cyclization of a diaminopyrazine.[8] Subsequent derivatization, often through N-alkylation, allows for the introduction of diverse functional groups to probe the chemical space around the core. This alkylation can result in multiple regioisomers, making definitive structural characterization crucial.[9][10]

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biological activity of 5-Bromo-1H-imidazo[4,5-B]pyrazine vs other kinase inhibitors

An In-Depth Comparative Guide to the Biological Activity of 5-Bromo-1H-imidazo[4,5-B]pyrazine Scaffolds and Established Kinase Inhibitors

Authored by a Senior Application Scientist

This guide provides a detailed comparison of the biological activities of kinase inhibitors derived from the 5-Bromo-1H-imidazo[4,5-B]pyrazine scaffold against other well-established kinase inhibitors. It is intended for researchers, scientists, and professionals in the field of drug development, offering objective analysis supported by experimental data and protocols.

Introduction: The Central Role of Kinases and Their Inhibition

Protein kinases are a large family of enzymes that play a fundamental role in cellular signal transduction.[1][2][3] They function by catalyzing the transfer of a phosphate group from ATP to specific amino acid residues (serine, threonine, or tyrosine) on substrate proteins.[2][3] This process, known as phosphorylation, acts as a molecular switch that regulates a vast array of cellular processes, including growth, differentiation, metabolism, and apoptosis.[1][3]

The dysregulation of kinase activity, often due to mutations or overexpression, is a hallmark of many diseases, particularly cancer.[2][4][5][6] Hyperactive kinases can drive uncontrolled cell proliferation and survival, making them critical targets for therapeutic intervention. Kinase inhibitors are a class of drugs designed to block the activity of these enzymes, thereby interrupting the aberrant signaling pathways that fuel disease progression.[2][6][7][8] These inhibitors are typically classified based on their mechanism of action, with the most common being ATP-competitive inhibitors that bind to the highly conserved ATP-binding pocket of the kinase.[6][9][]

The Imidazo[4,5-b]pyrazine Scaffold: A Privileged Structure in Kinase Inhibition

The imidazo[4,5-b]pyrazine core, and its close structural relative imidazo[4,5-b]pyridine, are recognized as "privileged scaffolds" in medicinal chemistry.[11] Their structural resemblance to the natural purine core of ATP makes them ideal starting points for designing ATP-competitive kinase inhibitors.[11] Consequently, numerous derivatives based on this scaffold have been synthesized and evaluated as potent inhibitors of various kinases, demonstrating their versatility and potential in oncology drug discovery.[12][13][14][15][16]

While 5-Bromo-1H-imidazo[4,5-B]pyrazine itself is primarily utilized as a chemical building block for creating more complex molecules, its derivatives have shown significant promise.[17][18][19][20] The bromine atom serves as a versatile chemical handle, allowing for the introduction of various functional groups through cross-coupling reactions to optimize potency and selectivity against specific kinase targets.[21] Research has shown that derivatives of the core imidazo[4,5-b]pyrazine structure are potent inhibitors of kinases such as c-Met and Tropomyosin receptor kinases (TRK), which are implicated in various cancers.[12][13]

Comparative Analysis of Kinase Inhibitor Activity

To understand the therapeutic potential of the imidazo[4,5-b]pyrazine scaffold, it is essential to compare its derivatives to other established kinase inhibitors. The following table provides a comparative overview of their target kinases, mechanisms of action, and clinical applications.

Kinase Inhibitor Class/Example	Target Kinase(s)	Mechanism of Action	Key Therapeutic Applications
Imidazo[4,5-b]pyrazine Derivatives	c-Met, NTRK, Aurora Kinases[12][13][14][15]	ATP-Competitive[][11][12]	Investigational Anti-Cancer Agents[12][13]
Imatinib (Gleevec)	Bcr-Abl, c-KIT, PDGF-R[8]	Type II ATP-Competitive (Binds inactive conformation)[6][]	Chronic Myeloid Leukemia (CML), GIST[8][22]
Gefitinib (Iressa)	EGFR[8]	Type I ATP-Competitive (Binds active conformation)[7][]	Non-Small Cell Lung Cancer (NSCLC)[8][22]
Acalabrutinib (Calquence)	Bruton's Tyrosine Kinase (BTK)[13]	Covalent (Irreversible ATP-competitive)[]	Chronic Lymphocytic Leukemia (CLL)[13]

This comparison highlights the diversity of kinase targets and inhibitory mechanisms. While established drugs like Imatinib and Gefitinib have proven clinical efficacy, the development of novel scaffolds like imidazo[4,5-b]pyrazines is crucial for overcoming drug resistance and targeting kinases for which no inhibitors are currently available.

Visualizing Kinase Inhibition and Evaluation Workflow

To better understand the concepts discussed, the following diagrams illustrate the mechanism of kinase inhibition and the standard workflow for evaluating novel inhibitor compounds.

Caption: Standard workflow for kinase inhibitor evaluation.

Essential Experimental Protocols

The evaluation of a novel kinase inhibitor requires a multi-step approach, beginning with direct enzymatic assays and progressing to more complex cell-based models. [4][5][23]This progression is critical to validate that a compound not only inhibits the purified kinase but is also effective within the complex environment of a living cell.

Protocol 1: In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol measures the direct inhibitory effect of a compound on a purified kinase by quantifying the amount of ADP produced during the phosphorylation reaction. [24]The ADP-Glo™ Kinase Assay is a common example of this method. [25] Causality: This assay is a crucial first step to confirm that the compound directly interacts with and inhibits the target kinase, providing a quantitative measure of potency (IC50 value) without the complexities of cellular systems. [26] Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of the test compound (e.g., a 5-Bromo-1H-imidazo[4,5-B]pyrazine derivative) in 100% DMSO.

  • Create a 10-point, 1:3 serial dilution in DMSO to generate a dose-response curve. [24]Include a DMSO-only well as a "no inhibitor" control.

• Kinase Reaction:

  • In a 96-well white opaque plate, add 2.5 µL of the serially diluted compound or DMSO control to the appropriate wells.

  • Add 2.5 µL of the purified kinase enzyme in kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA).

  • Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate the reaction by adding 5 µL of a substrate/ATP mixture. The optimal concentrations should be determined empirically, typically near the Km for ATP.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent to each well.

  • Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well. This converts the ADP generated into ATP and provides luciferase and luciferin to produce light.

  • Incubate for 30 minutes at room temperature to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • The signal is directly proportional to the amount of ADP produced and thus to kinase activity.

  • Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Protocol 2: Cell-Based Kinase Activity Assay (Phosphorylation Level)

This assay determines an inhibitor's efficacy in a physiologically relevant context by measuring the phosphorylation of a kinase's downstream substrate within a cell. [5][27] Causality: This assay is essential to verify that the inhibitor can penetrate the cell membrane, engage its target in the presence of high intracellular ATP concentrations, and exert a biological effect. It provides a more accurate reflection of a compound's potential therapeutic efficacy than an in vitro assay alone. [4][5][27] Methodology:

• Cell Culture and Plating:

  • Culture a cancer cell line known to be dependent on the target kinase's activity (e.g., H1993 cells for c-Met inhibitors). [12] * Seed the cells in a 96-well tissue culture plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the inhibitor in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the inhibitor or a DMSO control.

  • Incubate the cells for a predetermined time (e.g., 2-4 hours) to allow for inhibition of the target kinase.

• Cell Lysis:

  • Aspirate the medium and wash the cells once with cold phosphate-buffered saline (PBS).

  • Add an appropriate lysis buffer (containing protease and phosphatase inhibitors) to each well to extract cellular proteins.

  • Incubate on ice for 10-20 minutes.

• Phosphorylation Detection (ELISA-based):

  • Use a sandwich ELISA kit specific for the phosphorylated form of the kinase's downstream substrate.

  • Transfer the cell lysates to the antibody-coated ELISA plate.

  • Follow the manufacturer's protocol for incubation, washing, addition of detection antibody, and substrate development.

• Data Acquisition and Analysis:

  • Measure the absorbance or fluorescence using a plate reader.

  • The signal intensity corresponds to the level of substrate phosphorylation.

  • Normalize the data to total protein concentration or a housekeeping protein.

  • Plot the normalized signal against the inhibitor concentration to determine the cellular IC50 value.

Conclusion

The 5-Bromo-1H-imidazo[4,5-B]pyrazine scaffold represents a valuable platform for the development of novel kinase inhibitors. Derivatives from this and related scaffolds have demonstrated potent activity against clinically relevant cancer targets like c-Met and TRK. By employing a systematic evaluation workflow that combines robust in vitro and cell-based assays, researchers can effectively characterize the biological activity of these compounds. A thorough understanding of their inhibitory profiles in comparison to established drugs is essential for guiding medicinal chemistry efforts and ultimately advancing these promising molecules toward preclinical and clinical development.

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• Specificity and mechanism of action of some commonly used protein kinase inhibitors. NIH.
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• Cell-based Kinase Assays. Profacgen.
• Methods for Detecting Kinase Activity. Cayman Chemical.
• Different Types of Kinase Inhibitors and Their Mechanisms of Action.
• Immuno-oncology Cell-based Kinase Assay Service.
• A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS One.
• Kinase Inhibitors and Kinase-Targeted Cancer Therapies: Recent Advances and Future Perspectives. MDPI.
• Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Current Medicinal Chemistry.
• Drugs Targeting Kinase Inhibitors. News-Medical.Net.
• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). PubMed Central.
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• Assay Development for Protein Kinase Enzymes. NCBI.
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• Role and mechanistic actions of protein kinase inhibitors as an effective drug target for cancer and COVID. NIH.
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• What is a Kinase Inhibitor? News-Medical.Net.
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• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.
• In vitro kinase assay. Protocols.io.
• Protein Kinase Inhibitors. LiverTox - NCBI Bookshelf.
• 5-bromo-1h-imidazo[4,5-b]pyrazine. ChemicalBook.
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• Which citation style to use for science with examples. BibGuru Blog.
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• 5-bromo-1H-imidazo[4,5-b]pyrazine. blDpharm.
• Structure-based design of imidazo[1,2-a]pyrazine derivatives as selective inhibitors of Aurora-A kinase in cells. PubMed.
• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI.

• Synthesis and biological evaluation of benzoi[1][5]midazo[1,2-c]pyrimidine and benzoi[1][5]midazo[1,2-a]pyrazine derivatives as anaplastic lymphoma kinase inhibitors. PubMed.

• 5-bromo-1H-imidazo[4,5-b]pyrazine. Advanced ChemBlocks.
• 5-Bromo-1H-imidazo[4,5-B]pyrazine, TRC 10 mg. Fisher Scientific.
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A Senior Application Scientist's Guide to the Characterization of 5-Bromo-1H-imidazo[4,5-B]pyrazine and its Intermediates

For researchers, scientists, and drug development professionals, the precise synthesis and rigorous characterization of heterocyclic scaffolds are paramount. These structures form the backbone of a vast array of pharmacologically active agents. This guide provides an in-depth technical comparison of the synthesis and characterization of 5-Bromo-1H-imidazo[4,5-b]pyrazine, a key building block in medicinal chemistry, and its structural isomer, 6-bromo-1H-imidazo[4,5-b]pyridine. We will delve into the critical intermediates, providing field-proven insights and experimental data to ensure you can confidently replicate and validate these processes in your laboratory.

Introduction to Imidazopyrazines and Imidazopyridines

Imidazopyrazines and imidazopyridines are privileged heterocyclic systems due to their structural similarity to purines, allowing them to interact with a wide range of biological targets. The introduction of a bromine atom provides a versatile handle for further functionalization through various cross-coupling reactions, making these brominated derivatives highly valuable in the construction of compound libraries for drug discovery. The choice between an imidazo[4,5-b]pyrazine and an imidazo[4,5-b]pyridine core can significantly influence the physicochemical properties and biological activity of the final molecule, making a thorough understanding of their synthesis and characterization essential.

Synthesis Pathway and Mechanistic Insights

The synthesis of these bicyclic systems typically involves a two-step process: the formation of a substituted diamino-heterocycle followed by cyclization to form the fused imidazole ring. The choice of starting materials and reaction conditions is critical for achieving high yields and purity.

Synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine

The primary route to 5-Bromo-1H-imidazo[4,5-b]pyrazine proceeds through the key intermediate, 5-bromo-2,3-diaminopyrazine.

Figure 1: Synthetic pathway to 5-Bromo-1H-imidazo[4,5-b]pyrazine.

The initial step is a nucleophilic aromatic substitution on 2-amino-3,5-dibromopyrazine. The rationale for using aqueous ammonia at elevated temperatures in a sealed tube is to facilitate the displacement of one of the bromine atoms with an amino group. The electron-withdrawing nature of the pyrazine ring and the existing amino group directs the substitution. The subsequent cyclization of 5-bromo-2,3-diaminopyrazine with triethyl orthoformate in the presence of formic acid is a classic approach to forming the imidazole ring. Triethyl orthoformate serves as a one-carbon source, and formic acid acts as both a solvent and a catalyst.

Comparative Synthesis: 6-Bromo-1H-imidazo[4,5-b]pyridine

For comparison, the synthesis of the isomeric 6-bromo-1H-imidazo[4,5-b]pyridine follows a similar logic, starting from 5-bromo-2,3-diaminopyridine.

Figure 2: General synthesis of 6-Bromo-1H-imidazo[4,5-b]pyridine derivatives.

The synthesis of the imidazo[4,5-b]pyridine core often involves the condensation of 5-bromo-2,3-diaminopyridine with an aldehyde, followed by an oxidative cyclization. The use of iodine as a mild oxidant is a common and effective strategy.[1] This approach allows for the introduction of various substituents at the 2-position of the imidazole ring, depending on the choice of aldehyde.

Experimental Protocols and Characterization Data

A self-validating protocol includes not only the steps but also the expected outcomes and characterization data for verification at each stage.

Protocol 1: Synthesis of 5-Bromo-2,3-diaminopyrazine

This protocol details the synthesis of the key intermediate for the target compound.

Step-by-Step Methodology:

• Suspend 2-amino-3,5-dibromopyrazine (3 g, 11.64 mmol) in a 25% aqueous ammonia solution (15 mL) in a sealed pressure tube.

• Heat the reaction mixture to 110 °C for 16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and partition between ethyl acetate (3 x 50 mL) and water.

• Combine the organic phases, wash with saturated brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting residue by silica gel column chromatography using a 15% ethyl acetate-hexane mixture as the eluent.

Expected Yield and Initial Characterization:

• Product: 5-Bromo-2,3-diaminopyrazine as a yellow solid.[2]

• Yield: Approximately 2.1 g (93%).[2]

• Mass Spectrometry (ESI+): m/z 189 [M+H]⁺.[2][3]

Protocol 2: Synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine

This protocol describes the final cyclization step.

Step-by-Step Methodology:

• To a 250 mL reaction vial, add 5-bromo-2,3-diaminopyrazine (7.8 g, 41.3 mmol).

• Add 80 mL of N,N-dimethylformamide (DMF) and stir until the solid is dissolved.

• Add triethyl orthoformate (7.34 g, 49.5 mmol, 1.2 eq.) and then slowly add 20 mL of formic acid dropwise.

• Heat the reaction mixture to reflux under a nitrogen atmosphere for 24 hours, monitoring by TLC.

• Upon completion, remove the solvent by distillation under reduced pressure.

• Dissolve the residue in methanol and purify by silica gel column chromatography.

Expected Yield and Characterization:

• Product: 5-Bromo-1H-imidazo[4,5-b]pyrazine.

• Yield: Approximately 5 g.

• Purity: Typically >95-97%.[4][5]

Comparative Characterization Data

The following tables summarize the key characterization data for the target compound, its intermediate, and the comparative imidazopyridine derivative. Note that detailed spectral data for the parent compounds are often not published in easily accessible literature; therefore, data for closely related derivatives are provided where necessary to guide characterization.

Table 1: Physicochemical and Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Mass Spec (ESI+) m/z [M+H]⁺
5-Bromo-2,3-diaminopyrazine	C₄H₅BrN₄	189.01	212-216 (dec.)[6]	189[2]
5-Bromo-1H-imidazo[4,5-b]pyrazine	C₅H₃BrN₄	199.01	>188[7]	200
6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine	C₁₂H₈BrN₃	274.12	>260[1]	275

Table 2: Spectroscopic Data (¹H NMR)

Compound	Solvent	Chemical Shifts (δ, ppm) and Multiplicities
5-Bromo-2,3-diaminopyrazine	-	Data not readily available in searched literature. Expected: A singlet for the pyrazine proton and broad singlets for the amino protons.
5-Bromo-1H-imidazo[4,5-b]pyrazine	-	Data not readily available in searched literature. Expected: Two singlets in the aromatic region for the imidazole and pyrazine protons, and a broad singlet for the N-H proton.
6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine[1]	DMSO-d₆	13.76 (s, 1H, N-H), 8.42–7.57 (m, 7H, aromatic)

Table 3: Spectroscopic Data (FTIR)

Compound	Key Vibrational Frequencies (cm⁻¹)
5-Bromo-2,3-diaminopyrazine	Expected: N-H stretching (amines) ~3400-3200, C=N and C=C stretching (aromatic) ~1650-1450, C-Br stretching <800.
5-Bromo-1H-imidazo[4,5-b]pyrazine	Expected: N-H stretching (imidazole) ~3300-2500 (broad), C=N and C=C stretching (aromatic) ~1650-1450, C-Br stretching <800.
6-Bromo-2-(substituted)-1H-imidazo[4,5-b]pyridine Derivatives[1]	N-H stretching, aromatic C-H stretching, C=N and C=C ring stretching, C-O ether stretching (if applicable), and N-O stretching (if applicable).

Discussion and Comparative Analysis

The synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine is a high-yielding and straightforward process, benefiting from a robust nucleophilic substitution to form the key diamine intermediate. The subsequent cyclization is also efficient. In contrast, the synthesis of 6-bromo-1H-imidazo[4,5-b]pyridine derivatives offers greater flexibility in introducing diversity at the 2-position by varying the aldehyde used in the condensation step.

From a characterization standpoint, the ¹H NMR of the imidazo[4,5-b]pyrazine system is expected to be simpler, with two singlets for the aromatic protons. The imidazo[4,5-b]pyridine system will exhibit a more complex splitting pattern in the aromatic region due to proton-proton coupling on the pyridine ring. Mass spectrometry is a definitive tool for confirming the molecular weight and bromine incorporation, with the characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) being a key diagnostic feature.

FTIR spectroscopy provides valuable confirmation of functional groups. For the intermediates, the presence of primary amine N-H stretches is a key indicator. In the final products, the disappearance of the primary amine stretches and the appearance of a broader imidazole N-H stretch confirm successful cyclization.

Conclusion

This guide provides a comprehensive framework for the synthesis and characterization of 5-Bromo-1H-imidazo[4,5-b]pyrazine and its key intermediate. By comparing it with the isomeric 6-bromo-1H-imidazo[4,5-b]pyridine system, we highlight the strategic choices a medicinal chemist must make when selecting a core scaffold. The provided protocols and expected characterization data serve as a self-validating system for researchers, ensuring the reliable production of these important heterocyclic building blocks for drug discovery and development.

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• MDPI. Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. [Link]

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• Wiley Online Library. Supporting Information - Wiley-VCH 2007. [Link]

• PubMed Central. Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. [Link]

• MDPI. A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

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A Guide to the Spectral Comparison of 5-Bromo-1H-imidazo[4,5-b]pyrazine and its Precursors

This guide provides an in-depth spectral comparison of the pharmaceutically relevant compound 5-Bromo-1H-imidazo[4,5-b]pyrazine and its key precursors, 2,3-diaminopyrazine and 5-bromo-pyrazine-2,3-diamine. Understanding the distinct spectral signatures at each synthetic stage is crucial for reaction monitoring, quality control, and final product verification in drug discovery and development. This document offers a detailed analysis of Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopy data, supported by experimental protocols and theoretical explanations.

Introduction: The Significance of Imidazo[4,5-b]pyrazines

Imidazo[4,5-b]pyrazine derivatives are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry. Their structural resemblance to purines allows them to interact with a wide range of biological targets, leading to diverse pharmacological activities, including potential applications as SHP2 allosteric inhibitors and antimalarial agents.[1][2] The synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine from 2,3-diaminopyrazine is a common route, and a thorough understanding of the spectral transformations during this process is essential for researchers in the field.

This guide will dissect the spectral journey from a simple pyrazine precursor to the more complex fused-ring system of the final product, providing the necessary tools for unambiguous compound identification.

The Synthetic Pathway: From Precursor to Product

The synthesis of 5-Bromo-1H-imidazo[4,5-b]pyrazine typically involves a two-step process starting from 2,3-diaminopyrazine. The first step is the bromination of the pyrazine ring to yield 5-bromo-pyrazine-2,3-diamine. This intermediate is then cyclized, often with formic acid or a derivative, to form the final imidazo[4,5-b]pyrazine ring system.[3]

Caption: Synthetic route to 5-Bromo-1H-imidazo[4,5-b]pyrazine.

Comparative ¹H and ¹³C NMR Spectral Analysis

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules. The transformation from 2,3-diaminopyrazine to 5-Bromo-1H-imidazo[4,5-b]pyrazine is accompanied by distinct changes in the ¹H and ¹³C NMR spectra, reflecting the alterations in the electronic environments of the nuclei.

¹H NMR Spectroscopy

The ¹H NMR spectra provide a clear picture of the changes in the aromatic protons as the synthesis progresses. The symmetry of the starting material is broken upon bromination, and a new proton signal corresponding to the imidazole ring appears in the final product.

Compound	Aromatic Protons (δ, ppm)	Amine/Imide Protons (δ, ppm)
2,3-Diaminopyrazine	~7.23 (s, 2H)	~5.40 (br s, 4H)
5-Bromo-pyrazine-2,3-diamine	~7.38 (s, 1H)	Not available
5-Bromo-1H-imidazo[4,5-b]pyrazine	Pyrazine Proton: ~8.12 (s, 1H)Imidazole Proton: ~8.33 (s, 1H)	~13.0 (br s, 1H)

Discussion:

• 2,3-Diaminopyrazine: The initial spectrum is simple due to the molecule's symmetry, showing a single peak for the two equivalent aromatic protons and a broad signal for the four amine protons.

• 5-Bromo-pyrazine-2,3-diamine: The introduction of the bromine atom breaks the symmetry, resulting in a single aromatic proton signal.

• 5-Bromo-1H-imidazo[4,5-b]pyrazine: The formation of the imidazole ring leads to the appearance of a new, downfield-shifted proton signal (~8.33 ppm). The remaining pyrazine proton is also shifted downfield due to the influence of the fused imidazole ring. The NH proton of the imidazole ring appears as a very broad signal at a low field.[4]

¹³C NMR Spectroscopy

The ¹³C NMR spectra provide further evidence for the structural changes, particularly in the carbon skeleton of the pyrazine and newly formed imidazole rings.

Compound	Aromatic Carbons (δ, ppm)
2,3-Diaminopyrazine	~148.1, ~133.8
5-Bromo-pyrazine-2,3-diamine	Data not readily available, but expect shifts due to the bromine substituent.
5-Bromo-1H-imidazo[4,5-b]pyrazine	Pyrazine Carbons: ~143.0, ~135.9, ~128.8, ~120.7Imidazole Carbon: ~152.6

Discussion:

The cyclization to form 5-Bromo-1H-imidazo[4,5-b]pyrazine results in a more complex ¹³C NMR spectrum with distinct signals for each carbon atom in the fused ring system. The appearance of a signal around 152.6 ppm is characteristic of the C2 carbon of the imidazole ring.[4]

Infrared (IR) Spectroscopy: A Tale of Vibrational Modes

IR spectroscopy is an excellent technique for monitoring the appearance and disappearance of functional groups. The key transformations to observe are the changes in the N-H stretching vibrations of the amine groups and the emergence of vibrations associated with the imidazole ring.

Compound	Key IR Absorptions (cm⁻¹)
2,3-Diaminopyrazine	N-H stretch (amine): ~3400-3200 (two bands)C-H stretch (aromatic): ~3100-3000C=N/C=C stretch (ring): ~1600-1400
5-Bromo-pyrazine-2,3-diamine	Similar to 2,3-diaminopyrazine, with potential shifts in the fingerprint region due to the C-Br bond.
5-Bromo-1H-imidazo[4,5-b]pyrazine	N-H stretch (imidazole): ~3150 (broad)C-H stretch (aromatic): ~3100-3000C=N/C=C stretch (fused ring): ~1600-1400

Discussion:

The most significant change in the IR spectrum during the synthesis is the replacement of the sharp, double N-H stretching bands of the primary amine groups in the precursors with a broad N-H stretching band characteristic of the imidazole ring in the final product.[5] This broadening is due to hydrogen bonding between the imidazole molecules in the solid state.

Mass Spectrometry (MS): Unveiling Molecular Mass and Fragmentation

Mass spectrometry provides crucial information about the molecular weight and elemental composition of the compounds. The presence of bromine, with its two isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio, results in a characteristic isotopic pattern for the molecular ion peak.[6]

Compound	Molecular Formula	Molecular Weight	Key MS Features
2,3-Diaminopyrazine	C₄H₆N₄	110.12	M⁺ at m/z 110
5-Bromo-pyrazine-2,3-diamine	C₄H₅BrN₄	189.02	[M+H]⁺ at m/z 189 and 191 (approx. 1:1 ratio)[7]
5-Bromo-1H-imidazo[4,5-b]pyrazine	C₅H₃BrN₄	199.01	M⁺ at m/z 198 and 200 (approx. 1:1 ratio)

Discussion:

The mass spectrum of 5-Bromo-1H-imidazo[4,5-b]pyrazine will show a characteristic pair of peaks for the molecular ion at m/z 198 and 200, with nearly equal intensities.[6][8] This "M" and "M+2" pattern is a definitive indicator of the presence of a single bromine atom in the molecule. The fragmentation patterns will also differ significantly between the precursor and the final product due to the increased stability of the fused aromatic ring system.

UV-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides insights into the electronic structure of the molecules. The extension of the conjugated π-system upon the formation of the imidazo[4,5-b]pyrazine ring is expected to cause a bathochromic (red) shift in the maximum absorption wavelength (λmax).

Compound	λmax (nm)
Pyrazine (for reference)	~260 and ~320[9][10]
2,3-Diaminopyrazine	Expected to be similar to pyrazine with shifts due to the amino groups.
5-Bromo-1H-imidazo[4,5-b]pyrazine	A broad absorbance spectrum with a maximum around 368 nm has been reported for a similar imidazo[1,2-a]pyrazine derivative, suggesting a red shift upon ring fusion.[5]

Discussion:

The formation of the fused imidazole ring in 5-Bromo-1H-imidazo[4,5-b]pyrazine creates a larger, more delocalized π-electron system compared to its precursors. This increased conjugation lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), resulting in the absorption of longer wavelength (lower energy) light.[11]

Experimental Protocols

To ensure the reproducibility and accuracy of the spectral data, the following experimental protocols are recommended.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-14 ppm).

  • Use a relaxation delay of at least 5 seconds to ensure accurate integration.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A larger number of scans will be required compared to ¹H NMR.

  • Set the spectral width to cover the expected range (e.g., 0-160 ppm).

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase and baseline correct the spectra.

  • Calibrate the chemical shift scale using the residual solvent peak.

Caption: Workflow for NMR spectral analysis.[12]

IR Spectroscopy

• Sample Preparation:

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal.

  • KBr Pellet: Mix ~1 mg of the sample with ~100 mg of dry KBr powder and press into a thin pellet.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment (or clean ATR crystal).

  • Record the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add at least 16 scans to improve the signal-to-noise ratio.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum.

Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation: Use a mass spectrometer with a suitable ionization source, such as Electrospray Ionization (ESI) or Electron Impact (EI).

• Data Acquisition:

  • Infuse the sample solution into the ion source.

  • Acquire the mass spectrum over an appropriate m/z range.

  • For ESI, both positive and negative ion modes should be checked.

UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., ethanol, cyclohexane) in a quartz cuvette.

• Instrumentation: Use a double-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Record a baseline spectrum with the cuvette containing only the solvent.

  • Record the sample spectrum over the desired wavelength range (e.g., 200-800 nm).

Conclusion

The spectral comparison of 5-Bromo-1H-imidazo[4,5-b]pyrazine and its precursors reveals a clear and logical progression of changes that directly correlate with the chemical transformations occurring during the synthesis.

• NMR spectroscopy provides the most detailed structural information, with the appearance of a new imidazole proton signal and distinct shifts in the aromatic region being key indicators of successful cyclization.

• IR spectroscopy is invaluable for monitoring the conversion of the primary amine functional groups into the N-H of the imidazole ring.

• Mass spectrometry unequivocally confirms the molecular weight and the incorporation of the bromine atom through the characteristic M⁺ and M+2 isotopic pattern.

• UV-Vis spectroscopy demonstrates the extension of the conjugated π-system upon ring fusion, resulting in a bathochromic shift.

By utilizing this comprehensive spectral data, researchers can confidently monitor the synthesis, identify the final product, and ensure its purity, which are critical steps in the development of new therapeutic agents based on the imidazo[4,5-b]pyrazine scaffold.

References

• ResearchGate. (n.d.). Optical appearance and UV–vis absorption spectra of a) pristine HB, b) Pyrazine (0.5 mol%). Retrieved from [Link]

• PubMed. (2015). Imidazopyridines as a source of biological activity and their pharmacological potentials-Infrared and Raman spectroscopic evidence of their content in pharmaceuticals and plant materials. Retrieved from [Link]

• PubMed Central. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Diaminopyridine. Retrieved from [Link]

• ResearchGate. (n.d.). Gas-phase UV absorption spectra of pyrazine, pyrimidine and pyridazine. Retrieved from [Link]

• ResearchGate. (2026). Synthesis, single-crystal X-ray analysis, spectroscopic, and anti-proliferative evaluation of imidazo[1,2-b]pyridazine. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Montana State University. (n.d.). Chemistry 326: Experiment #2. Retrieved from [Link]

• SpectraBase. (n.d.). Pyrido(2,3-B)pyrazine - Optional[UV-VIS] - Spectrum. Retrieved from [Link]

• ResearchGate. (n.d.). S. UV-VIS spectra for pyridazine, pyrimidine and pyrazine, as.... Retrieved from [Link]

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• FULIR. (n.d.). Imidazo[4,5-b]pyridine derived iminocoumarins as potential pH probes. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Diaminophenazine. Retrieved from [Link]

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• CHIMIA. (n.d.). Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. Retrieved from [Link]

• ScienceDirect. (n.d.). Infrared spectra of pyrazine, pyrimidine and pyridazine in solid argon. Retrieved from [Link]

• ACS Publications. (n.d.). Mass Spectrometric Analysis. Aliphatic Halogenated Compounds. Retrieved from [Link]

• ACS Publications. (2023). Discovery of a Novel Series of Imidazopyrazine Derivatives as Potent SHP2 Allosteric Inhibitors. Retrieved from [Link]

• DTIC. (n.d.). Mass Spectrometry of Heterocyclic Compounds. Retrieved from [Link]

• PubMed Central. (n.d.). Lead Optimization of Imidazopyrazines: A New Class of Antimalarial with Activity on Plasmodium Liver Stages. Retrieved from [Link]

• ResearchGate. (2018). On the Synthesis of Pyrazino[2,3-b]phenazine and 1H-Imidazo[4,5-b]phenazine Derivatives. Retrieved from [Link]

• Wiley. (n.d.). Basic 1H- and 13C-NMR Spectroscopy. Retrieved from [Link]

• NIST. (n.d.). Pyrazine. Retrieved from [Link]

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• PubMed Central. (n.d.). Efficient Synthesis of 1H-Benzo[13][14]imidazo[1,2-c][3][11]oxazin-1-one Derivatives Using Ag2CO3/TFA-Catalyzed 6-endo-dig Cyclization: Reaction Scope and Mechanistic Study. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Analytical Scrutiny of 5-Bromo-1H-imidazo[4,5-B]pyrazine

For researchers, scientists, and drug development professionals, the purity and identity of a starting material are not mere line items on a purchase order; they are the very foundation upon which reliable, reproducible, and ultimately successful research is built. This is particularly true for novel heterocyclic compounds like 5-Bromo-1H-imidazo[4,5-B]pyrazine, a key building block in medicinal chemistry with potential applications in kinase inhibitor development.

This guide provides an in-depth comparison of the analytical methodologies used to certify the quality of 5-Bromo-1H-imidazo[4,5-B]pyrazine. We will dissect a typical Certificate of Analysis (CoA), compare it with potential alternatives, and provide the detailed experimental protocols necessary for independent verification. Our focus is not just on the data itself, but on the scientific rationale behind each analytical choice, empowering you to critically evaluate and select the best quality reagents for your research.

The Anatomy of a Certificate of Analysis: An Exemplar

A Certificate of Analysis is more than a simple declaration of purity; it is a detailed report card of a specific batch of a chemical. Below is an exemplar CoA for 5-Bromo-1H-imidazo[4,5-B]pyrazine, representing a composite of what a high-quality supplier should provide.

Exemplar Certificate of Analysis

Product Name:	5-Bromo-1H-imidazo[4,5-B]pyrazine
CAS Number:	91225-41-1
Molecular Formula:	C₅H₃BrN₄
Molecular Weight:	199.01 g/mol
Batch Number:	BPIP-20260117
Analysis Date:	January 17, 2026

Test	Specification	Result
Appearance	White to off-white solid	Conforms
Identity by ¹H NMR	Conforms to structure	Conforms
Purity by HPLC (254 nm)	≥ 97.0%	98.2%
Mass Spectrometry (ESI+)	[M+H]⁺ = 198.9/200.9	Conforms
Residual Solvents	≤ 0.5%	< 0.1%

Comparative Analysis: 5-Bromo-1H-imidazo[4,5-B]pyrazine vs. Key Alternatives

The choice of a specific building block is often a balance between reactivity, availability, and purity. Below is a comparison of 5-Bromo-1H-imidazo[4,5-B]pyrazine with two common halogenated alternatives.

Compound	CAS Number	Typical Purity	Key Distinctions & Applications
5-Bromo-1H-imidazo[4,5-B]pyrazine	91225-41-1	95-98%[1]	The bromine atom offers a versatile handle for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), making it a staple for library synthesis in drug discovery.
5-Chloro-1H-imidazo[4,5-b]pyrazine	60253-97-6	≥ 97%	The chloro- derivative is often more cost-effective and can exhibit different reactivity profiles in cross-coupling reactions, sometimes requiring more forcing conditions.
5-Iodo-1H-imidazo[4,5-b]pyrazine	1240460-11-2	≥ 95%	The iodo- derivative is the most reactive of the three in cross-coupling reactions, often leading to higher yields and faster reaction times. However, it is typically more expensive and can be less stable.

The Science Behind the Specifications: A Deeper Dive

Understanding the "why" behind each analytical test is crucial for interpreting a CoA and troubleshooting experiments.

Workflow for Analytical Characterization

Sources

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A Comparative Guide to the Synthesis of Imidazo[4,5-b]pyrazine Derivatives

The imidazo[4,5-b]pyrazine core, a purine isostere, is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds investigated for their therapeutic potential, including as kinase inhibitors and anticancer agents.[1][2] The development of efficient and versatile synthetic routes to this heterocyclic system is therefore of paramount importance to researchers in drug discovery and development. This guide provides a comparative analysis of the most prominent methods for the synthesis of imidazo[4,5-b]pyrazines, offering insights into their mechanisms, advantages, and limitations, supported by experimental data.

Introduction: The Significance of the Imidazo[4,5-b]pyrazine Scaffold

The structural similarity of imidazo[4,5-b]pyrazines to endogenous purines allows them to interact with a wide range of biological targets, often acting as competitive inhibitors. This has led to their exploration in various therapeutic areas, including oncology, virology, and neurology.[1] The efficacy of a synthetic strategy is determined by its yield, purity of the final product, cost-effectiveness, scalability, and tolerance to a diverse range of functional groups. This guide will delve into the classical Phillips-Ladenburg condensation, modern palladium-catalyzed cross-coupling reactions, and innovative reductive cyclization techniques.

Classical Approach: The Phillips-Ladenburg Condensation and its Variants

The most traditional and widely employed method for the synthesis of the imidazo[4,5-b]pyrazine ring system is the condensation of 2,3-diaminopyrazine with a one-carbon electrophile, such as a carboxylic acid, aldehyde, or orthoester. This method is analogous to the renowned Phillips-Ladenburg synthesis of benzimidazoles.

Condensation with Carboxylic Acids

This approach typically requires harsh dehydrating conditions to facilitate the cyclization of the intermediate amide. Polyphosphoric acid (PPA) is a common reagent used at elevated temperatures. While effective, this method can suffer from low yields and incompatibility with sensitive functional groups.

Reaction Mechanism: The reaction proceeds through the initial formation of an amide bond between one of the amino groups of the diaminopyrazine and the carboxylic acid. Subsequent intramolecular cyclization, driven by the high temperature and dehydrating agent, leads to the formation of the imidazole ring, followed by the elimination of a molecule of water.

Experimental Protocol: Synthesis of 2-substituted-1H-imidazo[4,5-b]pyrazine using PPA

• A mixture of 2,3-diaminopyrazine (1 mmol) and the desired carboxylic acid (1.1 mmol) is added to polyphosphoric acid (10 g).

• The reaction mixture is heated to 180-200 °C for 2-4 hours.

• After cooling, the mixture is poured into ice-water and neutralized with a strong base (e.g., NaOH or NH4OH).

• The precipitated product is filtered, washed with water, and purified by recrystallization or column chromatography.

Condensation with Aldehydes

The reaction of 2,3-diaminopyrazine with aldehydes requires an oxidative step to convert the initially formed imidazoline intermediate to the aromatic imidazo[4,5-b]pyrazine. This can be achieved using an external oxidizing agent or, in some cases, by air oxidation.

Reaction Mechanism: The initial step is the condensation of the diamine with the aldehyde to form a Schiff base, which then undergoes intramolecular cyclization to yield a 1,2-disubstituted imidazoline. Subsequent oxidation of the imidazoline ring furnishes the desired aromatic product.

Caption: Reaction mechanism for the synthesis of imidazo[4,5-b]pyrazines from 2,3-diaminopyrazine and an aldehyde.

A greener approach involves carrying out this reaction in water under thermal conditions, relying on air as the oxidant.[3]

Condensation with Orthoesters

Orthoesters, such as triethyl orthoformate, serve as efficient one-carbon sources and dehydrating agents, leading to the formation of the imidazole ring in a single step. This method often provides good yields and is procedurally simple.

Experimental Protocol: Synthesis of 1H-imidazo[4,5-b]pyrazine using Triethyl Orthoformate

• A solution of 2,3-diaminopyrazine (1 mmol) in triethyl orthoformate (5 mL) is refluxed for 4-6 hours.

• The excess orthoester is removed under reduced pressure.

• The resulting solid is purified by recrystallization from a suitable solvent (e.g., ethanol).

Modern Approaches: Palladium-Catalyzed Synthesis

Palladium-catalyzed cross-coupling reactions have emerged as a powerful and versatile tool for the synthesis of complex heterocyclic systems. For imidazo[4,5-b]pyrazines, a notable method is the palladium-catalyzed amidation of 2-chloro-3-aminopyrazine.[4][5]

This one-pot reaction involves the coupling of a primary amide with 2-chloro-3-aminopyrazine, followed by an in-situ intramolecular cyclization and dehydration to afford the desired product.[4][5] This method offers excellent regioselectivity, particularly for the synthesis of N1-substituted derivatives, which can be challenging to achieve through classical methods.[4]

Reaction Mechanism: The catalytic cycle begins with the oxidative addition of the palladium(0) catalyst to the C-Cl bond of 2-chloro-3-aminopyrazine. The resulting palladium(II) complex then undergoes ligand exchange with the primary amide, followed by reductive elimination to form the C-N bond. The intermediate N-(3-aminopyrazin-2-yl)amide then undergoes intramolecular cyclization and dehydration to yield the final product.

Caption: Workflow for the palladium-catalyzed synthesis of imidazo[4,5-b]pyrazines.

An interesting observation is that pyrazine substrates react faster than their pyridine analogues in these coupling reactions, which is attributed to the more electron-deficient nature of the pyrazine ring.[4]

Experimental Protocol: Palladium-Catalyzed Synthesis of 1,2-disubstituted-1H-imidazo[4,5-b]pyrazines [4][5]

• To an oven-dried flask are added 2-chloro-3-aminopyrazine (1 mmol), the primary amide (1.2 mmol), Pd2(dba)3 (0.05 mmol), Me4tBuXPhos (0.1 mmol), and K3PO4 (2 mmol).

• The flask is evacuated and backfilled with argon.

• Anhydrous tert-butanol is added, and the mixture is heated at 100 °C for 12-24 hours.

• After cooling, the reaction is diluted with an organic solvent, filtered, and the solvent is evaporated.

• The residue is purified by column chromatography.

Innovative One-Pot Strategy: Tandem Reduction-Cyclization

A novel and efficient strategy involves the in situ generation of the 2,3-diaminopyrazine intermediate from a stable precursor, followed by its immediate trapping with an electrophile to form the imidazo[4,5-b]pyrazine ring. One such method utilizes[3][4][6]oxadiazolo[3,4-b]pyrazines (furazanopyrazines) as the starting material.[1]

The furazan ring is reductively opened using a reducing agent like iron powder in the presence of an acid, which generates the unstable diaminopyrazine.[1] This reactive intermediate is then immediately cyclized with an orthoester, which is present in the reaction mixture.[1] This method is particularly useful for synthesizing derivatives with specific substitutions at the 5 and 6 positions of the pyrazine ring.[1]

Reaction Mechanism: The Fe-mediated reduction of the oxadiazole ring system generates a transient diaminopyrazine species. This is followed by a Lewis acid-catalyzed (e.g., Yb(OTf)3) condensation with an orthoester to form the imidazole ring.[1]

Comparative Analysis of Synthesis Methods

Method	Key Reagents	Advantages	Disadvantages	Typical Yields
Classical Condensation (Carboxylic Acid)	2,3-Diaminopyrazine, Carboxylic Acid, PPA	Readily available starting materials, straightforward procedure.	Harsh reaction conditions (high temp.), limited functional group tolerance, often low yields.	30-60%
Classical Condensation (Aldehyde)	2,3-Diaminopyrazine, Aldehyde, Oxidant	Milder conditions than with carboxylic acids, potential for green synthesis in water.	Requires an oxidative step, potential for side reactions.	50-85%[3]
Classical Condensation (Orthoester)	2,3-Diaminopyrazine, Orthoester	Good yields, simple procedure, orthoester acts as both reactant and dehydrating agent.	Limited commercial availability of diverse orthoesters.	70-90%
Palladium-Catalyzed Amidation	2-Chloro-3-aminopyrazine, Primary Amide, Pd catalyst	High yields, excellent regioselectivity for N1-substitution, broad substrate scope, milder conditions.[4][5]	Cost of palladium catalyst and ligands, requires inert atmosphere.	70-99%[4]
Tandem Reduction-Cyclization	Oxadiazolo[3,4-b]pyrazine, Fe, Orthoester, Lewis Acid	Novel route to specifically substituted derivatives, one-pot procedure.[1]	Requires synthesis of the starting oxadiazolopyrazine.	Moderate to good[1]

Conclusion

The synthesis of the imidazo[4,5-b]pyrazine scaffold can be achieved through a variety of methods, each with its own set of strengths and weaknesses. The classical Phillips-Ladenburg condensation remains a viable option, especially when using aldehydes or orthoesters, with microwave-assisted protocols offering significant improvements in reaction times and yields. For the synthesis of complex, highly functionalized derivatives, particularly those requiring regioselective N1-substitution, the modern palladium-catalyzed amidation reaction is a superior choice, offering high yields and broad applicability.[4][5] The tandem reduction-cyclization of oxadiazolopyrazines represents an innovative approach for accessing unique substitution patterns.[1]

The choice of synthetic route will ultimately depend on the specific target molecule, the availability and cost of starting materials, and the desired scale of the reaction. As the importance of imidazo[4,5-b]pyrazine derivatives in medicinal chemistry continues to grow, the development of even more efficient, sustainable, and versatile synthetic methodologies will remain a key focus for chemical research.

References

• Rosenberg, A. J., Zhao, J., & Clark, D. A. (2012). Synthesis of imidazo[4,5-b]pyridines and -pyrazines by palladium-catalyzed amidation of 2-chloro-3-amino-heterocycles. Organic Letters, 14(7), 1764–1767. [Link]

• Kale, A. D., et al. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 22(3), 399. [Link]

• Divakar, M., et al. (2021). Conversion of oxadiazolo[3,4-b]pyrazines to imidazo[4,5-b]pyrazines via a tandem reduction-cyclization sequence generates new mitochondrial uncouplers. Bioorganic & Medicinal Chemistry Letters, 48, 128256. [Link]

• Yu, J., et al. (2016). Discovery and optimization of a series of imidazo[4,5-b]pyrazine derivatives as highly potent and exquisitely selective inhibitors of the mesenchymal-epithelial transition factor (c-Met) protein kinase. Bioorganic & Medicinal Chemistry, 24(18), 4281-4290. [Link]

• Rosenberg, A. J., Zhao, J., & Clark, D. A. (2012). Synthesis of imidazo[4,5-b]pyridines and imidazo[4,5-b]pyrazines by palladium catalyzed amidation of 2-chloro-3-amino-heterocycles. PubMed. [Link]

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Safety & Regulatory Compliance

Proper Disposal of 5-Bromo-1H-imidazo[4,5-B]pyrazine: A Guide for Laboratory Professionals

Researchers and professionals in drug development handle a vast array of chemical compounds, each with unique properties and associated hazards. Among these, halogenated heterocyclic compounds like 5-Bromo-1H-imidazo[4,5-B]pyrazine demand meticulous handling and disposal to ensure laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step approach to the proper disposal of this compound, grounded in scientific principles and regulatory compliance. Our aim is to empower laboratory personnel with the knowledge to manage this chemical waste stream responsibly, fostering a culture of safety and sustainability.

Understanding the Hazard Profile of 5-Bromo-1H-imidazo[4,5-B]pyrazine

Key Hazard Considerations:

• Irritant: The compound is consistently cited as a skin and eye irritant.[1][2][3] Direct contact should be avoided.

• Respiratory Irritant: Inhalation of dust or fumes may cause respiratory tract irritation.[2][3][4]

• Halogenated Organic Compound: As a brominated organic molecule, it falls under the category of halogenated organic waste.[3] This classification is critical for proper waste segregation and disposal, as these compounds can form hazardous byproducts upon incomplete combustion and have the potential for environmental persistence.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a universal framework for communicating hazards. Based on available data, the following classifications can be inferred for 5-Bromo-1H-imidazo[4,5-B]pyrazine:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation.
Specific target organ toxicity — Single exposure	Category 3	H335: May cause respiratory irritation.

This table is a synthesis of information from multiple sources and should be used as a guideline. Always refer to the specific SDS provided by your supplier.

Personal Protective Equipment (PPE) and Safe Handling

The foundation of safe disposal is the consistent use of appropriate Personal Protective Equipment (PPE). The causality is simple: effective barrier protection minimizes exposure pathways.

Essential PPE includes:

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential.

• Body Protection: A lab coat must be worn.

• Respiratory Protection: If handling fine powders or generating aerosols, a NIOSH-approved respirator is recommended.

All handling of 5-Bromo-1H-imidazo[4,5-B]pyrazine, including weighing and transfer, should be conducted in a certified chemical fume hood to mitigate inhalation risks.

Segregation: The Cornerstone of Compliant Disposal

Proper segregation of chemical waste is not merely a suggestion but a regulatory mandate. The primary reason for segregating halogenated organic compounds is to ensure they are directed to the appropriate high-temperature incineration facilities equipped with scrubbers to neutralize acidic gases (such as hydrogen bromide) produced during combustion.

dot

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A Senior Application Scientist's Guide to the Safe Handling of 5-Bromo-1H-imidazo[4,5-B]pyrazine

In our commitment to fostering a culture of safety and providing value beyond the product, this guide offers essential, immediate safety and logistical information for handling 5-Bromo-1H-imidazo[4,5-B]pyrazine. This document is designed for researchers, scientists, and drug development professionals, providing procedural, step-by-step guidance to ensure safe operational and disposal practices.

This guide is grounded in the principles of the RAMP framework for laboratory safety: R ecognize the hazards, A ssess the risks, M inimize the risks, and P repare for emergencies.[5][6]

Hazard Recognition and Risk Assessment

Given the chemical structure—a halogenated aromatic heterocyclic compound—we must anticipate the following potential hazards:

• Acute Toxicity: Potential for irritation to the skin, eyes, and respiratory system upon contact or inhalation.[1][2][3]

• Chronic Toxicity: The long-term toxicological properties have not been fully investigated.[3] Therefore, minimizing exposure is critical.[7]

• Reactivity: While not explicitly documented, similar compounds may be incompatible with strong oxidizing agents, strong acids, and strong bases.[1][3]

The risk associated with these hazards is directly proportional to the scale and duration of the handling procedures. All laboratory personnel must receive adequate training on the potential hazards and safe handling procedures outlined in the institution's Chemical Hygiene Plan.[8][9]

Minimizing Risk: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to create a barrier between the researcher and the chemical.[10][11] The following table summarizes the minimum PPE requirements for various laboratory operations involving 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Operation	Engineering Controls	Gloves	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Chemical Fume Hood or Ventilated Balance Enclosure	Double-gloved with nitrile gloves	Chemical splash goggles and a face shield	Laboratory coat	Recommended, especially for fine powders. Use a NIOSH-approved respirator with an appropriate cartridge if ventilation is inadequate.
Solution Preparation	Chemical Fume Hood	Double-gloved with nitrile gloves	Chemical splash goggles and a face shield	Laboratory coat	Use a NIOSH-approved respirator if there is a risk of aerosolization or if working outside of a fume hood.
Running Reactions	Chemical Fume Hood	Nitrile gloves	Chemical splash goggles	Laboratory coat	Not typically required if the reaction is contained within a closed system inside a fume hood.
Work-up and Purification	Chemical Fume Hood	Nitrile gloves	Chemical splash goggles and a face shield	Laboratory coat	Use a NIOSH-approved respirator if there is a risk of aerosolization or if working outside of a fume hood.

Causality Behind PPE Choices:

• Double Gloving: Provides an extra layer of protection against potential pinholes or tears in the outer glove, which is crucial when handling compounds with unknown dermal toxicity. Nitrile gloves are recommended for their resistance to a broad range of chemicals, including many halogenated solvents.[12]

• Chemical Splash Goggles and Face Shield: Goggles provide a seal around the eyes to protect against splashes, while a face shield offers an additional barrier for the entire face, especially when handling larger quantities or during procedures with a higher risk of splashing.[13][14]

• Laboratory Coat: A standard lab coat protects the skin and personal clothing from minor spills and contamination.[12]

• Respiratory Protection: The use of a NIOSH-approved respirator should be dictated by a site-specific risk assessment. For fine powders that can become airborne, a respirator is a critical measure to prevent inhalation.[1] All respirator use must be in accordance with a written Respiratory Protection Program.[9]

Operational Plan: A Step-by-Step Guide

3.1. Pre-Handling Checklist:

• Verify Engineering Controls: Ensure the chemical fume hood is functioning correctly, with a valid inspection date and an airflow monitor that indicates adequate face velocity.[10]

• Assemble all Materials: Before introducing 5-Bromo-1H-imidazo[4,5-B]pyrazine into the work area, gather all necessary equipment, including spatulas, weigh paper, solvents, reaction vessels, and waste containers.

• Don Appropriate PPE: Put on all required PPE as outlined in the table above.

• Locate Emergency Equipment: Confirm the location and accessibility of the nearest safety shower, eyewash station, and fire extinguisher.[10]

3.2. Handling Procedure:

• Work Within a Fume Hood: All manipulations of 5-Bromo-1H-imidazo[4,5-B]pyrazine, including weighing, solution preparation, and transfers, must be conducted within a certified chemical fume hood.[15]

• Controlled Dispensing: When weighing the solid, use a spatula to carefully transfer the material to a tared weigh boat or directly into the reaction vessel. Avoid creating dust.

• Solution Preparation: Add solvents slowly to the solid to avoid splashing. If sonication is required, ensure the vessel is capped.

• Reaction Monitoring: Keep the reaction vessel closed to the extent possible. If sampling is necessary, do so with care to minimize the release of vapors or aerosols.

3.3. Post-Handling Decontamination:

• Clean Work Area: Decontaminate the work surface within the fume hood with an appropriate solvent (e.g., ethanol or isopropanol) and wipe it down with disposable towels.

• Dispose of Waste: All disposable materials that have come into contact with 5-Bromo-1H-imidazo[4,5-B]pyrazine must be disposed of as hazardous waste.[16]

• Doff PPE Correctly: Remove PPE in the correct order to avoid cross-contamination. Remove gloves last and wash hands thoroughly with soap and water.[13]

Disposal Plan

All waste generated from the handling of 5-Bromo-1H-imidazo[4,5-B]pyrazine must be treated as hazardous waste.

• Solid Waste: This includes contaminated gloves, weigh paper, pipette tips, and paper towels. Place these items in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a compatible, sealed, and labeled hazardous waste container. Do not pour any solutions containing this compound down the drain.[16]

• Empty Containers: The original container of 5-Bromo-1H-imidazo[4,5-B]pyrazine should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The defaced, empty container can then be disposed of according to institutional guidelines.

All waste containers must be labeled with "Hazardous Waste" and the full chemical name. Follow your institution's specific procedures for hazardous waste pickup and disposal.

Visual Workflow for Safe Handling

The following diagram illustrates the key stages and safety checkpoints for handling 5-Bromo-1H-imidazo[4,5-B]pyrazine.

Caption: Workflow for the safe handling of 5-Bromo-1H-imidazo[4,5-B]pyrazine.

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• Office of Clinical and Research Safety. The Laboratory Standard. Office of Clinical and Research Safety. [Link]

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• American Chemical Society. Publications & Resources. American Chemical Society. [Link]

• PSFC. Halogenated Solvents. Plasma Science and Fusion Center. [Link]

• Princeton EHS. Section 6C: Protective Equipment. Princeton University Environmental Health and Safety. [Link]

• CHEMM. Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management. [Link]

• American Chemical Society. Guidelines for Chemical Laboratory Safety in Academic Institutions. American Chemical Society. [Link]

• Emergency Management and Safety. Chapter 6: Chemical Storage and Handling. University of Tennessee Knoxville. [Link]

• ChemTalk. Lab Safety Equipment & PPE. ChemTalk. [Link]

• ChemUniverse. Order : ChemUniverse. ChemUniverse. [Link]

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